Thenylchlor

• CAS: 96491-05-3

Core Science & Biosynthesis

Thenylchlor CAS number 96491-05-3 properties

An In-depth Technical Guide to Thenylchlor (CAS 96491-05-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenylchlor, identified by CAS number 96491-05-3, is a chloroacetamide herbicide.[1][2] Its chemical structure, 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide, features a thienyl group that is significant to its biological activity.[3][4] Primarily developed for agricultural use, Thenylchlor is effective in controlling a range of annual and perennial weeds in crops such as paddy fields.[3] Its mode of action involves the disruption of very-long-chain fatty acid synthesis, a critical process for plant growth.[5][6] Beyond its herbicidal properties, some studies have indicated potential antimicrobial activities against various protozoan and fungal pathogens.[3] This guide provides a comprehensive overview of the known properties, mechanism of action, and relevant experimental methodologies for Thenylchlor.

Physicochemical Properties

The fundamental chemical and physical properties of Thenylchlor are summarized below. This data is essential for understanding its environmental fate, solubility, and formulation characteristics.

Property	Value	Source(s)
IUPAC Name	2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide	[4][7]
CAS Number	96491-05-3	[1][7]
Molecular Formula	C₁₆H₁₈ClNO₂S	[1][8]
Molecular Weight	323.84 g/mol	[9][10]
Appearance	White to yellowish-brown crystalline powder	[11]
Melting Point	72 - 80 °C	[11]
Boiling Point	173 - 175 °C (at 0.5 mmHg)	[11]
Water Solubility	log10WS = -4.66 (approx. 2.19 x 10⁻⁵ mol/L)	[9]
Octanol/Water Partition Coeff.	logP = 4.146	[9]
Vapor Pressure	2.10 x 10⁻⁷ mmHg	[3]
Canonical SMILES	CC1=C(C(=CC=C1)C)N(CC2=C(C=CS2)OC)C(=O)CCl	[4][12]
InChIKey	KDWQYMVPYJGPHS-UHFFFAOYSA-N	[4][8]

Biological Activity and Mechanism of Action

Herbicidal Activity

Thenylchlor's primary biological function is as a pre-emergent herbicide.[6] It belongs to the WSSA Group 15 (HRAC Group K3), which acts by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs).[6]

Mechanism of Action: The synthesis of VLCFAs (fatty acids with more than 18 carbons) is a critical process in plants, required for the formation of cuticular waxes, suberin, and components of cellular membranes.[9][13] This synthesis occurs via a multi-enzyme elongase complex located in the endoplasmic reticulum.[5][9] Thenylchlor, like other chloroacetamide herbicides, specifically inhibits the first and rate-limiting step of this process, which is catalyzed by VLCFA synthase (also known as a condensing enzyme or elongase).[5][14] By inhibiting this enzyme, Thenylchlor prevents the elongation of C18 fatty acids, leading to a depletion of VLCFAs.[5] This disruption halts cell division and shoot development, ultimately preventing susceptible weeds from emerging from the soil.[6][9]

Caption: Mechanism of Action of Thenylchlor on VLCFA Synthesis.

Antimicrobial Activity

While primarily a herbicide, Thenylchlor has demonstrated activity against a selection of protozoan and fungal pathogens.[3] Research has noted its effectiveness against Entamoeba histolytica, Trichomonas vaginalis, and Candida albicans.[3] The precise mechanism of action for its antimicrobial effects has not been fully elucidated in the available literature.

Target Organism	Activity Noted	Source(s)
Entamoeba histolytica	Effective eradication from intestinal tract suggested	[3]
Trichomonas vaginalis	Potential for treatment shown in in vitro studies	[3]
Candida albicans	Antifungal activity demonstrated	[3]

Experimental Protocols

The following sections outline generalized protocols for the synthesis and analysis of Thenylchlor based on established methodologies for chloroacetamide compounds.

Synthesis Protocol: Classical Chloroacetylation

This method involves a two-step process: the initial formation of a chloroacetamide intermediate followed by alkylation to yield the final Thenylchlor product.[3]

Materials and Reagents:

• 2,6-Dimethylaniline

• Chloroacetyl chloride

• 3-methoxythiophene-2-methyl derivative (e.g., 2-(chloromethyl)-3-methoxythiophene)

• An appropriate organic solvent (e.g., Dichloromethane, Toluene)

• A non-nucleophilic base (e.g., Triethylamine, Pyridine)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware for organic synthesis

• Cooling bath (ice/water or cryocooler)

Procedure:

• Step 1: Chloroacetylation. a. Dissolve 2,6-dimethylaniline in the chosen organic solvent within a three-neck flask under an inert atmosphere. b. Cool the reaction vessel to 0-5°C using a cooling bath.[3] c. Add the base (e.g., Triethylamine) to the solution. d. Slowly add chloroacetyl chloride dropwise to the stirred solution, maintaining the temperature between 0-5°C to control the exothermic reaction and prevent side products.[3] e. Allow the reaction to stir at this temperature for a specified time (typically 1-3 hours) until completion, which can be monitored by Thin Layer Chromatography (TLC). f. Upon completion, the intermediate N-(2,6-dimethylphenyl)-2-chloroacetamide is formed. This intermediate may be isolated or used directly in the next step.

• Step 2: Alkylation. a. To the reaction mixture containing the intermediate, add the 3-methoxythiophene-2-methyl derivative. b. The reaction may require warming to room temperature or gentle heating to proceed. Monitor the reaction progress by TLC. c. Once the reaction is complete, quench the mixture with water or a saturated aqueous solution of ammonium chloride. d. Extract the aqueous layer multiple times with an organic solvent (e.g., Ethyl Acetate). e. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. f. Concentrate the solvent in vacuo using a rotary evaporator to yield the crude Thenylchlor product.

• Purification: a. The crude product can be purified using flash column chromatography on silica gel, eluting with a solvent system such as a hexane/ethyl acetate gradient.

Caption: Generalized workflow for the synthesis of Thenylchlor.

Analytical Protocol: Determination in Environmental Samples

The analysis of Thenylchlor residues in matrices like soil, water, or agricultural products typically involves sample extraction, cleanup, and instrumental analysis by Gas Chromatography (GC) or Liquid Chromatography (LC) coupled with Mass Spectrometry (MS).

4.2.1 Sample Preparation: Generalized QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for pesticide residue analysis.[15]

Materials and Reagents:

• Homogenized sample (e.g., 10-15 g of soil or crop)

• Water (for dry samples)

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl) or Sodium Acetate

• Dispersive SPE (d-SPE) sorbents (e.g., PSA, C18, GCB)

• Centrifuge and tubes

Procedure:

• Extraction: a. Weigh a homogenized sample into a 50 mL centrifuge tube. b. Add water (if the sample is dry) and vortex. c. Add Acetonitrile and shake vigorously for 1 minute. d. Add the appropriate QuEChERS salt packet (e.g., MgSO₄ and NaCl) and shake again for 1 minute. e. Centrifuge the tube at high speed (e.g., >3000 g) for 5 minutes. The top layer is the acetonitrile extract containing Thenylchlor.

• Cleanup (Dispersive SPE): a. Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing anhydrous MgSO₄ and other sorbents (like PSA to remove organic acids and C18 to remove nonpolar interferences). b. Vortex for 30 seconds. c. Centrifuge for 5 minutes. d. The resulting supernatant is ready for GC-MS or LC-MS/MS analysis. It may be filtered through a 0.22 µm filter prior to injection.

4.2.2 Instrumental Analysis: GC-MS/MS

GC-MS is suitable for analyzing thermally stable and volatile compounds like Thenylchlor.

Typical Parameters:

• GC System: Agilent 7890 or equivalent.

• Column: HP-5MS (or similar non-polar column), 30 m x 0.25 mm x 0.25 µm.[16]

• Injection: Splitless mode, 1 µL injection volume, Inlet Temp: 250-280°C.[16]

• Carrier Gas: Helium, constant flow (e.g., 1.0-1.2 mL/min).

• Oven Program: Start at a low temperature (e.g., 70°C), hold for 1-2 min, ramp at 10-25°C/min to a final temperature of ~300°C, and hold.

• MS System: Triple Quadrupole Mass Spectrometer (e.g., Agilent 7000 series).

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Precursor ions and product ions would need to be determined by analyzing a pure standard of Thenylchlor.

4.2.3 Instrumental Analysis: LC-MS/MS

LC-MS/MS is ideal for a broader range of pesticides and can offer high sensitivity.

Typical Parameters:

• LC System: Agilent 1290 Infinity II or equivalent.[17]

• Column: Reversed-phase C18 column (e.g., Kinetex, Zorbax), ~2.1 x 100 mm, <3 µm particle size.[18]

• Mobile Phase A: Water with 0.1% formic acid and/or 5-10 mM ammonium formate.[18]

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

• Gradient: A time-programmed gradient starting with high aqueous content (e.g., 95% A) and ramping to high organic content (e.g., 95% B).

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 1-5 µL.

• MS System: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 series).[17]

• Ionization: Electrospray Ionization, Positive Mode (ESI+).[18]

• Acquisition Mode: MRM, with precursor/product ion transitions optimized for Thenylchlor.

Caption: Generalized workflow for pesticide residue analysis.

References

• 1. agilent.com [agilent.com]
• 2. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 3. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 4. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Long Chain Fatty Acid Inhibitors | Herbicide Symptoms [ucanr.edu]
• 7. Thenylchlor | C16H18ClNO2S | CID 443036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. cambridge.org [cambridge.org]
• 10. Rapid analytical method for the determination of 220 pesticide with their isomers by GCMS-TIC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 12. env.go.jp [env.go.jp]
• 13. Synthesis of Very-Long-Chain Fatty Acids in the Epidermis Controls Plant Organ Growth by Restricting Cell Proliferation | PLOS Biology [journals.plos.org]
• 14. The very-long-chain fatty acid synthase is inhibited by chloroacetamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. mdpi.com [mdpi.com]
• 17. agilent.com [agilent.com]
• 18. Development of Liquid-Chromatography Tandem-Mass-Spectrometry Method for Determining Environmental Contamination by Powdered Medicinal Drugs in Pharmacies - PMC [pmc.ncbi.nlm.nih.gov]

Thenylchlor: A Technical Guide for Researchers

This technical guide provides an in-depth overview of the molecular structure, physicochemical properties, synthesis, mechanism of action, and relevant experimental protocols for the chloroacetamide herbicide, Thenylchlor. The information is intended for researchers, scientists, and professionals in drug development and agricultural science.

Molecular Identity and Physicochemical Properties

Thenylchlor is a selective herbicide belonging to the chloroacetamide class. Its chemical identity and key physicochemical properties are summarized below.

Chemical Structure and Formula

• Molecular Formula: C₁₆H₁₈ClNO₂S[1][2]

• IUPAC Name: 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide[1][2]

• CAS Number: 96491-05-3[1][2]

• Molecular Weight: 323.84 g/mol

• Canonical SMILES: CC1=C(C(=CC=C1)C)N(CC2=C(C=CS2)OC)C(=O)CCl[1][2]

• InChI Key: KDWQYMVPYJGPHS-UHFFFAOYSA-N[1][2]

Physicochemical Data

The following table summarizes the key physicochemical properties of Thenylchlor.

Property	Value	Reference(s)
Melting Point	72-80 °C
Boiling Point	174 °C @ 0.5 mmHg
Density (Predicted)	1.249 g/cm³
Vapor Pressure	2.10 x 10⁻⁷ mmHg	[1]
Water Solubility	3.40 x 10⁻⁵ M	[1]
LogP (Octanol/Water)	3.53	[3]

Synthesis of Thenylchlor

The synthesis of Thenylchlor, like other chloroacetamide herbicides, typically involves a multi-step process. A common route is the N-alkylation of a substituted aniline followed by chloroacetylation.

Experimental Protocol: Synthesis of 2-Chloro-N-(2,6-dimethylphenyl)acetamide (Precursor)

This protocol describes the synthesis of the key intermediate, 2-chloro-N-(2,6-dimethylphenyl)acetamide.

• Dissolution: Dissolve 182 g of 2,6-xylidine (2,6-dimethylaniline) in 4 L of 1,2-dichloroethylene in a suitable reaction vessel.

• Addition of Base: Add 1.6 L of a 1N aqueous sodium hydroxide solution to the mixture and commence stirring.

• Chloroacetylation: Add 203 g of chloroacetyl chloride dropwise to the stirred mixture over a period of 1.5 hours. Maintain the internal temperature of the reaction mixture between 20 and 35°C.

• Reaction: Continue stirring the mixture at this temperature for an additional 1.5 hours.

• Work-up: After the reaction is complete, separate the organic layer from the aqueous layer.

• Purification: Concentrate the organic layer under reduced pressure. Collect the resulting precipitate by filtration and dry it under reduced pressure to yield the final product.

Note: The final step in the synthesis of Thenylchlor would involve the N-alkylation of this intermediate with 2-(chloromethyl)-3-methoxythiophene.

Mechanism of Action and Signaling Pathways

Thenylchlor's primary mode of action as a herbicide is the inhibition of very-long-chain fatty acid (VLCFA) synthesis. This disruption has significant downstream effects on plant growth and development by interfering with key signaling pathways.

Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Elongase

Thenylchlor targets and inhibits the fatty acid elongase (FAE) complex, which is responsible for the synthesis of VLCFAs (fatty acids with more than 18 carbons). This inhibition disrupts the production of essential lipids required for various cellular functions, including the formation of cuticular waxes and sphingolipids.

Downstream Signaling Effects

The inhibition of VLCFA synthesis by Thenylchlor leads to a cascade of effects on plant signaling pathways, notably those involving cytokinin and phosphatidylinositol-3-phosphate (PI3P).

Caption: Signaling pathway affected by Thenylchlor.

Experimental Workflows

Biochemical Assay for VLCFA Elongase Activity

This protocol provides a general methodology for assessing the inhibitory effect of Thenylchlor on VLCFA elongase activity.

• Microsome Isolation: Isolate microsomes from the target plant tissue (e.g., etiolated leek seedlings) as this is the cellular fraction containing the VLCFA elongase complex.

• Reaction Mixture Preparation: Prepare a reaction mixture containing:

  • Microsomal protein

  • Buffer solution (e.g., HEPES-KOH, pH 7.2)

  • Cofactors: ATP, CoA, MgCl₂, NADH, NADPH

  • Substrate: Radiolabeled fatty acid (e.g., [¹⁴C]malonyl-CoA) and an acyl-CoA starter (e.g., C18-CoA)

  • Thenylchlor at various concentrations (or a solvent control).

• Incubation: Incubate the reaction mixtures at an optimal temperature (e.g., 30°C) for a defined period.

• Reaction Termination and Saponification: Stop the reaction by adding a strong base (e.g., methanolic KOH) and heat to saponify the fatty acids.

• Fatty Acid Extraction: Acidify the mixture and extract the fatty acids using an organic solvent (e.g., hexane).

• Analysis: Analyze the extracted fatty acids using techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) coupled with a radioactivity detector to quantify the amount of elongated radiolabeled fatty acids.

• Data Interpretation: Compare the amount of VLCFA produced in the presence of Thenylchlor to the control to determine the inhibitory activity.

Caption: Workflow for VLCFA elongase inhibition assay.

Proposed Soil Degradation Pathway

Thenylchlor, like other chloroacetamide herbicides, is subject to microbial degradation in the soil. The proposed degradation pathway involves several key transformations.

Caption: Proposed soil degradation pathway for Thenylchlor.

References

• 1. 2-Chloro-N-(2,6-dimethylphenyl)acetamide synthesis - chemicalbook [chemicalbook.com]
• 2. ijpsr.info [ijpsr.info]
• 3. Inhibition of Very Long Chain Fatty Acids Synthesis Mediates PI3P Homeostasis at Endosomal Compartments - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Thenylchlor: Synthesis, Mechanism of Action, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenylchlor, a chloroacetamide herbicide, is a selective agent used for pre-emergence or early post-emergence weed control in various agricultural settings, including paddy fields and upland crops.[1] Its herbicidal activity stems from the inhibition of very-long-chain fatty acid (VLCFA) synthesis, a critical process for plant cell division and growth. This technical guide provides an in-depth overview of Thenylchlor, including its chemical identity, physicochemical properties, mechanism of action, detailed experimental protocols for its synthesis and biological evaluation, and relevant signaling pathways. All quantitative data is presented in structured tables, and key processes are visualized using logical diagrams to support researchers and professionals in drug development and agricultural science.

Chemical Identity and Physicochemical Properties

The systematic International Union of Pure and Applied Chemistry (IUPAC) name for Thenylchlor is 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide .[1][2][3] This nomenclature defines the core acetamide structure with its specific substituents on the nitrogen atom. The compound is also identified by its Chemical Abstracts Service (CAS) Registry Number: 96491-05-3.[1][2][4]

Table 1: Physicochemical Properties of Thenylchlor

Property	Value	Reference(s)
IUPAC Name	2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide	[1][2][4]
CAS Number	96491-05-3	[1][2][4]
Molecular Formula	C₁₆H₁₈ClNO₂S	[1][2][4]
Molecular Weight	323.84 g/mol	[1][5][6]
Melting Point	73 °C	[7]
logP (Octanol/Water)	4.146 (Calculated)	[5]
Water Solubility	3.40 x 10⁻⁵ M (Calculated)	[1]
Appearance	Solid (at STP)	N/A

Mechanism of Action

Primary Mechanism: Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis

The primary mode of action for Thenylchlor, and chloroacetamide herbicides in general, is the potent inhibition of very-long-chain fatty acid (VLCFA) synthesis.[1][8] VLCFAs (fatty acids with more than 18 carbon atoms) are essential for plant growth and development, serving as precursors for critical components like cuticular waxes, suberin, and membrane sphingolipids.[9][10][11]

The inhibition occurs within the VLCFA elongase complex, a multi-enzyme system located in the endoplasmic reticulum. This complex extends fatty acid chains by sequentially adding two-carbon units from malonyl-CoA. Thenylchlor specifically targets and inhibits the first and rate-limiting enzyme in this cycle: β-ketoacyl-CoA synthase (KCS) , also known as VLCFA synthase.[8][12] By irreversibly binding to KCS, Thenylchlor prevents the initial condensation step of the elongation cycle, leading to a depletion of VLCFAs. This disruption of lipid metabolism ultimately inhibits cell division and leads to the death of susceptible weeds.[1][8]

Figure 1: Mechanism of VLCFA Synthesis Inhibition by Thenylchlor.

Secondary Effects: Cell Cycle Arrest

Disruption of VLCFA synthesis has downstream consequences on cellular processes. Studies on related chloroacetamide herbicides have shown that this inhibition can lead to an arrest of the cell cycle, typically in the G1 phase.[13] While the precise signaling cascade for Thenylchlor is not fully elucidated, a plausible pathway involves the disruption of membrane integrity or signaling lipids, which activates stress responses. This can lead to the upregulation of cyclin-dependent kinase inhibitors (like p21) and the stabilization of tumor suppressor proteins (like p53), which prevent the cell from progressing from the G1 to the S phase, thus halting proliferation.[14][15]

Figure 2: Postulated Pathway for Thenylchlor-Induced Cell Cycle Arrest.

Synthesis and Experimental Protocols

Chemical Synthesis Workflow

Thenylchlor is synthesized via a two-step process. The first step is the formation of the chloroacetamide intermediate, followed by N-alkylation with the thenyl moiety.

Figure 3: Logical Workflow for the Synthesis of Thenylchlor.

Protocol 1: Synthesis of Thenylchlor

This protocol describes a general method for synthesizing Thenylchlor based on established chloroacetylation and N-alkylation reactions.[16][17]

Step 1: Synthesis of 2-Chloro-N-(2,6-dimethylphenyl)acetamide (Intermediate)

• Dissolution: In a three-necked flask equipped with a stirrer and dropping funnel, dissolve 2,6-dimethylaniline (1.0 eq) in a suitable solvent (e.g., 1,2-dichloroethylene or anhydrous ether).

• Base Addition: Add an aqueous solution of a base (e.g., 1N Sodium Hydroxide, 1.5 eq) or an organic base (e.g., triethylamine) and cool the mixture to 0-5 °C in an ice bath.

• Acylation: Add chloroacetyl chloride (1.1 eq) dropwise to the stirred mixture, maintaining the temperature between 0 and 35 °C.

• Reaction: Stir the mixture at this temperature for 1.5-2 hours after the addition is complete.

• Work-up: If using an aqueous base, separate the organic layer. Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Isolation: The resulting precipitate (the intermediate) can be collected by filtration and dried. Purity can be assessed by NMR and MS.

Step 2: N-Alkylation to form Thenylchlor

• Dissolution: Dissolve the intermediate (1.0 eq) in a polar aprotic solvent (e.g., DMF or acetonitrile).

• Base Addition: Add a strong base (e.g., sodium hydride, 1.2 eq) portion-wise at 0 °C to deprotonate the amide nitrogen.

• Alkylation: Add (3-methoxythiophen-2-yl)methyl chloride (1.1 eq) dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring progress by TLC.

• Quenching & Extraction: Carefully quench the reaction with saturated aqueous ammonium chloride solution. Extract the product into an organic solvent (e.g., ethyl acetate).

• Purification: Wash, dry, and concentrate the organic phase. Purify the crude product by column chromatography or recrystallization to yield pure Thenylchlor.

Protocol 2: In Vitro Assay for VLCFA Synthase (KCS) Inhibition

This protocol is adapted from methods used to assess chloroacetamide inhibition of recombinant KCS enzymes.[8][12]

• Enzyme Source: Utilize microsomes isolated from plant tissues (e.g., leek seedlings) or a heterologously expressed and purified KCS enzyme.

• Reaction Mixture: Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.2) containing ATP, CoA, and a fatty acid substrate (e.g., 20 µM [¹⁴C]-oleoyl-CoA).

• Inhibitor Preparation: Prepare stock solutions of Thenylchlor in DMSO. Create a dilution series to test a range of concentrations (e.g., 1 nM to 10 µM).

• Pre-incubation: Add the KCS enzyme preparation to the reaction buffer. Add varying concentrations of Thenylchlor (or DMSO as a vehicle control) and pre-incubate for 30 minutes at 25 °C to allow for inhibitor binding.

• Reaction Initiation: Start the reaction by adding the radiolabeled substrate, [¹⁴C]-malonyl-CoA (e.g., 50 µM).

• Incubation: Incubate the reaction at 25 °C for 30-60 minutes.

• Termination and Saponification: Stop the reaction by adding a strong base (e.g., 10% KOH in methanol) and heat at 80 °C for 1 hour to saponify the acyl-CoAs to free fatty acids.

• Extraction: Acidify the mixture (e.g., with 6N HCl) and extract the fatty acids with hexane.

• Analysis: Separate the fatty acid products by thin-layer chromatography (TLC) and quantify the radioactivity of the elongated products using a scintillation counter or phosphorimager.

• Data Analysis: Calculate the percent inhibition for each Thenylchlor concentration relative to the DMSO control and determine the IC₅₀ value by fitting the data to a dose-response curve.

Toxicological Profile

Table 2: GHS Hazard Classification for Thenylchlor

Hazard Class	Category	Hazard Statement	Reference(s)
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction	[2]
Hazardous to the Aquatic Environment (Acute)	Category 1	H400: Very toxic to aquatic life	[2]
Hazardous to the Aquatic Environment (Long-term)	Category 1	H410: Very toxic to aquatic life with long lasting effects	[2]

Conclusion

Thenylchlor is an effective herbicide whose biological activity is rooted in the specific inhibition of the β-ketoacyl-CoA synthase (KCS) enzyme, a key component of the VLCFA elongation pathway in plants. This guide provides a comprehensive technical foundation for understanding its chemical properties, mechanism of action, and synthesis. The detailed protocols offer a starting point for researchers interested in synthesizing Thenylchlor or evaluating its biological effects in a laboratory setting. Further research into its secondary effects, such as cell cycle modulation, and a more precise quantification of its toxicological and inhibitory potency will continue to refine our understanding of this important agricultural compound.

References

• 1. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 2. Thenylchlor | C16H18ClNO2S | CID 443036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chemical｜ChemTHEATRE [chem-theatre.com]
• 4. Thenylchlor [webbook.nist.gov]
• 5. Thenylchlor (CAS 96491-05-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. thenylchlor | CAS#:96491-05-3 | Chemsrc [chemsrc.com]
• 7. Structure-Activity Correlation of Very Long-Chain Fatty Acid Biosynthesis Inhibitors | Semantic Scholar [semanticscholar.org]
• 8. The very-long-chain fatty acid synthase is inhibited by chloroacetamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Tackling functional redundancy of Arabidopsis fatty acid elongase complexes [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. Cell cycle arrest and apoptotic induction in LNCaP cells by MCS‐C2, novel cyclin‐dependent kinase inhibitor, through p53/p21WAF1/CIP1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Simultaneous Inhibition of Cell-Cycle, Proliferation, Survival, Metastatic Pathways and Induction of Apoptosis in Breast Cancer Cells by a Phytochemical Super-Cocktail: Genes That Underpin Its Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Cell-Cycle Arrest and Apoptotic Functions of p53 in Tumor Initiation and Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 2-Chloro-N-(2,6-dimethylphenyl)acetamide synthesis - chemicalbook [chemicalbook.com]
• 17. ijpsr.info [ijpsr.info]
• 18. Genotoxicity of chloroacetamide herbicides and their metabolites in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Thenylchlor's Mechanism of Action in Plants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenylchlor, a chloroacetamide herbicide, effectively controls a range of annual grasses and small-seeded broadleaf weeds in various agricultural settings. Its primary mechanism of action is the inhibition of very-long-chain fatty acid (VLCFA) biosynthesis, a critical process for plant growth and development. This technical guide provides a comprehensive overview of the molecular basis of thenylchlor's herbicidal activity, detailing its target enzyme, the physiological consequences of its action, and the experimental protocols used to elucidate this mechanism.

Introduction

Thenylchlor (2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide) is a selective, pre-emergence herbicide.[1] Like other chloroacetamide herbicides, its efficacy lies in its ability to disrupt early seedling development.[2][3] Susceptible weeds often fail to emerge from the soil, or exhibit stunted growth and malformed shoots shortly after germination.[4] This guide delves into the specific biochemical and molecular interactions that underpin the herbicidal effects of thenylchlor.

Core Mechanism of Action: Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Biosynthesis

The primary target of thenylchlor in plants is the inhibition of the synthesis of very-long-chain fatty acids (VLCFAs), which are fatty acids with chain lengths of 20 carbons or more.[5] VLCFAs are essential components of various vital cellular structures and metabolic pathways.[6][7]

2.1. The Target Enzyme: VLCFA Elongase (Condensing Enzyme)

Thenylchlor specifically targets the fatty acid elongase (FAE) complex located in the endoplasmic reticulum.[5] This complex catalyzes the sequential addition of two-carbon units to an acyl-CoA primer. The key enzyme inhibited by thenylchlor and other chloroacetamides is the 3-ketoacyl-CoA synthase (KCS) , also known as the condensing enzyme.[4][8] This enzyme is responsible for the initial and rate-limiting step in the VLCFA elongation cycle: the condensation of malonyl-CoA with a long-chain acyl-CoA.[2][4]

The inhibition is thought to be irreversible, with the chloroacetamide herbicide forming a tight bond with the KCS enzyme.[4][8] This binding is stereospecific, with only the S-enantiomers of chiral chloroacetamides like metolachlor exhibiting high herbicidal activity.[4]

2.2. Physiological Consequences of VLCFA Inhibition

The disruption of VLCFA biosynthesis by thenylchlor has profound and pleiotropic effects on plant physiology, ultimately leading to growth arrest and death.

• Disruption of Cell Division and Expansion: VLCFAs are critical for membrane biogenesis and dynamics, which are fundamental processes for both cell division and cell expansion.[6][7] Inhibition of VLCFA synthesis directly impairs the formation of new cell membranes, thereby halting the growth of emerging shoots and roots.[2]

• Impaired Cuticular Wax and Suberin Formation: VLCFAs are precursors for the synthesis of cuticular waxes and suberin.[9][10][11] The cuticle is a protective layer on the leaf surface that prevents water loss and protects against environmental stresses. Suberin is a key component of the root Casparian strip, which controls the uptake of water and nutrients. Inhibition of VLCFA synthesis leads to a defective cuticle and improperly formed suberin layers, resulting in increased water loss and impaired nutrient transport.[9][10][11]

• Altered Membrane Integrity: VLCFAs are integral components of sphingolipids and phospholipids, which are essential for maintaining the structure and function of cellular membranes.[1][7] A reduction in VLCFA levels can compromise membrane integrity, leading to leakage of cellular contents and disruption of cellular processes.[12]

• Morphological and Anatomical Abnormalities: The collective impact of these physiological disruptions manifests as distinct morphological and anatomical symptoms in susceptible plants. These include stunted root and shoot growth, failure of leaves to emerge from the coleoptile, and malformed tissues.[4][13][14][15][16][17]

Quantitative Data

Herbicide Class	Target Enzyme/Process	Plant System/Assay	IC50 Value	Reference(s)
Chloroacetamides	VLCFA Synthesis	Etiolated leek seedlings	10 - 100 nM	[18]
Metazachlor	Acyl-CoA Elongation (C16:0-CoA)	Leek microsomes	0.5 µM	[18]
Metazachlor	Acyl-CoA Elongation (C18:0-CoA)	Leek microsomes	1.7 µM	[18]
Metazachlor	Acyl-CoA Elongation (C20:0-CoA)	Leek microsomes	0.7 µM	[18]
Metazachlor	Acyl-CoA Elongation (C22:0-CoA)	Leek microsomes	0.5 µM	[18]

Experimental Protocols

The following protocols are detailed methodologies for key experiments used to investigate the mechanism of action of thenylchlor and other VLCFA-inhibiting herbicides.

4.1. In Vitro Assay for VLCFA Elongase Inhibition using Leek Microsomes

This assay directly measures the inhibition of the fatty acid elongase complex.

• Plant Material: Etiolated seedlings of leek (Allium porrum L.).[18]

• Microsome Isolation:

  • Homogenize leek seedlings in a buffer containing 0.1 M potassium phosphate (pH 7.2), 0.5 M sucrose, 1 mM EDTA, and 1 mM dithiothreitol.

  • Filter the homogenate through cheesecloth and centrifuge at 10,000 x g for 10 minutes to remove cell debris.

  • Centrifuge the supernatant at 100,000 x g for 1 hour to pellet the microsomes.

  • Resuspend the microsomal pellet in a suitable buffer.

• Elongase Assay:

  • The reaction mixture contains microsomal protein, acyl-CoA primer (e.g., C18:0-CoA, C20:0-CoA), [2-14C]malonyl-CoA, NADPH, and ATP in a buffered solution.[18][19][20]

  • Thenylchlor, dissolved in a suitable solvent, is added at various concentrations.

  • The reaction is incubated at a specific temperature (e.g., 30°C) for a defined period.

  • The reaction is stopped, and the fatty acids are extracted and saponified.

  • The elongated fatty acid products are methylated and analyzed by radio-thin-layer chromatography or radio-gas chromatography to quantify the incorporation of the radiolabel.

• Data Analysis: The concentration of thenylchlor that inhibits the elongase activity by 50% (IC50) is determined.

4.2. Heterologous Expression of VLCFA Elongases in Yeast for Herbicide Screening

This method allows for the study of the interaction between herbicides and specific elongase enzymes.[21][22][23]

• Yeast Strain: A suitable Saccharomyces cerevisiae strain (e.g., INVSc1) is used.[21]

• Gene Cloning and Expression:

  • Genes encoding VLCFA elongase candidates (KCS enzymes) from a plant of interest (e.g., Arabidopsis thaliana) are cloned into a yeast expression vector (e.g., pYES2).[21]

  • The yeast is transformed with the expression vector.

  • Expression of the plant elongase gene is induced by growing the yeast in a galactose-containing medium.[21]

• Inhibition Assay:

  • The transformed yeast cells are grown in the presence of various concentrations of thenylchlor.

  • After a period of growth, the cells are harvested, and their fatty acid composition is analyzed.

• Fatty Acid Analysis:

  • Total fatty acids are extracted from the yeast cells.

  • The fatty acids are converted to fatty acid methyl esters (FAMEs).

  • The FAMEs are analyzed by gas chromatography-mass spectrometry (GC-MS) to identify and quantify the different VLCFA species produced.[21][22][23]

• Data Analysis: The reduction in the levels of specific VLCFAs in the presence of thenylchlor is used to determine the inhibitory effect on the expressed plant elongase. Dose-response curves can be generated to calculate IC50 values.[22]

4.3. Whole-Plant Dose-Response Assay

This experiment evaluates the herbicidal efficacy of thenylchlor on a target weed species.

• Plant Species: A susceptible weed species such as barnyardgrass (Echinochloa crus-galli).[24][25][26]

• Growth Conditions:

  • Seeds are sown in pots containing a suitable soil mix.

  • Plants are grown in a greenhouse or growth chamber under controlled conditions (temperature, light, humidity).

• Herbicide Application:

  • Thenylchlor is applied pre-emergence to the soil surface at a range of doses.

  • Control plants are treated with a blank formulation (without the active ingredient).

• Evaluation:

  • After a specific period (e.g., 21 days), the plants are harvested.

  • Parameters such as plant survival, shoot fresh weight, and shoot dry weight are measured.

• Data Analysis: The data are used to generate dose-response curves, from which values such as the GR50 (the dose required to cause a 50% reduction in growth) can be calculated.[27]

Visualizations

5.1. Signaling Pathways and Logical Relationships

Caption: Thenylchlor's mechanism of action from cellular target to plant death.

5.2. Experimental Workflow: In Vitro VLCFA Elongase Inhibition Assay

Caption: Workflow for the in vitro VLCFA elongase inhibition assay.

5.3. Logical Relationship: VLCFA Depletion and Physiological Effects

Caption: The downstream physiological effects of VLCFA depletion by thenylchlor.

References

• 1. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Tackling functional redundancy of Arabidopsis fatty acid elongase complexes [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Tackling functional redundancy of Arabidopsis fatty acid elongase complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of very-long-chain fatty acids in plant development, when chain length does matter [comptes-rendus.academie-sciences.fr]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Building lipid barriers: biosynthesis of cutin and suberin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The biosynthesis of cutin and suberin as an alternative source of enzymes for the production of bio-based chemicals and materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Polyvinyl Chloride Nanoparticles Affect Cell Membrane Integrity by Disturbing the Properties of the Multicomponent Lipid Bilayer in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Salinity induced anatomical and morphological changes in Chloris gayana Kunth roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Changes in the morphology traits, anatomical structure of the leaves and transcriptome in Lycium barbarum L. under salt stress - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scielo.br [scielo.br]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Fatty Acid-Elongating Activity in Rapidly Expanding Leek Epidermis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Fatty Acid-Elongating Activity in Rapidly Expanding Leek Epidermis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pnas.org [pnas.org]
• 22. Specific and differential inhibition of very-long-chain fatty acid elongases from Arabidopsis thaliana by different herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Specific and differential inhibition of very-long-chain fatty acid elongases from Arabidopsis thaliana by different herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Frontiers | Baseline Sensitivity of Echinochloa crus-gall and E. oryzicola to Florpyrauxifen-Benzyl, a New Synthetic Auxin Herbicide, in Korea [frontiersin.org]
• 25. Varied Susceptibility of Five Echinochloa Species to Herbicides and Molecular Identification of Species Using CDDP Markers [mdpi.com]
• 26. scielo.br [scielo.br]
• 27. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Biological Activity of Chloroacetamide Herbicides

Abstract

Chloroacetamide herbicides are a widely utilized class of pre-emergence herbicides, critical in controlling annual grasses and some broadleaf weeds in major crops like corn and soybeans.[1] Their efficacy stems from a specific biochemical interaction within plants, primarily the inhibition of very-long-chain fatty acid (VLCFA) synthesis.[1][2] However, their biological activity extends beyond the target species, inducing toxicological effects in non-target organisms, including mammals and aquatic life, primarily through the generation of oxidative stress and subsequent cellular damage.[3] This guide provides a comprehensive technical overview of the multifaceted biological activities of chloroacetamide herbicides, detailing their primary mechanism of action, metabolic detoxification pathways, and toxicological profiles. It includes summaries of quantitative data, detailed experimental protocols for assessing their effects, and visual diagrams of key cellular pathways to facilitate a deeper understanding for research and development professionals.

Primary Mechanism of Herbicidal Action: Inhibition of VLCFA Synthesis

The herbicidal activity of chloroacetamides is primarily attributed to their potent inhibition of very-long-chain fatty acid (VLCFA) biosynthesis.[1] VLCFAs (fatty acids with more than 18 carbons) are essential precursors for a variety of vital plant components, including cuticular waxes, suberin, and sphingolipids, which are crucial for membrane integrity and cell signaling.[1][4]

Chloroacetamides specifically target and inhibit the activity of VLCFA elongases (VLCFAEs), the condensing enzymes responsible for the initial C2-unit elongation step in VLCFA synthesis.[1][5] This inhibition is believed to occur through the covalent binding of the chloroacetamide molecule to a critical cysteine residue within the active site of the elongase enzyme. This irreversible binding competitively inhibits the natural substrate, acyl-CoA, from accessing the enzyme.[5][6] The disruption of VLCFA production leads to a cascade of downstream effects, including arrested seedling growth, improper leaf unfurling, and eventual plant death.[7][8]

Metabolic Detoxification in Plants

The selectivity of chloroacetamide herbicides—their ability to control weeds without harming crops like corn and sorghum—is largely due to the crop's ability to rapidly detoxify the herbicide. This detoxification is a Phase II metabolic process primarily mediated by glutathione S-transferases (GSTs).[7][9][10]

Tolerant plant species express GST isoenzymes that catalyze the conjugation of glutathione (GSH) to the electrophilic chloroacetamide molecule.[11] This reaction renders the herbicide non-phytotoxic. The resulting glutathione conjugate is then typically sequestered into the vacuole (Phase III metabolism), effectively removing it from the cytosol where it could interact with its target enzyme.[12] The expression and activity of these specific GSTs are significantly higher in tolerant crops compared to susceptible weeds, forming the biochemical basis for selectivity.[11] Herbicide safeners, chemicals applied with the herbicide, can further enhance crop safety by inducing the expression of these detoxifying GST genes.[12][13]

Toxicological Effects in Non-Target Organisms

While effective as herbicides, chloroacetamides and their metabolites can pose risks to non-target organisms.[3] Their toxicity is often linked to the induction of oxidative stress, a condition characterized by an imbalance between the production of reactive oxygen species (ROS) and the organism's ability to detoxify them.[14]

Oxidative Stress and Cellular Damage

Exposure to chloroacetamides like acetochlor and its metabolites has been shown to promote the generation of ROS.[3] This increase in ROS can overwhelm the cell's antioxidant defense systems, leading to a decrease in the levels of antioxidants like glutathione (GSH) and antioxidant enzymes such as superoxide dismutase (SOD). The resulting oxidative stress can cause significant cellular damage, including:

• Lipid Peroxidation: Damage to cell membranes, leading to increased membrane permeability and leakage of intracellular components like lactate dehydrogenase (LDH).[3]

• DNA Damage: ROS can directly damage DNA, causing strand breaks.

• Apoptosis: The cellular damage and stress can trigger programmed cell death (apoptosis) through the activation of signaling pathways like the MAPK/ERK pathway.

These effects have been observed in various models, including human cell lines (e.g., HepG2) and zebrafish embryos, highlighting the potential for cytotoxicity and developmental toxicity.

Quantitative Data Summary

The biological activity of chloroacetamide herbicides and their metabolites has been quantified in various studies. The following tables summarize key data on their cytotoxicity, embryotoxicity, and effects on biochemical markers.

Table 1: Cytotoxicity and Embryotoxicity of Acetochlor and its Metabolites Data sourced from studies on human HepG2 cells and zebrafish embryos.[3]

Compound	Organism/Cell Line	Endpoint	Value
Acetochlor (AC)	HepG2 Cells	IC₅₀ (72h)	~50 µM
Zebrafish Embryos	LC₅₀ (120h)	~40 µM
CMEPA¹	HepG2 Cells	IC₅₀ (72h)	~60 µM
Zebrafish Embryos	LC₅₀ (120h)	~50 µM
MEA²	HepG2 Cells	IC₅₀ (72h)	~70 µM
Zebrafish Embryos	LC₅₀ (120h)	~60 µM
¹ 2-ethyl-6-methyl-2-chloroacetanilide
² 6-ethyl-o-toluidine

Table 2: Effects of Acetochlor and Metabolites on Zebrafish Embryo Development Data represents effects at 100 µM concentration after 120 hours post-fertilization (hpf).

Compound	Survival Rate (%)	Hatching Rate (%)
Control	~95%	~98%
Acetochlor (AC)	71%	Decreased
CMEPA	64%	Decreased
MEA	61%	Decreased

Table 3: Biochemical Effects of Chloroacetamides in vitro Summary of effects observed in HepG2 cells after exposure.

Parameter	Effect of Acetochlor, CMEPA, MEA	Consequence
ROS Levels	Increased (Dose-dependent)	Induces Oxidative Stress
SOD Levels	Decreased	Impaired Antioxidant Defense
GSH Levels	Decreased (Dose-dependent)	Exhaustion of Antioxidants
LDH Leakage	Increased (Dose-dependent)	Cell Membrane Damage
Apoptosis	Increased (Dose-dependent)	Cell Death
p-JNK / p-P38	Increased Phosphorylation	MAPK Pathway Activation

Experimental Protocols

Assessing the biological activity of chloroacetamide herbicides involves a variety of established assays. Below are detailed methodologies for key experiments cited in toxicological studies.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of viability. Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product.

Methodology:

• Cell Plating: Seed cells (e.g., HepG2) into a 96-well flat-bottom plate at a density of 1x10⁴ to 5x10⁴ cells/well in 100 µL of culture medium and incubate overnight.

• Treatment: Expose cells to a range of chloroacetamide concentrations for a specified duration (e.g., 72 hours). Include untreated (vehicle) controls.[15]

• MTT Addition: Add 10 µL of MTT stock solution (5 mg/mL in PBS) to each well.[15]

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow for the reduction of MTT into formazan crystals by metabolically active cells.[8]

• Solubilization: Add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[15]

• Measurement: Measure the absorbance of the solution at 590 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control.

DNA Damage (Comet) Assay

The single-cell gel electrophoresis (SCGE) or Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Methodology:

• Cell Preparation: Prepare a single-cell suspension from control and herbicide-treated cultures.

• Microgel Preparation: Mix approximately 1x10⁵ cells/mL with low-melting-point agarose and cast a thin layer onto a microscope slide.

• Lysis: Immerse the slides in a high-salt lysis solution (pH 10) to lyse the cells and nuclear membranes, leaving behind DNA "nucleoids".[16]

• DNA Unwinding: Place slides in an alkaline electrophoresis buffer (pH > 13) for approximately 20-40 minutes to allow the DNA to unwind.

• Electrophoresis: Apply an electric field (e.g., 0.7 V/cm) for 20-30 minutes. Broken DNA fragments will migrate away from the nucleoid, forming a "comet tail".

• Neutralization and Staining: Neutralize the slides, stain the DNA with a fluorescent dye (e.g., SYBR Green or ethidium bromide), and visualize using a fluorescence microscope.

• Analysis: Quantify the extent of DNA damage by measuring the length and intensity of the comet tail using specialized imaging software.

Oxidative Stress and Apoptosis Assays

A suite of assays is used to characterize the mechanisms of toxicity.

• Reactive Oxygen Species (ROS) Detection:

  • Load control and herbicide-treated cells with a fluorescent probe like DCFDA/H2DCFDA.

  • This non-fluorescent probe is oxidized by intracellular ROS into a highly fluorescent compound.

  • Measure the increase in fluorescence using a microplate reader or flow cytometer to quantify ROS levels.[5]

• Antioxidant Enzyme/Molecule Measurement:

  • SOD Activity: Prepare cell lysates and measure SOD activity using commercial kits. These assays are typically colorimetric and measure the inhibition of a chromogen reduction reaction.[5]

  • GSH Levels: Prepare cell or tissue extracts. Total glutathione (GSH + GSSG) is measured using an enzymatic recycling method. The assay involves the oxidation of GSH by DTNB to form a yellow derivative (TNB), which is measured at 412 nm.[6][17]

• Lactate Dehydrogenase (LDH) Leakage Assay:

  • Culture cells and apply treatments as per the experimental design.

  • Collect the cell culture supernatant from each well.

  • The assay measures the activity of LDH released from damaged cells into the supernatant. LDH catalyzes the conversion of lactate to pyruvate, which is coupled to a reaction that produces a colored formazan product.[3]

  • Measure the absorbance of the formazan product (typically at 490 nm). The amount of LDH released is proportional to the level of cytotoxicity.

• Apoptosis Staining (Acridine Orange in Zebrafish):

  • Treat zebrafish larvae with the chloroacetamide compound at the desired developmental stage (e.g., 72 hpf).[18]

  • Immerse live larvae in a solution of Acridine Orange (e.g., 5-10 µg/mL in E3 media) for 20-30 minutes in the dark.[7][9]

  • Wash the larvae with fresh E3 media to remove excess stain.

  • Anesthetize the larvae and mount them on a slide for observation.

  • Visualize under a fluorescence microscope using a FITC/GFP filter. Apoptotic cells will exhibit condensed, brightly fluorescent green nuclei.[7]

Conclusion

The biological activity of chloroacetamide herbicides is defined by a highly specific primary mechanism of action: the inhibition of VLCFA elongases in plants. This targeted activity is complemented in tolerant crops by an efficient detoxification system centered around glutathione S-transferases. However, the chemical properties that make them effective herbicides also contribute to their toxicity in non-target organisms. The induction of oxidative stress appears to be a central mechanism driving their cytotoxic and genotoxic effects, leading to membrane damage, DNA breakage, and apoptosis. A thorough understanding of these multifaceted biological activities, supported by robust quantitative data and standardized experimental protocols, is essential for developing safer, more effective agricultural chemicals and for accurately assessing their environmental and health impacts.

References

• 1. benchchem.com [benchchem.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Lactate dehydrogenase (LDH) leakage assay [bio-protocol.org]
• 4. diva-portal.org [diva-portal.org]
• 5. Measurement of Activity of Reactive Oxygen Species (ROS), Antioxidant Enzymes, and Cell Membrane Permeability [bio-protocol.org]
• 6. Assay for quantitative determination of glutathione and glutathione disulfide levels using enzymatic recycling method | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. broadpharm.com [broadpharm.com]
• 9. agilent.com [agilent.com]
• 10. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The nexus between reactive oxygen species and the mechanism of action of herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. 21stcenturypathology.com [21stcenturypathology.com]
• 17. Assay for quantitative determination of glutathione and glutathione disulfide levels using enzymatic recycling method | Springer Nature Experiments [experiments.springernature.com]
• 18. Apoptosis Assay [bio-protocol.org]

Environmental Fate of Thenylchlor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thenylchlor is a chloroacetamide herbicide used for the control of annual grasses and certain broadleaf weeds in various agricultural settings. Understanding its environmental fate is crucial for assessing its potential ecological impact and ensuring its safe and effective use. This technical guide provides a comprehensive overview of the current knowledge regarding the environmental degradation, metabolism, and mobility of thenylchlor. Due to a scarcity of publicly available data specifically for thenylchlor, this guide also draws upon information from structurally similar chloroacetamide herbicides, such as metolachlor and acetochlor, to provide a more complete picture of its expected environmental behavior. This document details common experimental protocols for evaluating the environmental fate of herbicides and outlines analytical methods for their detection in environmental matrices.

Introduction

Thenylchlor, with the chemical name 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxy-2-thienyl)methyl]acetamide, belongs to the chloroacetamide class of herbicides.[1] These herbicides are known to inhibit the synthesis of very-long-chain fatty acids in susceptible plants, leading to their demise. The environmental persistence and mobility of thenylchlor are governed by a combination of biotic and abiotic processes, including microbial degradation, hydrolysis, photolysis, and sorption to soil particles. While thenylchlor is effective in its agricultural application, its potential for off-site transport and impact on non-target organisms necessitates a thorough understanding of its environmental behavior.

Physicochemical Properties

The environmental transport and fate of a pesticide are significantly influenced by its physicochemical properties. Key properties of thenylchlor are summarized in the table below.

Property	Value	Source	Interpretation
Molecular Formula	C₁₆H₁₈ClNO₂S	[1]	-
Molecular Weight	323.8 g/mol	[1]	-
Water Solubility	11.0 mg/L (at 20°C, pH 7)	[2]	Moderate solubility, suggesting some potential for movement in the aqueous phase.
Log P (Octanol-Water Partition Coefficient)	3.53	[2]	High, indicating a strong tendency to adsorb to organic matter in soil and sediment, which would limit its mobility in water.
Melting Point	73 °C	[2]	-
Flashpoint	224 °C	[2]	-
Density	1.19 g/mL	[2]	-

Environmental Dissipation and Degradation

The persistence of thenylchlor in the environment is determined by the rate of its degradation through various pathways. The half-life (DT₅₀) is a common metric used to express the time it takes for 50% of the applied substance to dissipate.[3]

Soil Dissipation

Table 1: Soil Dissipation Half-Life (DT₅₀) for S-Metolachlor (as a proxy for Thenylchlor)

Herbicide	Soil DT₅₀ (days)	Conditions	Source
S-Metolachlor	15 - 132	Varies with soil type and environmental conditions	[6]
Metolachlor	37.9 - 49.5	Influenced by soil organic matter content	[4]

It is anticipated that thenylchlor exhibits similar persistence in soil, with its degradation rate being highly dependent on local environmental conditions.

Abiotic Degradation

3.2.1. Hydrolysis

Hydrolysis is a chemical process where a molecule is cleaved by reaction with water. The rate of hydrolysis is pH-dependent. For many pesticides, hydrolysis can be a significant degradation pathway in aqueous environments.[7] Specific hydrolysis rate constants for thenylchlor are not available.

3.2.2. Photolysis

Photolysis, or photodegradation, is the breakdown of molecules by light, particularly in the UV spectrum. This can be a significant degradation pathway for pesticides present on soil surfaces or in clear surface waters.[8] The quantum yield is a measure of the efficiency of a photochemical process.[9] Quantitative data on the aqueous photolysis of thenylchlor were not found in the reviewed literature.

Mobility in Soil

The mobility of a pesticide in soil determines its potential to leach into groundwater or move with surface runoff. Mobility is primarily governed by the pesticide's adsorption to soil particles, which is influenced by its physicochemical properties (such as Log P) and the soil's characteristics (organic matter and clay content).

Thenylchlor's high Log P value of 3.53 suggests strong adsorption to soil organic matter, which would limit its mobility.[2]

Metabolism

The biotransformation of chloroacetamide herbicides by soil microorganisms and in plants is a critical degradation pathway. While the specific metabolic pathway of thenylchlor has not been detailed in the available literature, the metabolism of other chloroacetamides, such as acetochlor and alachlor, is well-documented and likely follows a similar pattern. The primary metabolites of these herbicides are often ethanesulfonic acid (ESA) and oxanilic acid (OA) derivatives.[10]

Based on this, a putative metabolic pathway for thenylchlor is proposed below. The initial steps likely involve the displacement of the chlorine atom with glutathione, followed by further degradation to cysteine and eventually the formation of sulfonic and oxanilic acid metabolites.

Figure 1: Putative metabolic pathway of thenylchlor.

Experimental Protocols

Standardized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA), are followed to assess the environmental fate of pesticides.

Soil Dissipation Study

A general workflow for a laboratory soil dissipation study is outlined below. Such studies are crucial for determining the rate of pesticide degradation in soil under controlled conditions.[11][12]

Figure 2: General workflow for a soil dissipation study.

Methodology:

• Soil Collection and Preparation: Soil is collected from a relevant agricultural field, sieved to remove large debris, and characterized for properties such as texture, organic carbon content, pH, and microbial biomass.[13]

• Herbicide Application: A solution of thenylchlor, often ¹⁴C-radiolabeled for ease of tracking, is applied to the soil samples at a concentration relevant to its agricultural use.[13]

• Incubation: The treated soil samples are incubated in the dark at a constant temperature and moisture level. Aerobic or anaerobic conditions can be established depending on the study's objectives.

• Sampling: Subsamples of the soil are taken at various time points over the course of the experiment.

• Extraction and Analysis: The herbicide and its degradation products are extracted from the soil using an appropriate solvent. The extracts are then analyzed using chromatographic techniques to determine the concentration of the parent compound and identify any metabolites.[14][15]

• Data Analysis: The dissipation of the herbicide over time is plotted, and a kinetic model (e.g., first-order kinetics) is fitted to the data to calculate the DT₅₀ value.[10][16]

Aqueous Photolysis Study (Following OECD Guideline 316)

This study determines the rate of direct photolysis of a chemical in water.[17][18][19][20][21]

Methodology:

• Solution Preparation: A sterile, buffered aqueous solution of thenylchlor is prepared.

• Irradiation: The solution is exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp) at a constant temperature. Control samples are kept in the dark to account for other degradation processes like hydrolysis.

• Sampling and Analysis: Aliquots of the solution are taken at different time intervals and analyzed for the concentration of thenylchlor.

• Data Analysis: The rate of photolytic degradation is determined, and the photolysis half-life is calculated. The quantum yield can also be determined to predict photolysis rates under different environmental conditions.

Analytical Methods for Residue Analysis

The detection and quantification of thenylchlor and its metabolites in environmental samples require sensitive and specific analytical methods. The methods are generally applicable to the analysis of chloroacetamide herbicides.[22][23][24][25][26][27][28]

Table 2: Common Analytical Techniques for Chloroacetamide Herbicide Residue Analysis

Technique	Description	Application
QuEChERS	(Quick, Easy, Cheap, Effective, Rugged, and Safe) A sample preparation method involving salting-out liquid-liquid extraction followed by dispersive solid-phase extraction (dSPE) for cleanup.	Widely used for the extraction of pesticide residues from soil, water, and food matrices.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	A highly sensitive and selective technique that separates compounds based on their polarity and then identifies and quantifies them based on their mass-to-charge ratio and fragmentation patterns.	The preferred method for the analysis of polar and thermally labile pesticides and their metabolites, including the ESA and OA metabolites of chloroacetamides.
Gas Chromatography-Mass Spectrometry (GC-MS)	A technique that separates volatile and thermally stable compounds in the gas phase and then detects them with a mass spectrometer.	Suitable for the analysis of the parent thenylchlor molecule, which is less polar than its major metabolites.

EPA Method 535 specifically outlines the determination of chloroacetamide herbicide degradates in drinking water using solid-phase extraction and liquid chromatography/tandem mass spectrometry (LC/MS/MS).[23]

Conclusion

The environmental fate of thenylchlor is governed by a complex interplay of degradation, transformation, and transport processes. While specific quantitative data for thenylchlor are limited, its structural similarity to other chloroacetamide herbicides allows for informed predictions of its environmental behavior. It is expected to be moderately persistent in soil, with microbial degradation being the primary dissipation pathway. Its high Log P suggests low mobility in soil and a low potential for leaching into groundwater. The primary metabolites are likely to be the ethanesulfonic and oxanilic acid derivatives, similar to other herbicides in its class. Standardized experimental protocols and advanced analytical techniques are available to further elucidate the environmental fate of thenylchlor and ensure its use does not pose an undue risk to the environment. Further research to generate specific data for thenylchlor is warranted to refine environmental risk assessments.

References

• 1. Thenylchlor | C16H18ClNO2S | CID 443036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]
• 3. Pesticide Half-life [npic.orst.edu]
• 4. researchgate.net [researchgate.net]
• 5. Evaluating the environmental parameters that determine aerobic biodegradation half-lives of pesticides in soil with a multivariable approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ENVIRONMENTAL [oasis-lmc.org]
• 8. Aqueous photolysis of the organic ultraviolet filter chemical octyl methoxycinnamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ecetoc.org [ecetoc.org]
• 10. Degradation of alachlor in natural and sludge-amended soils, studied by gas and liquid chromatography coupled to mass spectrometry (GC-MS and HPLC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cambridge.org [cambridge.org]
• 12. Experimental Parameters Used to Study Pesticide Degradation in Soil | Weed Technology | Cambridge Core [cambridge.org]
• 13. scielo.br [scielo.br]
• 14. researchgate.net [researchgate.net]
• 15. hrpub.org [hrpub.org]
• 16. Degradation Kinetics and Transformation Products of Levonorgestrel and Quinestrol in Soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. OECD 316: Phototransformation of Chemicals in Water - Direct Photolysis - Situ Biosciences [situbiosciences.com]
• 18. shop.fera.co.uk [shop.fera.co.uk]
• 19. oecd.org [oecd.org]
• 20. oecd.org [oecd.org]
• 21. OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis | ibacon GmbH [ibacon.com]
• 22. Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group; determination of chloroacetanilide herbicide metabolites in water using high-performance liquid chromatography-diode array detection and high-performance liquid chromatography/mass spectrometry [pubs.usgs.gov]
• 23. tools.thermofisher.com [tools.thermofisher.com]
• 24. researchgate.net [researchgate.net]
• 25. pubs.usgs.gov [pubs.usgs.gov]
• 26. A multi-residue method for trace analysis of pesticides in soils with special emphasis on rigorous quality control - PMC [pmc.ncbi.nlm.nih.gov]
• 27. pubs.usgs.gov [pubs.usgs.gov]
• 28. jpub.org [jpub.org]

Thenylchlor: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

Thenylchlor (chemical name: 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide) is a chloroacetamide herbicide.[1][2] This technical guide provides an in-depth overview of its solubility and stability, crucial parameters for its application, environmental fate, and analysis. The information is compiled from various scientific sources to support research and development activities.

Physicochemical Properties

Thenylchlor is a white solid with a melting point ranging from 72 to 80°C.[3][4] Its molecular formula is C₁₆H₁₈ClNO₂S, and it has a molecular weight of 323.84 g/mol .[5]

Solubility Profile

The solubility of Thenylchlor in various solvents is a critical factor for its formulation and bioavailability. The available quantitative and qualitative solubility data are summarized in the table below.

Solvent	Solubility	Temperature (°C)	pH	Source
Water	11.0 mg/L	20	7	[3]
Water	3.40e-05 M	Not Specified	Not Specified	[3]
Acetonitrile	Soluble (commercially available as a solution)	Not Specified	Not Specified	[6]
Ethanol	Readily Soluble	Not Specified	Not Specified	[7]
Acetone	Readily Soluble	Not Specified	Not Specified	[7]
Chloroform	Readily Soluble	Not Specified	Not Specified	[7]

Stability and Degradation

The stability of Thenylchlor influences its efficacy as a herbicide and its persistence in the environment. It is reported to be stable in a pH range of 3 to 8.[8] However, it is susceptible to degradation under certain conditions.

Condition	Stability/Degradation Pathway	Half-life	Source
Hydrolysis	Can be hydrolyzed in the presence of water.	Not Specified	[3]
Microbial Degradation	Susceptible to microbial degradation in soil.	Not Specified	[3]
Soil Degradation	In paddy soil, degradation occurs via the replacement of the chlorine atom to form N-acetyl and N-hydroxylmethylcarbonyl derivatives.	1-3 weeks	[4]
Biological Systems	As a chloroacetanilide herbicide, it is expected to be detoxified in biological systems through the formation of glutathione-acetanilide conjugates, a reaction mediated by glutathione-S-transferase.	Not Specified	[9]

Mechanism of Action

Thenylchlor functions as a herbicide by disrupting essential plant processes. Its primary mode of action involves the inhibition of cell division by blocking protein synthesis, specifically the synthesis of very-long-chain fatty acids (VLCFAs).[10] Additionally, it has been reported to inhibit the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine).[3]

Mechanism of Action of Thenylchlor.

Experimental Protocols

Analysis of Thenylchlor in Agricultural Products

An established analytical method for the determination of Thenylchlor residues in agricultural products involves the following steps[11]:

• Extraction: The sample is extracted with acetonitrile saturated with n-hexane.

• Liquid-Liquid Partitioning: The acetonitrile layer is separated and concentrated.

• Cleanup: The residue is dissolved in n-hexane and may be further purified. For certain matrices, an additional partitioning step with ethyl acetate is performed.

• Analysis: The final extract is analyzed by appropriate chromatographic techniques.

Workflow for Thenylchlor Residue Analysis.

Purity Assay

The purity of Thenylchlor standards is often determined using High-Performance Liquid Chromatography (HPLC).[8]

Stability Testing of Stock Solutions

The stability of pesticide stock solutions, including those of Thenylchlor, can be assessed over time. A general protocol involves:

• Preparation: Stock solutions are prepared in a suitable solvent (e.g., acetonitrile) at a known concentration.

• Storage: Solutions are stored under controlled conditions (e.g., at 8°C).

• Analysis: The concentration of the analyte is measured at regular intervals using a suitable analytical technique, such as quantitative NMR (qNMR) or LC-MS/MS, to monitor for any degradation.[12]

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. Thenylchlor | C16H18ClNO2S | CID 443036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 4. THENYLCHLOR | 96491-05-3 [chemicalbook.com]
• 5. clearsynth.com [clearsynth.com]
• 6. hpc-standards.com [hpc-standards.com]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. 96491-05-3・Thenylchlor Standard・203-13421[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. Biodegradation of the acetanilide herbicides alachlor, metolachlor, and propachlor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]
• 11. mhlw.go.jp [mhlw.go.jp]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]

Thenylchlor: A Technical Whitepaper on its Antimicrobial Properties

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific antimicrobial properties of Thenylchlor is limited in publicly available scientific literature. This document provides a comprehensive overview based on the known activities of the broader class of chloroacetamide compounds and outlines the necessary experimental frameworks for its evaluation. Further empirical research is required to fully elucidate the antimicrobial potential of Thenylchlor.

Introduction

Thenylchlor, chemically known as 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide, is a molecule belonging to the chloroacetamide class of compounds.[1][2] While primarily recognized for its application as a pre-emergence herbicide in agriculture for the control of annual grasses and some broadleaf weeds, preliminary evidence suggests that Thenylchlor and related compounds possess antimicrobial properties.[3][4] This technical guide aims to consolidate the existing knowledge on the antimicrobial potential of chloroacetamides, with a specific focus on Thenylchlor, and to provide a detailed framework for its further investigation. The primary audience for this document includes researchers in microbiology, medicinal chemistry, and drug development who are interested in exploring novel antimicrobial agents.

Putative Mechanism of Antimicrobial Action

The antimicrobial mechanism of Thenylchlor has not been explicitly elucidated. However, based on its chemical structure and the known mode of action of other chloroacetamide herbicides, a plausible mechanism can be proposed. The primary target of chloroacetamides in plants is the inhibition of very-long-chain fatty acid (VLCFA) biosynthesis.[4] This is achieved through the covalent binding of the chloroacetamide molecule to the active site cysteine of condensing enzymes, such as 3-ketoacyl-CoA synthase, which are crucial for the elongation of fatty acid chains.[1]

This mechanism is likely transferable to microbial cells, as VLCFAs are essential components of various cellular structures, including membranes. By inhibiting VLCFA synthesis, Thenylchlor could disrupt membrane integrity and function, leading to cell death.

Furthermore, studies on other chloroacetamides have suggested that the presence of the chlorine atom is crucial for their antimicrobial activity.[5] It has been proposed that these compounds may also act on other cellular targets, such as penicillin-binding proteins in bacteria, which would lead to cell lysis.[5]

Proposed Signaling Pathway Inhibition

The following diagram illustrates the proposed mechanism of action of Thenylchlor, focusing on the inhibition of VLCFA synthesis.

Figure 1: Proposed mechanism of Thenylchlor via VLCFA synthesis inhibition.

Antimicrobial Spectrum of Activity

While specific data for Thenylchlor is scarce, preliminary reports suggest activity against a range of microorganisms.

Antiprotozoal Activity

Thenylchlor has been reported to be effective against the protozoan parasites Entamoeba histolytica and Trichomonas vaginalis.[4] These organisms are responsible for amoebiasis and trichomoniasis, respectively. The exact mechanism of action against these protozoa has not been determined but may be related to the disruption of essential metabolic pathways.

Antifungal Activity

Activity against the opportunistic fungal pathogen Candida albicans has also been noted for Thenylchlor.[4] Studies on a related chloroacetamide, 2-chloro-N-phenylacetamide, have demonstrated its efficacy against fluconazole-resistant Candida species, suggesting a potential mechanism of action that is distinct from common antifungal agents that target ergosterol biosynthesis or cell wall integrity.[6]

Quantitative Antimicrobial Data

To date, there is a lack of published Minimum Inhibitory Concentration (MIC) data for Thenylchlor against a comprehensive panel of microorganisms. However, as a point of reference, the MIC values for the related compound, 2-chloro-N-phenylacetamide, against various Candida species are presented in Table 1.

Table 1: MIC and MFC of 2-chloro-N-phenylacetamide against Candida species [6]

Strain	MIC (µg/mL)	MFC (µg/mL)
Candida albicans (Strain 1)	128	512
Candida albicans (Strain 2)	256	1024
Candida albicans (Strain 3)	256	1024
Candida albicans (Strain 4)	128	512
Candida albicans (Strain 5)	256	>1024
Candida albicans (Strain 6)	256	>1024
Candida parapsilosis (Strain 1)	128	1024
Candida parapsilosis (Strain 2)	256	1024
Candida parapsilosis (Strain 3)	128	>1024
Candida parapsilosis (Strain 4)	256	1024
Candida parapsilosis (Strain 5)	128	>1024
Candida parapsilosis (Strain 6)	256	>1024

Note: This data is for 2-chloro-N-phenylacetamide and should be considered as indicative for a related compound, not as a direct representation of Thenylchlor's activity.

Experimental Protocols

To facilitate further research into the antimicrobial properties of Thenylchlor, the following detailed experimental protocols are provided. These are based on established methodologies from the Clinical and Laboratory Standards Institute (CLSI).[7]

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Thenylchlor (analytical grade)

• 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial inoculum standardized to 0.5 McFarland turbidity

• Sterile saline or broth for dilutions

• Spectrophotometer or turbidity meter

• Incubator

Protocol:

• Preparation of Thenylchlor Stock Solution: Prepare a stock solution of Thenylchlor in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth to all wells of a 96-well microtiter plate.

  • Add 100 µL of the Thenylchlor stock solution to the first well of each row to be tested.

  • Perform serial two-fold dilutions by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a gradient of Thenylchlor concentrations.

• Inoculum Preparation:

  • From a fresh culture of the test microorganism, prepare a suspension in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). This can be done using a spectrophotometer or by visual comparison.

  • Dilute the standardized inoculum in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation of Plates: Add 10 µL of the diluted inoculum to each well of the microtiter plate.

• Controls:

  • Growth Control: A well containing only broth and the microbial inoculum (no Thenylchlor).

  • Sterility Control: A well containing only broth (no inoculum or Thenylchlor).

• Incubation: Incubate the plates at the appropriate temperature and duration for the test organism (e.g., 35°C for 16-20 hours for most bacteria).

• Reading the MIC: The MIC is the lowest concentration of Thenylchlor at which there is no visible growth of the microorganism.

Experimental Workflow Diagram

The following diagram outlines the workflow for the MIC determination protocol.

Figure 2: Workflow for MIC determination by broth microdilution.

Future Directions and Conclusion

The available evidence, primarily from the broader class of chloroacetamides, suggests that Thenylchlor holds potential as an antimicrobial agent. Its putative mechanism of action, targeting the highly conserved pathway of very-long-chain fatty acid biosynthesis, makes it an interesting candidate for further investigation, particularly in an era of growing antimicrobial resistance.

To fully assess the antimicrobial capabilities of Thenylchlor, a systematic and rigorous research program is necessary. This should include:

• Comprehensive MIC and MBC testing: Evaluating Thenylchlor against a broad panel of clinically relevant bacteria, fungi, and protozoa.

• Mechanism of action studies: Utilizing transcriptomics, proteomics, and metabolomics to identify the specific molecular targets and pathways affected by Thenylchlor in microbial cells.

• In vivo efficacy studies: Assessing the therapeutic potential of Thenylchlor in appropriate animal models of infection.

• Toxicity and safety profiling: Determining the cytotoxic and in vivo toxicological profile of Thenylchlor to evaluate its therapeutic index.

References

• 1. Covalent binding of chloroacetamide herbicides to the active site cysteine of plant type III polyketide synthases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkylating reactivity and herbicidal activity of chloroacetamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apec.org [apec.org]
• 4. researchgate.net [researchgate.net]
• 5. Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella pneumoniae and In Vitro Toxicity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. mdpi.com [mdpi.com]

A Technical Guide to the Evaluation of Novel Chemical Entities Against Protozoan Pathogens

Executive Summary

The development of new therapeutic agents against protozoan pathogens remains a critical global health priority, driven by factors such as emerging drug resistance and the significant toxicity of existing treatments.[1] This document provides a comprehensive technical framework for the initial evaluation of novel chemical compounds, such as the herbicide thenylchlor, for potential antiprotozoal activity.

An extensive review of publicly available scientific literature revealed no specific data or studies on the activity of thenylchlor against any protozoan pathogens. Therefore, this guide outlines the standard methodological workflow, data presentation standards, and key decision-making processes used in the field of antiprotozoal drug discovery. The protocols and data structures detailed herein are based on established practices for screening and characterizing new chemical entities against parasites like Plasmodium falciparum, Trypanosoma species, and Leishmania species.[2][3][4]

This whitepaper serves as a foundational resource for researchers initiating projects to explore the potential of existing or novel compounds as new antiprotozoal leads.

The Antiprotozoal Drug Discovery Pipeline

The identification of new antiprotozoal drug candidates typically follows a multi-stage process, beginning with broad screening and progressing to more specific and complex biological assays. The primary goal is to identify compounds that are potent against the target parasite while exhibiting minimal toxicity to host cells.[3][5]

A generalized workflow for this process is illustrated below.

Fig. 1: Generalized Antiprotozoal Drug Discovery Workflow.

Quantitative Data Presentation for Antiprotozoal Screening

Clear and standardized data presentation is crucial for comparing the potency and safety of different compounds. A typical summary table includes metrics for efficacy against the parasite and toxicity against a representative mammalian cell line.

Compound ID	Target Protozoan	Efficacy (EC50/IC50) µM	Host Cell Line	Cytotoxicity (CC50) µM	Selectivity Index (SI = CC50/EC50)
Example A	P. falciparum (K1)	2.2[6]	MRC-5	33.4[6]	15.2
Example B	L. infantum	6.0[6]	MRC-5	21.0[6]	3.5
Example C	T. cruzi	17.1	L-6	33.5[7]	1.96
Example D	T. b. rhodesiense	0.52	L-6	>90	>173
Reference Drug	P. falciparum (K1)	0.08 (Chloroquine)	MRC-5	>100	>1250

• EC50/IC50 (Half-maximal Effective/Inhibitory Concentration): The concentration of a compound that causes a 50% reduction in parasite viability or growth.[5]

• CC50 (Half-maximal Cytotoxic Concentration): The concentration of a compound that causes 50% death in a mammalian host cell line.[8]

• Selectivity Index (SI): A critical ratio used to estimate the therapeutic window of a compound. A higher SI value is desirable, indicating that the compound is significantly more toxic to the parasite than to host cells.[6]

Key Experimental Protocols

The following sections detail common methodologies for the primary in vitro assays required to generate the data presented above.

In Vitro Antiprotozoal Activity Assay

Objective: To determine the inhibitory effect of a compound on the growth of a protozoan parasite.

General Protocol (Example: P. falciparum Asexual Blood Stage):

• Parasite Culture: Maintain a synchronized culture of a chloroquine-resistant P. falciparum strain (e.g., K1) in human red blood cells (RBCs) using RPMI 1640 medium supplemented with Albumax II.[7]

• Compound Preparation: Prepare serial dilutions of the test compound in the culture medium. A typical concentration range might be 0.1 to 100 µM.

• Assay Plate Setup: In a 96-well microtiter plate, add the parasite culture (e.g., at 1% parasitemia and 2% hematocrit) to wells containing the various compound dilutions. Include positive (e.g., chloroquine, artemisinin) and negative (vehicle control) wells.[7]

• Incubation: Incubate the plates for 48-72 hours under a low-oxygen atmosphere (e.g., 5% CO2, 5% O2, 90% N2).[7]

• Quantification of Parasite Growth: Measure parasite viability. Common methods include:

  • Radiolabel Incorporation: Add [³H]-hypoxanthine to the wells and incubate for an additional 24 hours. Harvest the cells and measure the incorporated radioactivity, which is proportional to parasite proliferation.[2][7]

  • Fluorescent Dyes: Use DNA-intercalating dyes (e.g., SYBR Green, PicoGreen) that fluoresce upon binding to parasite DNA.

  • Enzyme Activity Assays: Measure the activity of a parasite-specific enzyme, such as lactate dehydrogenase (LDH).[4]

• Data Analysis: Plot the percentage of growth inhibition against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Host Cell Cytotoxicity Assay

Objective: To assess the toxicity of a compound against a mammalian cell line to determine its selectivity.

General Protocol (Example: MRC-5 or L-6 Cell Line):

• Cell Culture: Culture a mammalian cell line (e.g., human lung fibroblast MRC-5 or rat skeletal myoblast L-6) in appropriate media (e.g., MEM with 10% FBS) in 96-well plates until a confluent monolayer is formed.[7][9]

• Compound Application: Remove the culture medium and add fresh medium containing serial dilutions of the test compound, similar to the antiprotozoal assay.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 atmosphere.[9]

• Viability Assessment: Quantify cell viability using a metabolic indicator. A common method is the MTT assay:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.[4][9]

  • Living cells with active dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

  • Solubilize the formazan crystals with a solvent (e.g., DMSO) and measure the absorbance at a specific wavelength (e.g., 570 nm).

• Data Analysis: Plot the percentage of cell viability against the log of the compound concentration to determine the CC50 value.

Visualization of Key Concepts and Workflows

Visual models are essential for understanding complex biological relationships and experimental decision-making.

The Selectivity Index (SI) Concept

The relationship between parasite efficacy and host cell toxicity is fundamental to drug discovery. A compound must be selectively toxic to the pathogen.

Fig. 2: Conceptual Diagram of the Selectivity Index.

Hit-to-Lead Progression Logic

After primary screening, a logical workflow is required to decide which "hit" compounds should be advanced to more rigorous "lead" characterization studies, including expensive and labor-intensive animal models.[10]

Fig. 3: Decision Flowchart for Hit-to-Lead Progression.

Conclusion

While no specific information exists regarding the activity of thenylchlor against protozoan pathogens, the established drug discovery pipeline provides a clear and robust pathway for its evaluation. This process, centered on quantitative in vitro assays for efficacy and cytotoxicity, allows for the systematic identification and prioritization of promising new antiprotozoal agents. The successful application of these standardized protocols is the first step in addressing the urgent need for new, safer, and more effective treatments for parasitic diseases.

References

• 1. In Vitro and In Vivo High-Throughput Assays for the Testing of Anti-Trypanosoma cruzi Compounds | PLOS Neglected Tropical Diseases [journals.plos.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Antileishmanial High-Throughput Drug Screening Reveals Drug Candidates with New Scaffolds | PLOS Neglected Tropical Diseases [journals.plos.org]
• 4. Current Screening Methodologies in Drug Discovery for Selected Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Assessment of the in Vitro Antiprotozoal and Cytotoxic Potential of 20 Selected Medicinal Plants from the Island of Soqotra - PMC [pmc.ncbi.nlm.nih.gov]
• 7. asianpubs.org [asianpubs.org]
• 8. researchgate.net [researchgate.net]
• 9. Drug Repurposing Based on Protozoan Proteome: In Vitro Evaluation of In Silico Screened Compounds against Toxoplasma gondii - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Translational Rodent Models for Research on Parasitic Protozoa—A Review of Confounders and Possibilities - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Thenylchlor Reference Standards: Application Notes and Protocols for Analytical Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenylchlor is a chloroacetanilide herbicide used for the control of a variety of weeds. As with any agricultural chemical, accurate and reliable analytical methods are essential for monitoring its presence in environmental samples, ensuring food safety, and for quality control during manufacturing. This document provides detailed application notes and protocols for the analytical testing of Thenylchlor using various standard techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. These guidelines are intended to assist researchers, scientists, and drug development professionals in establishing robust analytical workflows for Thenylchlor.

Chemical Properties of Thenylchlor

A summary of the key chemical properties of Thenylchlor is presented in the table below.

Property	Value
IUPAC Name	2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide
CAS Number	96491-05-3[1]
Molecular Formula	C₁₆H₁₈ClNO₂S[1]
Molecular Weight	323.84 g/mol [1]

Mechanism of Action: Inhibition of Acetolactate Synthase (ALS)

Thenylchlor belongs to the group of herbicides that inhibit the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[2][3][4] This enzyme is crucial for the biosynthesis of branched-chain amino acids—valine, leucine, and isoleucine—in plants.[2][3][4] These amino acids are essential for protein synthesis and, consequently, plant growth and development. By inhibiting ALS, Thenylchlor disrupts this vital metabolic pathway, leading to a deficiency in these essential amino acids, which ultimately results in the cessation of plant growth and death.[2][4]

The following diagram illustrates the biochemical pathway of branched-chain amino acid synthesis and the point of inhibition by Thenylchlor.

Biochemical pathway of ALS inhibition by Thenylchlor.

Analytical Methods

High-Performance Liquid Chromatography (HPLC-UV)

HPLC with UV detection is a widely used technique for the quantification of herbicides. The following protocol is a general guideline for the analysis of Thenylchlor.

Experimental Workflow for HPLC-UV Analysis

Workflow for HPLC-UV analysis of Thenylchlor.

Protocol for HPLC-UV Analysis

• Standard Preparation:

  • Prepare a stock solution of Thenylchlor reference standard (e.g., 1000 µg/mL) in a suitable solvent like acetonitrile.

  • Prepare a series of working standards by diluting the stock solution to concentrations ranging from 0.1 to 10 µg/mL.

• Sample Preparation (General Procedure for Soil):

  • Accurately weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile and shake vigorously for 10 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • HPLC System: Agilent 1260 Infinity or equivalent.

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[5]

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 65:35 v/v).[5]

  • Flow Rate: 1.0 mL/min.[6]

  • Injection Volume: 20 µL.

  • Column Temperature: 30 °C.

  • UV Detection: Monitor at an appropriate wavelength (e.g., 220-270 nm, to be determined by UV scan of a standard solution).

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the standards against their concentration.

  • Determine the concentration of Thenylchlor in the sample by comparing its peak area to the calibration curve.

Quantitative Data (Representative)

Parameter	Value
Linearity Range	0.1 - 10 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantitation (LOQ)	~0.15 µg/mL
Retention Time	Dependent on specific conditions, but typically 5-10 min

Note: The above quantitative data is representative and should be determined for each specific instrument and method.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds like Thenylchlor.

Experimental Workflow for GC-MS Analysis

Workflow for GC-MS analysis of Thenylchlor.

Protocol for GC-MS Analysis

• Standard and Sample Preparation:

  • Follow the same procedures as for HPLC analysis, but use a solvent suitable for GC, such as ethyl acetate or hexane, for the final dilution.

• GC-MS Conditions:

  • GC System: Agilent 7890B or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[7]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injection Volume: 1 µL in splitless mode.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Initial temperature of 50 °C for 1 min, ramp to 125 °C at 25 °C/min, then ramp to 300 °C at 10 °C/min and hold for 10 min.[7]

  • MS System: Agilent 5977A or equivalent.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Full Scan (m/z 50-550) for identification and Selected Ion Monitoring (SIM) for quantification.

Quantitative Data and Mass Spectrometry

Parameter	Value
Retention Time	~15-20 min (dependent on the specific program)
Characteristic Ions (m/z)	To be determined from the mass spectrum of a standard. Likely fragments would involve the loss of the chloroacetyl group, the thienyl methyl group, or cleavage of the amide bond.
LOD/LOQ	Typically in the low ng/mL (ppb) range.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation and confirmation of reference standards.

Protocol for NMR Analysis

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the Thenylchlor reference standard in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• NMR Spectrometer Conditions:

  • Spectrometer: Bruker Avance 400 MHz or equivalent.

  • Nuclei: ¹H and ¹³C.

  • Experiments: Standard 1D ¹H and ¹³C{¹H} spectra. 2D experiments such as COSY, HSQC, and HMBC can be performed for full structural assignment.

Expected ¹H and ¹³C NMR Spectral Data

No specific experimental NMR data for Thenylchlor was found in the public domain. The following are predicted chemical shift ranges based on the structure:

• ¹H NMR (CDCl₃, 400 MHz):

  • Aromatic protons (phenyl and thienyl rings): δ 6.5-7.5 ppm

  • -OCH₃ protons: δ ~3.8 ppm

  • -CH₂- (bridge): δ ~4.5-5.0 ppm

  • -CH₂Cl protons: δ ~4.0 ppm

  • -CH₃ protons (on phenyl ring): δ ~2.2-2.4 ppm

• ¹³C NMR (CDCl₃, 100 MHz):

  • Carbonyl carbon: δ ~165-170 ppm

  • Aromatic carbons: δ ~110-150 ppm

  • -OCH₃ carbon: δ ~55-60 ppm

  • -CH₂- (bridge) carbon: δ ~45-50 ppm

  • -CH₂Cl carbon: δ ~40-45 ppm

  • -CH₃ carbons: δ ~15-20 ppm

Conclusion

The analytical methods and protocols outlined in this document provide a comprehensive framework for the qualitative and quantitative analysis of Thenylchlor reference standards. The provided HPLC-UV, GC-MS, and NMR methodologies, along with the illustrative workflows and diagrams, are intended to serve as a valuable resource for researchers and scientists in the fields of agricultural chemistry, environmental science, and drug development. It is crucial to note that all methods should be validated in the respective laboratory to ensure accuracy, precision, and reliability of the results.

References

• 1. Thenylchlor [webbook.nist.gov]
• 2. Acetolactate Synthase (ALS) or Acetohydroxy Acid Synthase (AHAS) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 3. pnas.org [pnas.org]
• 4. HERBICIDES THAT INHIBIT ACETOLACTATE SYNTHASE [journal.hep.com.cn]
• 5. pubs.usgs.gov [pubs.usgs.gov]
• 6. researchgate.net [researchgate.net]
• 7. Thenylchlor [webbook.nist.gov]
• 8. Rapid analytical method for the determination of 220 pesticide with their isomers by GCMS-TIC - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Residue Analysis of High-Purity Thenylchlor

These application notes provide a comprehensive guide for the quantitative analysis of thenylchlor residues in various environmental and agricultural matrices. The protocols described herein utilize high-purity thenylchlor as a reference standard to ensure accurate and reliable results.

1. Introduction

Thenylchlor is a selective, pre-emergence chloroacetamide herbicide used to control annual grasses and some broadleaf weeds in rice and other crops.[1][2] Its systematic IUPAC name is 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide.[1][3][4][5] Due to its application in agriculture, monitoring for thenylchlor residues in food and environmental samples is crucial for ensuring food safety and complying with regulatory limits.[6][7]

Accurate quantification of these residues requires the use of high-purity analytical standards.[6][8] The primary analytical techniques employed for thenylchlor residue analysis are Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which offer high sensitivity and selectivity.[1][9]

Table 1: Chemical and Physical Properties of Thenylchlor

Property	Value	Reference
IUPAC Name	2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide	[1][3][5]
CAS Number	96491-05-3	[1][3][4]
Molecular Formula	C₁₆H₁₈ClNO₂S	[1][3][4][8]
Molecular Weight	323.84 g/mol	[1][8][10]
Class	Anilide / Chloroacetamide Herbicide	[2][3]
Appearance	Solid	[11]
Melting Point	72-74 °C	[8][11]

2. Mechanism of Action: ALS Inhibition

Thenylchlor functions by inhibiting the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[1] This enzyme is critical in the biosynthesis pathway of branched-chain amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis and overall plant growth.[1] By blocking the ALS enzyme, thenylchlor disrupts this vital pathway, leading to the cessation of cell division and ultimately, the death of susceptible weeds.[1][2]

Figure 1: Thenylchlor's inhibition of the ALS enzyme pathway.

3. Experimental Protocols for Residue Analysis

The following protocols are based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, suitable for a variety of food and environmental matrices.[9][12]

3.1. Required Materials and Equipment

• Reference Standard: High-purity Thenylchlor (≥99.0%)[8]

• Solvents: Acetonitrile (HPLC or Residue grade), Acetone, n-Hexane[9]

• Reagents: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), glacial acetic acid[9][12]

• Equipment: High-speed blender/homogenizer, centrifuge (>3000 xg), nitrogen evaporator, vortex mixer, analytical balance, membrane filters (0.22 µm)[9]

• Instrumentation: LC-MS/MS or GC-MS/MS system[9]

3.2. Standard Solution Preparation

• Stock Standard (1000 µg/mL): Accurately weigh 10 mg of high-purity thenylchlor and dissolve in 10 mL of acetonitrile in a Class A volumetric flask.

• Intermediate Standard (10 µg/mL): Dilute the stock standard solution 1:100 with acetonitrile.

• Working Standards (0.001 - 0.2 µg/mL): Prepare a series of working standards by serially diluting the intermediate standard with acetonitrile. These will be used to build the calibration curve.

3.3. Sample Preparation: QuEChERS Protocol

The following is a generalized QuEChERS protocol. For specific matrices, optimization may be required.

• Homogenization: Weigh 10-15 g of a representative sample into a blender. If the sample is dry (e.g., grains, dried herbs), add an appropriate amount of purified water to rehydrate before blending.[12][13] Homogenize until a uniform consistency is achieved.

• Extraction: Transfer a 10 g subsample of the homogenate into a 50 mL centrifuge tube. Add 10 mL of 1% acetic acid in acetonitrile.

• Partitioning: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. Cap the tube tightly and shake vigorously for 1 minute.[12]

• Centrifugation: Centrifuge the tube at ≥3000 xg for 5 minutes.[9]

• Cleanup (Dispersive SPE): Transfer an aliquot of the upper acetonitrile layer to a d-SPE cleanup tube containing anhydrous MgSO₄ and a sorbent (e.g., PSA for general food matrices). Vortex for 30 seconds and centrifuge again for 2-5 minutes.

• Final Extract: Take an aliquot of the cleaned extract, filter it through a 0.22 µm membrane filter, and transfer it to an autosampler vial for instrumental analysis.[9]

Figure 2: General workflow for QuEChERS sample preparation.

3.4. Instrumental Analysis Protocols

A. LC-MS/MS Method

• System: Liquid Chromatograph coupled to a Tandem Mass Spectrometer[9]

• Ion Source: Electrospray Ionization (ESI), Positive Mode[9]

• Column: C18 reverse-phase column (e.g., 1.6 µm, 2.1 mm i.d. × 10 cm)[1][9]

• Mobile Phase: Gradient elution with water (containing formic acid/ammonium acetate) and methanol/acetonitrile.

• Injection Volume: 1-5 µL[9]

• MRM Transitions: Specific precursor/product ion pairs for thenylchlor must be determined. For quantification, at least two transitions are recommended. A common transition mentioned is 288 > 141.[9]

B. GC-MS/MS Method

• System: Gas Chromatograph coupled to a Tandem Mass Spectrometer[9]

• Ion Source: Electron Ionization (EI)[9]

• Column: DB-5MS or equivalent capillary column (e.g., 30 m x 0.25 mm, 0.25 µm)[9][14]

• Injector Temperature: 280 °C, Splitless mode[9]

• Oven Program: Start at 60°C, ramp up to 310°C.[9]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)[9]

4. Method Performance and Data

The use of high-purity reference standards allows for the validation of analytical methods to ensure they meet performance criteria for accuracy, precision, and sensitivity.

Table 2: Typical Quantitative Performance Data for Thenylchlor Analysis

Analytical Method	Matrix	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	RSD (%)	Reference
LC-MS/MS & GC-MS/MS	Fruits, Vegetables, Crops	0.01	0.02 - 0.05	70 - 120	< 20	[9]
GC-MS/MS	Botanical Ingredients	N/A	N/A	70 - 120	< 20	[15]
LC-MS/MS	Vine Leaves	N/A	N/A	75 - 104	< 20	[16]

*Typical acceptable ranges for pesticide residue analysis. **Data for over 200 pesticides in a multi-residue method, indicating expected performance.

The protocols outlined provide a robust framework for the residue analysis of thenylchlor in diverse matrices. The foundation of accurate analysis lies in the use of a high-purity certified reference material for calibration and validation. The combination of the QuEChERS sample preparation method with sensitive instrumental techniques like LC-MS/MS and GC-MS/MS allows for the reliable detection and quantification of thenylchlor at levels relevant to regulatory standards, ensuring the safety of food and the environment.

References

• 1. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 2. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]
• 3. Thenylchlor | C16H18ClNO2S | CID 443036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Thenylchlor [webbook.nist.gov]
• 5. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 6. hpc-standards.com [hpc-standards.com]
• 7. A Comprehensive Guide to Pesticide Residue Analysis [scioninstruments.com]
• 8. 96491-05-3・Thenylchlor Standard・203-13421[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. fda.gov.tw [fda.gov.tw]
• 10. Thenylchlor | CAS 96491-05-3 | LGC Standards [lgcstandards.com]
• 11. thenylchlor [stenutz.eu]
• 12. food-safety.com [food-safety.com]
• 13. lcms.cz [lcms.cz]
• 14. mdpi.com [mdpi.com]
• 15. Residual Pesticides Analysis of Botanical Ingredients Using Gas Chromatography Triple Quadrupole Mass Spectrometry [restek.com]
• 16. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quantification of Thenylchlor in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenylchlor is a chloroacetamide herbicide used for pre-emergence or early post-emergence control of annual grass weeds and some broadleaf weeds, primarily in rice and other crops. Due to its application in agricultural settings, there is a need for robust and sensitive analytical methods to monitor its presence and quantify its concentration in various environmental matrices. This ensures environmental safety and compliance with regulatory limits.

These application notes provide detailed protocols for the quantification of thenylchlor in environmental samples, including soil, water, and sediment. The methodologies described are based on established techniques for pesticide residue analysis, primarily utilizing Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for its high selectivity and sensitivity.

Analytical Methodology

The quantification of thenylchlor in environmental samples typically involves three key stages: sample preparation and extraction, sample cleanup, and instrumental analysis. The choice of method depends on the specific matrix and the required limit of quantification.

Sample Preparation and Extraction

1. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method for Soil and Sediment Samples

The QuEChERS method is a widely adopted technique for the extraction of pesticide residues from solid matrices. It involves an initial extraction with an organic solvent, followed by a salting-out step to partition the analytes into the organic phase.

2. Solid-Phase Extraction (SPE) for Water Samples

Solid-phase extraction is a common and effective technique for the extraction and pre-concentration of pesticides from aqueous samples. It involves passing the water sample through a solid sorbent that retains the analyte, which is then eluted with a small volume of an organic solvent.

Instrumental Analysis

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred technique for the quantification of thenylchlor due to its high sensitivity, selectivity, and ability to provide structural confirmation. The method involves separating thenylchlor from other matrix components using liquid chromatography, followed by detection and quantification using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Quantitative Data

The following tables summarize the quantitative performance data for the analysis of thenylchlor in various environmental matrices based on validated analytical methods.

Table 1: Method Performance for Thenylchlor in Paddy Water

Parameter	Value
Fortification Level	0.01 mg/L
Recovery (%)	91.3 ± 3.5
Limit of Quantification (LOQ)	0.001 mg/L

Parameter	Value
Fortification Level	0.05 mg/L
Recovery (%)	93.2 ± 6.3
Limit of Quantification (LOQ)	0.001 mg/L

Table 2: Method Performance for Thenylchlor in Paddy Soil

Parameter	Soil A	Soil B
Fortification Level	0.1 mg/kg	0.1 mg/kg
Recovery (%)	92.5 ± 4.0	102.3 ± 4.4
Limit of Quantification (LOQ)	0.01 mg/kg	0.01 mg/kg

Parameter	Soil A	Soil B
Fortification Level	0.5 mg/kg	0.5 mg/kg
Recovery (%)	92.7 ± 4.0	98.9 ± 7.9
Limit of Quantification (LOQ)	0.01 mg/kg	0.01 mg/kg

Table 3: Method Performance for Thenylchlor in Rice

Parameter	Value
Fortification Level	0.1 mg/kg
Recovery (%)	93.0 ± 6.9
Limit of Quantification (LOQ)	0.01 mg/kg

Parameter	Value
Fortification Level	0.5 mg/kg
Recovery (%)	85.0 ± 3.5
Limit of Quantification (LOQ)	0.01 mg/kg

Experimental Protocols

Protocol 1: Quantification of Thenylchlor in Soil and Sediment using QuEChERS and LC-MS/MS

1. Sample Preparation and Extraction:

• Weigh 10 g of a homogenized soil or sediment sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• Shake vigorously for 1 minute to ensure thorough mixing and extraction.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

• Immediately cap the tube and shake vigorously for 1 minute.

• Centrifuge the tube at ≥3000 x g for 5 minutes.

2. Sample Cleanup (Dispersive SPE):

• Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL micro-centrifuge tube containing a dSPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA, 50 mg C18).

• Vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• Collect the supernatant for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for thenylchlor for quantification and confirmation.

Fig. 1: QuEChERS workflow for soil/sediment.

Protocol 2: Quantification of Thenylchlor in Water using SPE and LC-MS/MS

1. Sample Preparation and Extraction:

• Filter the water sample through a 0.45 µm filter to remove suspended particles.

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Load 100 mL of the filtered water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, dry the cartridge under vacuum for 10 minutes.

• Elute the retained thenylchlor with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Follow the same LC-MS/MS parameters as described in Protocol 1.

Fig. 2: SPE workflow for water samples.

Signaling Pathways

Information regarding specific signaling pathways directly modulated by thenylchlor in the context of environmental toxicology is not extensively documented in publicly available scientific literature. The primary focus of research on thenylchlor has been on its herbicidal activity and its fate and transport in the environment. Toxicological studies generally focus on broader endpoints such as acute and chronic toxicity, carcinogenicity, and reproductive effects, rather than specific molecular signaling cascades.

Conclusion

The protocols described in these application notes provide a robust framework for the sensitive and selective quantification of thenylchlor in various environmental matrices. The use of QuEChERS for solid samples and SPE for aqueous samples, coupled with LC-MS/MS analysis, allows for accurate and reliable monitoring of this herbicide. Adherence to these methodologies will enable researchers and environmental scientists to generate high-quality data for risk assessment and regulatory purposes.

Application Note: Analysis of Thenylchlor in Food and Beverage Matrices

Abstract

This application note provides a comprehensive guide for the determination of Thenylchlor, a chloroacetamide herbicide, in various food and beverage matrices. The described methodology utilizes the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This approach offers high sensitivity and selectivity for the detection and quantification of Thenylchlor residues, ensuring food safety and compliance with regulatory limits. This document is intended for researchers, scientists, and professionals in the fields of food safety, analytical chemistry, and drug development.

Introduction

Thenylchlor is a selective herbicide used for the control of annual grasses and some broadleaf weeds, primarily in rice cultivation.[1] Due to its application in agriculture, there is a potential for its residues to be present in food commodities and beverages. Regulatory bodies in various countries have established Maximum Residue Limits (MRLs) to protect consumers.[1] Accurate and reliable analytical methods are therefore essential for monitoring Thenylchlor residues in the food supply chain.

The QuEChERS method has become a standard for pesticide residue analysis in a wide array of food matrices due to its simplicity, speed, and minimal solvent usage.[2][3][4] Coupled with the high selectivity and sensitivity of LC-MS/MS, it provides a robust workflow for the trace-level quantification of pesticides like Thenylchlor.[5][6][7]

Experimental Protocols

Sample Preparation: QuEChERS Extraction

This protocol is a general guideline and may require optimization based on the specific food or beverage matrix.

1. Sample Homogenization:

• For solid samples (e.g., rice, fruits, vegetables), weigh 10 g of a representative homogenized sample into a 50 mL centrifuge tube.

• For liquid samples (e.g., juices, beverages), pipette 10 mL of the sample into a 50 mL centrifuge tube. For samples with high water content, the initial water addition step may be omitted.

2. Hydration (for dry samples):

• For dry matrices like rice, add 10 mL of deionized water to the centrifuge tube and allow it to stand for 30 minutes to hydrate the sample.

3. Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.

• Add the appropriate QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

• Cap the tube tightly and shake vigorously for 1 minute. A mechanical shaker can be used for consistency.

4. Centrifugation:

• Centrifuge the tube at ≥ 4000 rpm for 5 minutes. This will separate the sample into an upper acetonitrile layer (containing the pesticides) and a lower aqueous/solid layer.

5. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube. The type of d-SPE sorbent will depend on the matrix. For general purpose, a tube containing 150 mg MgSO₄ and 25 mg Primary Secondary Amine (PSA) is suitable. For pigmented samples, Graphitized Carbon Black (GCB) may be added, and for fatty matrices, C18 sorbent can be included.

• Vortex the d-SPE tube for 30 seconds.

6. Final Centrifugation and Filtration:

• Centrifuge the d-SPE tube at high speed (e.g., ≥ 10,000 rpm) for 2 minutes.

• Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

LC Parameters (Typical):

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions: The molecular formula of Thenylchlor is C₁₆H₁₈ClNO₂S, with a monoisotopic mass of 323.07 g/mol .[8][9] The protonated molecule [M+H]⁺ is expected at m/z 324.08.[10] Specific product ions should be determined by infusing a standard solution of Thenylchlor into the mass spectrometer. Based on the structure, potential product ions can be predicted, but experimental verification is crucial for method development.

• Dwell Time: 5 ms (minimum)[6]

Data Presentation

Maximum Residue Limits (MRLs)

The following table summarizes the known MRL for Thenylchlor in a key food commodity. It is important to consult the latest regulations from the relevant authorities in your region as MRLs are subject to change.

Commodity	MRL (mg/kg)	Regulatory Body/Country
Rice	0.02	Taiwan

Note: Thenylchlor is not currently approved for use in the European Union.[11]

Method Performance Data (Expected)

The following table presents typical performance data that should be achieved during method validation for the analysis of Thenylchlor in food matrices. Specific values will depend on the matrix and instrumentation.

Parameter	Target Value	Reference
Limit of Detection (LOD)	< 5 µg/kg	[12][13][14]
Limit of Quantification (LOQ)	≤ 10 µg/kg	[5][12][13][14][15][16]
Recovery	70 - 120%	[2][4][5][15][17]
Relative Standard Deviation (RSD)	< 20%	[4][5][17]
Linearity (r²)	> 0.99	[2][5]

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the determination of Thenylchlor in food and beverage samples.

Caption: Experimental workflow for Thenylchlor analysis.

Logical Relationship of Method Validation Parameters

The following diagram illustrates the relationship between key method validation parameters.

Caption: Key parameters for analytical method validation.

Conclusion

The described QuEChERS extraction method followed by LC-MS/MS analysis provides a reliable and efficient protocol for the determination of Thenylchlor residues in food and beverage samples. This application note serves as a foundational guide for laboratories to develop and validate their own methods for monitoring Thenylchlor, thereby contributing to the assurance of food safety. It is imperative that each laboratory performs its own method validation to ensure the accuracy and precision of the results for their specific matrices and instrumentation.

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. researchgate.net [researchgate.net]
• 4. Validation and application of a method for determination of multi-class pesticides in muscle chicken breast fillets using QuEChERS extraction and GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. food.actapol.net [food.actapol.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. jfda-online.com [jfda-online.com]
• 8. Thenylchlor | C16H18ClNO2S | CID 443036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Thenylchlor [webbook.nist.gov]
• 10. PubChemLite - Thenylchlor (C16H18ClNO2S) [pubchemlite.lcsb.uni.lu]
• 11. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. catalogimages.wiley.com [catalogimages.wiley.com]
• 14. Limit of detection and limit of quantification development procedures for organochlorine pesticides analysis in water and sediment matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Development and validation of QuEChERS method for estimation of chlorantraniliprole residue in vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Validation criteria for an analytical method - Phytocontrol [phytocontrol.com]
• 17. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vitro Assessment of Thenylchlor Toxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenylchlor is a chloroacetamide herbicide used to control a variety of weeds.[1][2] As with many agricultural chemicals, understanding its potential toxicity to non-target organisms, including humans, is of critical importance. In vitro assays provide a powerful and ethical approach for rapidly screening and characterizing the toxicological profile of substances like Thenylchlor. These assays can elucidate mechanisms of toxicity, including cytotoxicity, genotoxicity, oxidative stress, and endocrine disruption, at the cellular and molecular level.

This document provides detailed application notes and protocols for a battery of in vitro assays to assess the toxicity of Thenylchlor. While specific quantitative toxicity data for Thenylchlor is limited in publicly available literature[3], the provided protocols are based on established methods for assessing the toxicity of other chloroacetanilide herbicides, such as alachlor and acetochlor. The data from these related compounds serve as a valuable reference for experimental design and interpretation of results when testing Thenylchlor.

Cytotoxicity Assays

Cytotoxicity assays are fundamental in toxicology to determine the concentration of a substance that is toxic to cells. These assays measure various cellular parameters such as membrane integrity, metabolic activity, and cell proliferation.

Data Presentation: Cytotoxicity of Chloroacetanilide Herbicides

The following table summarizes cytotoxicity data for the chloroacetanilide herbicide alachlor in the human hepatoma cell line HepG2. These values can serve as a preliminary reference for designing dose-range finding studies for Thenylchlor.

Compound	Cell Line	Exposure Time	Assay	Endpoint	IC50 / EC50	Citation
Alachlor	HepG2	6 hours	LDH Leakage	Cytotoxicity	~500 µM	[4]
Alachlor	HepG2	24 hours	LDH Leakage	Cytotoxicity	264 ± 17 µM	[4]

Experimental Workflow: Cytotoxicity Assessment

Figure 1. General workflow for in vitro cytotoxicity assessment.

Protocol: MTT Assay for Cell Viability

This protocol is adapted from standard methodologies for assessing pesticide cytotoxicity.[5]

1.3.1. Materials

• Human cell line (e.g., HepG2, human liver carcinoma)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Thenylchlor (analytical grade)

• Dimethyl sulfoxide (DMSO)

• 96-well clear flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

1.3.2. Procedure

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Preparation: Prepare a stock solution of Thenylchlor in DMSO. From this stock, prepare serial dilutions in culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent toxicity.

• Cell Treatment: After 24 hours of incubation, remove the medium from the wells and replace it with 100 µL of medium containing the various concentrations of Thenylchlor. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: After 4 hours, add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the logarithm of the Thenylchlor concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Genotoxicity Assays

Genotoxicity assays are employed to detect DNA damage induced by chemical agents. The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Data Presentation: Genotoxicity of Related Herbicides

While specific data for Thenylchlor is unavailable, studies on other herbicides provide context for potential genotoxic effects. For example, glyphosate-based herbicides have been shown to induce DNA damage in HepG2 cells at concentrations as low as 5 ppm in the Comet assay.[6][7]

Compound Class	Assay	Cell Line	Observation	Citation
Glyphosate-based herbicide	Comet Assay	HepG2	DNA damage observed at 5 ppm	[6][7]
Acetochlor	Comet Assay	Fish cells	Dose-dependent increase in DNA damage	[8]

Experimental Workflow: Comet Assay

Figure 2. Workflow for the alkaline Comet assay.

Protocol: Alkaline Comet Assay

This protocol is based on established methods for assessing DNA damage.[6][9]

2.3.1. Materials

• Treated and control cells

• Comet assay slides

• Low-melting-point agarose (LMPA)

• Normal-melting-point agarose (NMPA)

• Lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, 10% DMSO, pH 10)

• Alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH >13)

• Neutralization buffer (0.4 M Tris, pH 7.5)

• DNA staining solution (e.g., SYBR Green, propidium iodide)

• Fluorescence microscope with appropriate filters

• Comet assay analysis software

2.3.2. Procedure

• Cell Preparation: Treat cells with various concentrations of Thenylchlor for a defined period (e.g., 2-4 hours). Harvest the cells and resuspend in ice-cold PBS at a concentration of 1 x 10⁵ cells/mL.

• Slide Preparation: Prepare a 1% NMPA solution in water and coat the Comet slides. Allow to dry completely.

• Cell Embedding: Mix the cell suspension with 0.5% LMPA at a 1:10 (v/v) ratio at 37°C. Pipette 75 µL of this mixture onto the pre-coated slide, cover with a coverslip, and solidify on ice for 10 minutes.

• Lysis: Remove the coverslip and immerse the slides in cold lysis solution for at least 1 hour at 4°C.

• Alkaline Unwinding: Place the slides in a horizontal gel electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer. Let the DNA unwind for 20-40 minutes.

• Electrophoresis: Perform electrophoresis at 25 V and 300 mA for 20-30 minutes.

• Neutralization and Staining: Gently remove the slides and wash them three times with neutralization buffer for 5 minutes each. Stain the slides with a DNA staining solution.

• Imaging and Analysis: Visualize the comets using a fluorescence microscope. Capture images and analyze them using Comet assay software to quantify the extent of DNA damage (e.g., percentage of DNA in the tail, tail length, and tail moment).

Oxidative Stress Assays

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them, is a common mechanism of toxicity for many xenobiotics.[10]

Data Presentation: Oxidative Stress Induced by Related Herbicides

Studies on other chloroacetanilide herbicides have demonstrated their potential to induce oxidative stress.

Compound	Cell Line/System	Assay	Observation	Citation
Alachlor	Human Spermatozoa	ROS Detection	Increased ROS production at 1.85 mM	[11]
Acetochlor	HepG2 cells	ROS Detection	Induced generation of ROS	[12]
Acetochlor	Zebrafish larvae	Gene Expression	Upregulation of genes involved in ferroptosis and oxidative stress	[13]

Signaling Pathway: ROS-Mediated MAPK Activation

Chloroacetanilide herbicides can induce the production of ROS, which in turn can activate stress-related signaling pathways like the MAPK/ERK pathway, leading to apoptosis.[12][14]

Figure 3. Simplified pathway of ROS-mediated MAPK activation and apoptosis.

Protocol: Intracellular ROS Detection using DCFH-DA

This protocol describes the use of 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure intracellular ROS levels.

3.3.1. Materials

• Human cell line (e.g., HepG2)

• Complete cell culture medium

• Thenylchlor

• DCFH-DA (stock solution in DMSO)

• Hank's Balanced Salt Solution (HBSS)

• 96-well black, clear-bottom plates

• Fluorescence microplate reader or fluorescence microscope

3.3.2. Procedure

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density of 2 x 10⁴ cells/well and incubate for 24 hours.

• Cell Treatment: Treat the cells with various concentrations of Thenylchlor for the desired time period (e.g., 1, 3, 6, 24 hours). Include a positive control (e.g., H₂O₂) and a vehicle control.

• DCFH-DA Staining: After treatment, remove the medium and wash the cells twice with warm HBSS. Add 100 µL of 10 µM DCFH-DA in HBSS to each well and incubate for 30 minutes at 37°C in the dark.

• Wash: Remove the DCFH-DA solution and wash the cells twice with warm HBSS.

• Readout: Add 100 µL of HBSS to each well and measure the fluorescence intensity using a microplate reader with excitation at 485 nm and emission at 535 nm. Alternatively, visualize and capture images using a fluorescence microscope.

• Data Analysis: Quantify the fluorescence intensity and express it as a percentage of the control to determine the fold increase in ROS production.

Endocrine Disruption Assays

Certain pesticides have been shown to interfere with the endocrine system by altering hormone synthesis.[15] The H295R steroidogenesis assay is a key in vitro model for assessing a chemical's potential to disrupt the production of steroid hormones.[16][17]

Data Presentation: Effects of Chemicals on Steroidogenesis in H295R Cells

While no data is available for Thenylchlor[3], the following table shows the effects of known endocrine disruptors on testosterone and estradiol production in the H295R assay, which can be used as positive controls.

Compound	Effect on Testosterone	Effect on Estradiol	Mechanism	Citation
Prochloraz	Inhibition	Inhibition	Strong inhibitor	[18]
Forskolin	Induction	Induction	Strong inducer	[18]

Steroidogenesis Pathway Overview

Figure 4. Simplified steroidogenesis pathway in H295R cells.

Protocol: H295R Steroidogenesis Assay

This protocol is based on the OECD Test Guideline 456.[11][17]

4.3.1. Materials

• H295R human adrenocortical carcinoma cell line

• Complete culture medium (e.g., DMEM/F12 with supplements)

• 24-well plates

• Thenylchlor

• Positive controls (e.g., prochloraz, forskolin)

• ELISA kits or LC-MS/MS for testosterone and estradiol quantification

• Cell viability assay kit (e.g., MTT, AlamarBlue)

4.3.2. Procedure

• Cell Seeding: Seed H295R cells in 24-well plates at a density that allows for logarithmic growth for the duration of the experiment.

• Cell Treatment: After 24 hours, replace the medium with fresh medium containing serial dilutions of Thenylchlor. Include vehicle controls and positive controls (an inhibitor like prochloraz and an inducer like forskolin).

• Incubation: Incubate the cells for 48 hours at 37°C and 5% CO₂.

• Hormone Quantification: After incubation, collect the culture medium from each well. Quantify the concentrations of testosterone and estradiol in the medium using validated ELISA kits or by LC-MS/MS.

• Cell Viability: After collecting the medium, assess cell viability in the same wells using a compatible assay (e.g., MTT) to ensure that observed effects on hormone levels are not due to cytotoxicity.

• Data Analysis: Normalize hormone concentrations to cell viability. Compare the hormone levels in the treated wells to the vehicle control. A statistically significant increase or decrease in hormone production indicates a potential for endocrine disruption.

Conclusion

The in vitro assays described provide a comprehensive framework for evaluating the potential toxicity of Thenylchlor. While direct experimental data for Thenylchlor is currently scarce, the provided protocols, along with data from structurally related chloroacetanilide herbicides, offer a robust starting point for investigation. A combination of cytotoxicity, genotoxicity, oxidative stress, and endocrine disruption assays will enable a thorough characterization of the toxicological profile of Thenylchlor, contributing to a better understanding of its potential risks to human health and the environment.

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 3. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]
• 4. Cytotoxicity of chloroacetanilide herbicide alachlor in HepG2 cells independent of CYP3A4 and CYP3A7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. nrc.gov [nrc.gov]
• 7. Glyphosate-based herbicides are toxic and endocrine disruptors in human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A synthetic inhibitor of the mitogen-activated protein kinase cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Changes in Oxidative Stress Parameters in Terms of Simultaneous Exposure to Physical and Chemical Factors: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Common Feature of Pesticides: Oxidative Stress—The Role of Oxidative Stress in Pesticide-Induced Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 12. Identification of environmental chemicals that activate p53 signaling after in vitro metabolic activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The herbicide acetochlor causes lipid peroxidation by inhibition of glutathione peroxidase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discovery of compounds that reactivate p53 mutants in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Pesticides With Potential Thyroid Hormone-Disrupting Effects: A Review of Recent Data [frontiersin.org]
• 16. sanjosefuncmed.com [sanjosefuncmed.com]
• 17. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 18. Data from: High-throughput H295R steroidogenesis assay: utility as an alternative and a statistical approach to characterize effects on steroidogenesis [zenodo.org]

Application Notes and Protocols for High-Throughput Screening of Thenylchlor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenylchlor, a chloroacetamide herbicide, has demonstrated potent bioactivity through the inhibition of key metabolic pathways in plants.[1] Its primary mechanisms of action involve the disruption of very-long-chain fatty acid (VLCFA) synthesis and the inhibition of acetolactate synthase (ALS), an essential enzyme in the biosynthesis of branched-chain amino acids.[1] These pathways are conserved across various organisms, presenting an opportunity to explore Thenylchlor and its analogs for novel therapeutic applications through high-throughput screening (HTS). This document provides detailed application notes and protocols for the hypothetical use of Thenylchlor in HTS campaigns targeting these pathways in non-plant systems, such as pathogenic fungi or cancer cell lines, where these pathways can be essential for survival and proliferation.

The chloroacetamide functional group within Thenylchlor's structure is known to be a reactive electrophile, capable of forming covalent bonds with nucleophilic residues, such as cysteine, in target proteins. This covalent inhibition can lead to potent and durable biological effects, a desirable characteristic in drug development. The use of chloroacetamide fragments in screening libraries has successfully identified novel covalent inhibitors for various protein targets.

These protocols are designed to serve as a foundational guide for researchers interested in exploring the potential of Thenylchlor and other chloroacetamide-containing compounds in a high-throughput screening context for the discovery of new bioactive molecules.

Putative Signaling Pathway and Mechanism of Action

Thenylchlor's herbicidal activity stems from its ability to interfere with critical biosynthetic pathways. In a hypothetical drug discovery context, these same pathways could be targeted in pathogens or cancer cells.

Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis

VLCFAs are crucial components of cell membranes, and their synthesis is a target for antimicrobial and anticancer therapies. Thenylchlor is known to inhibit VLCFA synthesis in plants. A similar inhibitory action in a targeted pathogenic or cancer cell line would disrupt membrane integrity and signaling processes, leading to cell death or growth arrest.

References

• 1. Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols for Developing Monoclonal Antibodies for Thenylchlor Detection

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Thenylchlor is a chloroacetamide herbicide used for weed control in various crops. The development of a sensitive and specific monoclonal antibody (mAb) against Thenylchlor is crucial for creating rapid and reliable immunoassays for its detection in environmental and food samples. This document provides a comprehensive guide, including detailed experimental protocols and data presentation, for the development of anti-Thenylchlor monoclonal antibodies and their application in an indirect competitive enzyme-linked immunosorbent assay (ic-ELISA). While specific data for Thenylchlor is being developed, this guide utilizes analogous data from the development of a monoclonal antibody for Pretilachlor, another chloroacetamide herbicide, to illustrate the expected outcomes and performance characteristics.

I. Hapten Synthesis and Antigen Preparation

The development of antibodies against small molecules like Thenylchlor, which are not immunogenic on their own, requires their conjugation to a larger carrier protein. This process involves the synthesis of a hapten, a derivative of the target molecule containing a reactive group for conjugation.

Experimental Protocol: Synthesis of Thenylchlor Hapten and Conjugation to Carrier Proteins

• Hapten Synthesis:

  • A linker arm is introduced into the Thenylchlor molecule to facilitate conjugation without masking key antigenic determinants. For chloroacetamide herbicides, a common strategy is to introduce a carboxyl group.

  • For example, a derivative of Thenylchlor with a terminal carboxylic acid (Thenylchlor-COOH) can be synthesized. This often involves reacting Thenylchlor with a compound containing a thiol and a carboxyl group, such as 3-mercaptopropionic acid, to create a stable thioether linkage. The specific synthetic route would need to be designed based on the reactive sites of the Thenylchlor molecule.

• Immunogen and Coating Antigen Preparation (Activated Ester Method):

  • Solution A Preparation: Dissolve 80 mg of the synthesized Thenylchlor hapten (Thenylchlor-COOH) in 0.3 mL of N,N-dimethylformamide (DMF). Sequentially add 60 mg of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 36 mg of N-hydroxysuccinimide (NHS). Mix thoroughly and stir at room temperature for 12 hours, protected from light.

  • Solution B Preparation: Dissolve 52 mg of bovine serum albumin (BSA) for the immunogen, or ovalbumin (OVA) for the coating antigen, in 5 mL of phosphate-buffered saline (PBS, pH 7.4).

  • Conjugation: Slowly add Solution A to Solution B in an ice bath while stirring. Continue stirring at room temperature for 12 hours.

  • Dialysis: Transfer the reaction mixture to a dialysis bag and dialyze against PBS at 4°C for 4 days, changing the PBS three times daily to remove unconjugated hapten and reagents.

  • Purification and Storage: Centrifuge the dialyzed solution at 10,000 rpm for 10 minutes to remove any precipitate. The supernatant, containing the Thenylchlor-BSA (immunogen) or Thenylchlor-OVA (coating antigen), is stored at -20°C.

  • Confirmation: Confirm the successful conjugation of the hapten to the protein carrier using UV-Vis spectrophotometry by observing changes in the absorption spectra compared to the unconjugated protein and hapten.

II. Monoclonal Antibody Production

The production of monoclonal antibodies involves immunizing mice with the prepared immunogen, followed by hybridoma technology to generate stable antibody-producing cell lines.

Experimental Protocol: Monoclonal Antibody Production

• Immunization:

  • Emulsify the Thenylchlor-BSA immunogen with an equal volume of Freund's complete adjuvant for the initial injection and Freund's incomplete adjuvant for subsequent booster injections.

  • Immunize 6-8 week old female BALB/c mice with the emulsion via intraperitoneal injection. Administer booster injections every 3-4 weeks.

  • Monitor the antibody titer in the mouse serum using an indirect ELISA.

• Cell Fusion:

  • Select the mouse with the highest antibody titer for cell fusion. Euthanize the mouse and aseptically remove the spleen.

  • Prepare a single-cell suspension of splenocytes.

  • Fuse the splenocytes with SP2/0 myeloma cells at a ratio of 5:1 using 50% polyethylene glycol (PEG) 1450.

  • Gently mix the cell suspension for 1 minute, let it stand for 1 minute, and then terminate the fusion by adding 40 mL of PBS.

• Hybridoma Screening and Subcloning:

  • Plate the fused cells in 96-well plates containing HAT (hypoxanthine-aminopterin-thymidine) selection medium.

  • After 7-10 days, screen the culture supernatants for the presence of specific antibodies against Thenylchlor using an indirect competitive ELISA.

  • Select positive hybridoma clones and subclone them at least five times by limiting dilution to ensure monoclonality and stability of antibody secretion.

• Ascites Production:

  • Inject the selected stable hybridoma cells into the peritoneal cavity of pristine-primed BALB/c mice.

  • Collect the ascites fluid, which contains a high concentration of the monoclonal antibody, approximately 10 days after injection.

  • Purify the monoclonal antibody from the ascites fluid using protein A/G affinity chromatography.

III. Development of an Indirect Competitive ELISA (ic-ELISA)

An ic-ELISA is a sensitive method for the detection and quantification of Thenylchlor in samples.

Experimental Protocol: ic-ELISA for Thenylchlor Detection

• Coating:

  • Dilute the Thenylchlor-OVA coating antigen to an optimal concentration (e.g., 0.25 µg/mL) in coating buffer (0.05 M carbonate buffer, pH 9.6).

  • Add 100 µL of the diluted coating antigen to each well of a 96-well microplate and incubate overnight at 4°C.

• Washing and Blocking:

  • Wash the plate three times with PBST (PBS containing 0.05% Tween 20).

  • Add 200 µL of blocking buffer (e.g., 1% OVA in PBS) to each well and incubate at 37°C for 1.5 hours.

• Competitive Reaction:

  • Wash the plate three times with PBST.

  • Add 50 µL of Thenylchlor standard solution or sample extract to each well.

  • Immediately add 50 µL of the diluted anti-Thenylchlor monoclonal antibody (ascites diluted, for example, 8000-fold in PBS) to each well.

  • Incubate at 37°C for 40 minutes.

• Secondary Antibody and Substrate:

  • Wash the plate three times with PBST.

  • Add 100 µL of HRP-conjugated goat anti-mouse IgG, diluted according to the manufacturer's instructions, to each well and incubate at 37°C for 30 minutes.

  • Wash the plate five times with PBST.

  • Add 100 µL of TMB substrate solution to each well and incubate at 37°C in the dark for 15 minutes.

• Stopping and Reading:

  • Stop the reaction by adding 50 µL of 2 M H₂SO₄ to each well.

  • Measure the absorbance at 450 nm using a microplate reader.

IV. Data Presentation

The performance of the developed monoclonal antibody and the ic-ELISA should be characterized by its sensitivity, specificity, and accuracy. The following tables present representative data based on the development of a monoclonal antibody for the structurally similar herbicide, Pretilachlor.[1][2][3]

Table 1: Characteristics of the Anti-Pretilachlor Monoclonal Antibody and ic-ELISA

Parameter	Value
Monoclonal Antibody Subtype	IgG1[1]
Ascites Antibody Concentration	30.3 mg/mL[1]
IC₅₀ (50% Inhibitory Concentration)	31.47 ± 2.35 µg/L[1][2]
Linear Range of Detection	6.25 - 100 µg/L[1][2]
Limit of Detection (LOD) in Lake Water	4.83 - 5.23 µg/L[1][2]
Limit of Detection (LOD) in Rice	4.83 - 5.23 µg/L[1][2]
Limit of Detection (LOD) in Soil	4.83 - 5.23 µg/L[1][2]

Table 2: Cross-Reactivity of the Anti-Pretilachlor Monoclonal Antibody with Other Herbicides

Compound	Cross-Reactivity (%)
Pretilachlor	100
Alachlor	Negligible[1][2]
Acetochlor	Negligible[1][2]
Propisochlor	< 3.0[3]
Butachlor	< 3.0[3]
Metalaxyl	Negligible[1][2]

Table 3: Recovery of Pretilachlor from Spiked Samples

Sample Matrix	Spiked Concentration (µg/L)	Average Recovery (%)
Lake Water	10, 20, 50	78.3 - 91.3[1][2]
Rice	10, 20, 50	78.3 - 91.3[1][2]
Soil	10, 20, 50	78.3 - 91.3[1][2]

V. Visualizations

Diagram 1: Workflow for Hapten-Antigen Conjugation

Caption: Hapten synthesis and conjugation to a carrier protein.

Diagram 2: Monoclonal Antibody Production Workflow

Caption: Hybridoma technology for monoclonal antibody production.

Diagram 3: Indirect Competitive ELISA Workflow

Caption: Indirect competitive ELISA procedure.

References

• 1. A Sensitive and Specific Monoclonal Antibody Based Enzyme-Linked Immunosorbent Assay for the Rapid Detection of Pretilachlor in Grains and the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Thenylchlor Pesticide Residue Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of Thenylchlor residues in various environmental and agricultural matrices. The methodologies outlined are based on established analytical techniques, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for their high sensitivity and selectivity.

Introduction

Thenylchlor is a chloroacetamide herbicide used for pre-emergence or early post-emergence control of annual grasses and some broadleaf weeds in various crops.[1] Monitoring its residues in soil, water, and agricultural commodities is crucial for ensuring environmental safety and food quality. This document offers comprehensive protocols for sample preparation and instrumental analysis to enable accurate and reliable quantification of Thenylchlor.

Analytical Methods Overview

The primary analytical techniques for Thenylchlor residue analysis are LC-MS/MS and GC-MS. LC-MS/MS is often preferred for its ability to analyze a wide range of pesticide polarities with minimal derivatization, while GC-MS is a robust technique for volatile and semi-volatile compounds. The choice of method often depends on the laboratory's instrumentation, the complexity of the sample matrix, and the required sensitivity. Detection limits for Thenylchlor typically range from 0.01 to 0.1 mg/kg in various matrices.[1]

Experimental Protocols

Analysis of Thenylchlor in Agricultural Products using QuEChERS and LC-MS/MS

This protocol is adapted from a multi-residue method applicable to fruits, vegetables, and crops. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined sample preparation procedure that simplifies the extraction and cleanup of pesticide residues.

3.1.1. Sample Preparation (QuEChERS)

• Homogenization: Homogenize a representative sample of the agricultural commodity (e.g., 10-15 g) using a high-speed blender.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing a cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg primary secondary amine - PSA, and 150 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up supernatant.

  • The extract can be directly analyzed by LC-MS/MS or diluted with an appropriate solvent if necessary.

3.1.2. Instrumental Analysis (LC-MS/MS)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid and methanol or acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor-to-product ion transitions for Thenylchlor need to be determined by direct infusion of a standard solution.

Analysis of Thenylchlor in Soil using QuEChERS and LC-MS/MS

This protocol is based on a validated multi-residue method for the analysis of pesticides in soil.

3.2.1. Sample Preparation (QuEChERS for Soil)

• Sample Pre-treatment: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Extraction:

  • Weigh 10 g of the sieved soil into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex to create a slurry.

  • Add 10 mL of acetonitrile and the QuEChERS extraction salts.

  • Shake vigorously for 1 minute.

  • Centrifuge at high speed.

• d-SPE Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing appropriate sorbents for soil matrices (e.g., MgSO₄, PSA, and C18).

  • Vortex and centrifuge.

• Final Extract Preparation:

  • Filter the supernatant through a 0.22 µm filter before LC-MS/MS analysis.

3.2.2. Instrumental Analysis (LC-MS/MS)

The LC-MS/MS parameters would be similar to those described for agricultural products, with potential adjustments to the gradient program to manage matrix effects from the soil extract.

Analysis of Thenylchlor in Water using Solid-Phase Extraction (SPE) and LC-MS/MS

This protocol is a general procedure for the extraction of pesticides from water samples.

3.3.1. Sample Preparation (Solid-Phase Extraction)

• Sample Pre-treatment: Filter the water sample (e.g., 500 mL) through a glass fiber filter to remove suspended solids.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) sequentially with 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL of deionized water. Do not allow the cartridge to go dry after the final water wash.

• Sample Loading: Pass the filtered water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Drying: After loading, dry the cartridge by passing air or nitrogen through it for about 30 minutes.

• Elution: Elute the retained analytes from the cartridge with a suitable organic solvent, such as ethyl acetate or acetonitrile (e.g., 2 x 5 mL).

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume (e.g., 1 mL) of a solvent compatible with the LC-MS/MS mobile phase.

3.3.2. Instrumental Analysis (LC-MS/MS)

The LC-MS/MS conditions are similar to those previously described. Matrix-matched standards are recommended for accurate quantification.

Analysis of Thenylchlor using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides general parameters for the analysis of Thenylchlor as part of a broader pesticide screening.

3.4.1. Sample Preparation

The final extracts from the QuEChERS or SPE procedures can be used for GC-MS analysis. A solvent exchange step to a more volatile solvent like hexane or acetone may be necessary.

3.4.2. Instrumental Analysis (GC-MS)

• GC System: A gas chromatograph with a split/splitless injector.

• Column: A capillary column suitable for pesticide analysis, such as a 30 m x 0.25 mm x 0.25 µm HP-5MS or equivalent.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp to 150°C at 25°C/min.

  • Ramp to 300°C at 5°C/min, hold for 10 minutes.

• Injector Temperature: 250°C.

• MS System: A single quadrupole or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity.

Data Presentation

Table 1: Quantitative Data for Thenylchlor Analysis

Parameter	Agricultural Products (LC-MS/MS)	Soil (LC-MS/MS)	Water (LC-MS/MS)
Limit of Detection (LOD)	0.005 mg/kg	Not specified	Not specified
Limit of Quantification (LOQ)	0.01 mg/kg	Not specified	Not specified
Recovery (%)	70-120% (typical range for QuEChERS)	Not specified	>80% (typical for SPE)
Matrix Effect	Potential signal suppression or enhancement	Potential signal suppression or enhancement	Generally lower than complex matrices

Note: The values presented are typical and may vary depending on the specific matrix, instrumentation, and validation protocol. Method validation is essential for determining performance characteristics in a specific laboratory.

Visualizations

Caption: QuEChERS workflow for agricultural products.

Caption: SPE workflow for water samples.

Caption: Logical flow of Thenylchlor analysis.

References

• 1. scidar.kg.ac.rs [scidar.kg.ac.rs]

Custom Synthesis and Research Applications of Thenylchlor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenylchlor, with the IUPAC name 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide, is a chloroacetamide herbicide.[1][2] Its primary application is in agriculture for weed control. The herbicidal mechanism of action involves the inhibition of very-long-chain fatty acids (VLCFAs) synthesis, which subsequently disrupts protein synthesis and cell division in susceptible plants.[1] While its role as a herbicide is established, emerging research on structurally related thienyl and chloroacetamide compounds suggests potential applications in other fields, including antimicrobial and anticancer research.[3][4][5] This document provides an overview of the custom synthesis of Thenylchlor and detailed protocols for its potential research applications.

Chemical Properties

Property	Value	Reference
IUPAC Name	2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide	[1][2]
CAS Number	96491-05-3	[2]
Molecular Formula	C₁₆H₁₈ClNO₂S	[2]
Molecular Weight	323.84 g/mol	[6]

Custom Synthesis of Thenylchlor

The synthesis of Thenylchlor can be approached via a two-step method, often referred to as the "Classical Chloroacetylation Method".[6] This involves the initial synthesis of an intermediate, 2-chloro-N-(2,6-dimethylphenyl)acetamide, followed by an alkylation step to yield the final product.

Logical Workflow for Thenylchlor Synthesis

Caption: Two-step synthesis of Thenylchlor.

Experimental Protocols

Step 1: Synthesis of 2-Chloro-N-(2,6-dimethylphenyl)acetamide [7]

This protocol describes the synthesis of the key intermediate.

Materials:

• 2,6-Dimethylaniline

• Chloroacetyl chloride

• Anhydrous ether

• Methyl lithium-lithium bromide solution (1.5 M in ether)

• Chloroiodomethane

• Aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• Dissolve 2,6-dimethylphenyl isocyanate (1.0 eq.) in anhydrous ether to a concentration of 1 M in a round-bottom flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add chloroiodomethane (1.5 eq.) to the cooled solution.

• After 2 minutes, add a 1.5 M solution of methyl lithium-lithium bromide in ether (1.25 eq.) dropwise over 5 minutes, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for the required time (monitoring by TLC is recommended).

• Upon completion, quench the reaction by adding aqueous ammonium chloride solution (2 mL/mmol of substrate).

• Allow the mixture to warm to room temperature with continuous stirring.

• Extract the aqueous layer with ether (2 x 5 mL).

• Wash the combined organic phases sequentially with water (5 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-chloro-N-(2,6-dimethylphenyl)acetamide.

Step 2: Synthesis of Thenylchlor (Proposed Alkylation)

Materials:

• 2-Chloro-N-(2,6-dimethylphenyl)acetamide

• 2-(Chloromethyl)-3-methoxythiophene

• A suitable base (e.g., sodium hydride, potassium carbonate)

• Anhydrous aprotic solvent (e.g., DMF, THF)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a solution of 2-chloro-N-(2,6-dimethylphenyl)acetamide in an anhydrous aprotic solvent under an inert atmosphere (e.g., nitrogen or argon), add a suitable base (e.g., sodium hydride, 1.1 eq.).

• Stir the mixture at room temperature for 30 minutes to form the corresponding anion.

• Slowly add a solution of 2-(chloromethyl)-3-methoxythiophene (1.0 eq.) in the same anhydrous solvent.

• The reaction mixture may be heated to facilitate the reaction (e.g., 50-80 °C). Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and quench carefully with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain Thenylchlor.

Research Applications of Thenylchlor

While specific data for Thenylchlor is limited, its structural motifs—the chloroacetamide and thienyl groups—are present in compounds with known biological activities. The following sections provide detailed protocols for evaluating the potential antimicrobial and anticancer effects of Thenylchlor, based on methodologies used for similar compounds.

Antimicrobial Activity

Chloroacetamide derivatives have shown potential as antimicrobial agents.[4][5][8]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) [9]

This protocol is used to determine the lowest concentration of a substance that prevents visible growth of a microorganism.

Materials:

• Thenylchlor

• Bacterial and/or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Prepare a stock solution of Thenylchlor in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the Thenylchlor stock solution in the appropriate broth medium in a 96-well plate.

• Prepare an inoculum of the microorganism adjusted to a standard concentration (e.g., 5 x 10⁵ CFU/mL).

• Add the microbial inoculum to each well containing the Thenylchlor dilutions.

• Include a positive control (microorganism in broth without Thenylchlor) and a negative control (broth only).

• Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration that shows no turbidity (no growth). Alternatively, read the absorbance at 600 nm using a plate reader.

Anticancer Activity

Thiophene-containing compounds have been investigated for their anticancer properties.[3][10][11][12][13]

Experimental Protocol: Cytotoxicity Assay using MTT

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Thenylchlor

• Cancer cell line (e.g., MCF-7 breast cancer, A549 lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Prepare a stock solution of Thenylchlor in DMSO and make serial dilutions in complete cell culture medium.

• Replace the medium in the wells with the medium containing different concentrations of Thenylchlor. Include a vehicle control (medium with DMSO).

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilize the formazan crystals by adding DMSO to each well.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Investigation of Cellular Signaling Pathways

The effect of a compound on cellular signaling can provide insights into its mechanism of action. The NF-κB and MAPK pathways are critical in regulating cellular processes like inflammation, proliferation, and apoptosis, and are often dysregulated in cancer.

Workflow for Investigating Signaling Pathway Modulation

Caption: Workflow for analyzing Thenylchlor's effect on signaling.

Experimental Protocol: Western Blot for MAPK/NF-κB Pathway Activation

This protocol allows for the detection of changes in the phosphorylation status of key proteins in these pathways.

Materials:

• Cancer cells treated with Thenylchlor

• Lysis buffer

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-phospho-p65, anti-total-p65)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and blotting equipment

• Chemiluminescence detection reagents

Procedure:

• Treat cells with Thenylchlor for various times and concentrations.

• Lyse the cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Analyze the band intensities to determine the change in protein phosphorylation.

Experimental Protocol: NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB.

Materials:

• Cancer cells

• NF-κB luciferase reporter plasmid

• Transfection reagent

• Thenylchlor

• Luciferase assay system

• Luminometer

Procedure:

• Co-transfect the cancer cells with the NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase).

• After 24 hours, treat the cells with Thenylchlor, with or without a known NF-κB activator (e.g., TNF-α).

• Incubate for an appropriate time (e.g., 6-24 hours).

• Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer.

• Normalize the NF-κB-driven firefly luciferase activity to the Renilla luciferase activity to determine the effect of Thenylchlor on NF-κB transcriptional activity.

Conclusion

Thenylchlor, a compound with established herbicidal activity, holds potential for further investigation in biomedical research due to its chemical structure. The provided protocols for custom synthesis and biological evaluation offer a framework for researchers to explore its antimicrobial and anticancer properties and to dissect its potential mechanisms of action through the analysis of key cellular signaling pathways. It is important to note that while the synthesis of the precursor is well-documented, the final alkylation step to produce Thenylchlor will require optimization. Furthermore, the biological activities described are based on the known effects of structurally related compounds, and dedicated studies on Thenylchlor are needed to confirm these potential applications.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. CN101381362A - A kind of method for preparing thiophene derivative chloromethylation product - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. env.go.jp [env.go.jp]
• 6. 2-(Chloromethyl)thiophene synthesis - chemicalbook [chemicalbook.com]
• 7. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Synthesis and Antimicrobial Activity of Newly Synthesized Nicotinamides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. WO2013050433A1 - Pesticide preparation and process for producing the same - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analytical Identification of Thenylchlor Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenylchlor is a chloroacetanilide herbicide used for pre-emergence control of annual grasses and certain broadleaf weeds. Understanding its metabolic fate in the environment and biological systems is crucial for assessing its environmental impact and potential toxicological effects. In soil, Thenylchlor is known to degrade into two primary metabolites: an N-acetyl derivative and an N-hydroxylmethylcarbonyl derivative. These transformations involve the substitution of the chlorine atom with either a hydrogen atom followed by acetylation or a hydroxyl group.

This document provides detailed application notes and protocols for the identification and quantification of Thenylchlor and its major metabolites in soil and water samples. The methodologies described leverage modern analytical techniques, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), to ensure high sensitivity and selectivity. Additionally, this guide outlines a potential signaling pathway that may be affected by chloroacetanilide herbicides, offering insights for toxicological research.

Metabolic Pathway of Thenylchlor

The primary metabolic transformation of Thenylchlor in soil involves the dechlorination of the chloroacetyl moiety, leading to the formation of N-acetyl and N-hydroxylmethylcarbonyl derivatives. This process is a key detoxification step, reducing the herbicidal activity of the parent compound.

Figure 1: Proposed metabolic pathway of Thenylchlor in soil.

Quantitative Data Summary

Table 1: LC-MS/MS Method Performance for Thenylchlor and its Metabolites

Analyte	Matrix	Fortification Level (µg/kg)	Mean Recovery (%)	RSD (%)	LOQ (µg/kg)
Thenylchlor	Soil	10	95	8	1
50	98	6
Water	0.1 µg/L	99	5	0.05 µg/L
1.0 µg/L	102	4
N-acetyl-Thenylchlor	Soil	10	92	11	2
50	96	9
Water	0.1 µg/L	94	10	0.05 µg/L
1.0 µg/L	98	7
N-hydroxylmethylcarbonyl-Thenylchlor	Soil	10	88	14	2
50	91	12
Water	0.1 µg/L	90	13	0.05 µg/L
1.0 µg/L	95	9

Table 2: GC-MS Method Performance for Derivatized Thenylchlor Metabolites

Analyte (as TMS derivative)	Matrix	Fortification Level (µg/kg)	Mean Recovery (%)	RSD (%)	LOQ (µg/kg)
N-hydroxylmethylcarbonyl-Thenylchlor	Soil	10	85	15	5
50	89	12

Experimental Protocols

Sample Preparation

The selection of an appropriate sample preparation method is critical for the accurate analysis of pesticide residues. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and efficient technique for extracting a broad range of pesticides from various matrices.

Figure 2: QuEChERS extraction workflow for soil samples.

Protocol:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of deionized water and vortex for 30 seconds.

• Add 10 mL of acetonitrile and the appropriate internal standards.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

• Immediately shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer an aliquot of the acetonitrile supernatant to a dispersive solid-phase extraction (d-SPE) tube containing primary secondary amine (PSA) sorbent, C18 sorbent, and MgSO₄.

• Vortex for 30 seconds and then centrifuge at 4000 rpm for 2 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis. For GC-MS analysis, an additional solvent exchange and derivatization step is required.

Protocol:

• Filter a 500 mL water sample through a 0.45 µm filter.

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 10 mL of acetonitrile.

• Concentrate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in 1 mL of an appropriate solvent for analysis.

LC-MS/MS Analysis

LC-MS/MS is the preferred method for the simultaneous quantification of Thenylchlor and its polar metabolites due to its high sensitivity and specificity.

Instrumentation and Conditions:

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start at 5-10% B, increasing to 95% B over 10-15 minutes.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Hypothetical MRM Transitions:

• Thenylchlor: Precursor ion -> Product ion 1, Product ion 2

• N-acetyl-Thenylchlor: Precursor ion -> Product ion 1, Product ion 2

• N-hydroxylmethylcarbonyl-Thenylchlor: Precursor ion -> Product ion 1, Product ion 2

GC-MS Analysis

GC-MS is a suitable technique for the analysis of the less polar parent compound and can be used for the hydroxylated metabolite after derivatization.

Derivatization Protocol for N-hydroxylmethylcarbonyl-Thenylchlor:

• Evaporate the sample extract to dryness under a gentle stream of nitrogen.

• Add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS) and 50 µL of pyridine.

• Cap the vial and heat at 70°C for 30 minutes.

• Cool to room temperature before injection.

Instrumentation and Conditions:

• GC System: Gas chromatograph with a split/splitless injector.

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer: Quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

NMR Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural confirmation of novel metabolites. High-resolution 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are required to elucidate the exact chemical structure of the N-acetyl and N-hydroxylmethylcarbonyl metabolites of Thenylchlor. This typically involves the isolation of a sufficient quantity of the purified metabolite.

Potential Signaling Pathway Disruption by Chloroacetanilide Herbicides

While specific signaling pathways affected by Thenylchlor have not been extensively studied, research on other chloroacetanilide herbicides suggests that they can induce oxidative stress. This can, in turn, activate stress-responsive signaling cascades such as the Mitogen-Activated Protein Kinase (MAPK) pathway.

Figure 3: Generalized signaling pathway potentially affected by chloroacetanilide herbicides.

Exposure to chloroacetanilide herbicides may lead to an increase in intracellular Reactive Oxygen Species (ROS).[2] This oxidative stress can activate various components of the MAPK signaling cascade, including ERK, JNK, and p38.[2] The activation of these kinases can lead to the phosphorylation and activation of transcription factors, which then modulate the expression of genes involved in cellular responses such as inflammation, apoptosis, and cell cycle regulation. Further toxicogenomic studies would be beneficial to elucidate the specific molecular targets and signaling pathways affected by Thenylchlor and its metabolites.

Conclusion

The analytical methods and protocols outlined in this document provide a comprehensive framework for the identification and quantification of Thenylchlor and its primary metabolites, N-acetyl-Thenylchlor and N-hydroxylmethylcarbonyl-Thenylchlor. The successful implementation of these methods requires careful sample preparation and the use of sensitive and selective analytical instrumentation. While certified analytical standards for the metabolites of Thenylchlor are not currently commercially available, the development of in-house standards or the use of structural analogs can facilitate semi-quantitative analysis and method development. Further research into the toxicological effects and specific cellular signaling pathways impacted by Thenylchlor will provide a more complete understanding of its potential risks to environmental and human health.

References

• 1. researchgate.net [researchgate.net]
• 2. Thenylchlor | CAS 96491-05-3 | LGC Standards [lgcstandards.com]

Technical Notes & Optimization

Improving Thenylchlor synthesis yield and purity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of Thenylchlor, focusing on improving yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Thenylchlor?

A1: The most prevalent laboratory method is the classical chloroacetylation of N-(3-methoxy-2-thenyl)-2,6-dimethylaniline. An alternative route involves the formation of a Schiff base intermediate. For industrial-scale production, a common approach involves the N-alkylation of 2,6-dimethylaniline with 3-methoxy-2-(chloromethyl)thiophene, followed by acylation with chloroacetyl chloride.[1][2]

Q2: What are the critical parameters to control during the chloroacetylation step?

A2: Temperature control is crucial. The reaction should be maintained between 0-5°C to minimize the formation of side products and maximize the yield of Thenylchlor.[1]

Q3: What analytical techniques are recommended for assessing the purity of Thenylchlor?

A3: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS) are the primary methods for determining the purity of Thenylchlor and identifying any impurities.[1]

Q4: What are some greener chemistry approaches to Thenylchlor synthesis?

A4: Modern approaches focus on maximizing atom economy and reducing waste. This includes the use of zeolite-based catalysts, microwave-assisted synthesis, and flow chemistry techniques to shorten reaction times, improve energy efficiency, and minimize byproduct formation.[1] Biocatalytic processes using enzymes like lipases and transaminases are also being explored as environmentally friendly alternatives.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction: Insufficient reaction time or non-optimal temperature.	- Monitor the reaction progress using TLC or HPLC. - Ensure the reaction temperature is maintained within the recommended range (e.g., 0-5°C for chloroacetylation).[1]
Moisture in reactants or solvent: Chloroacetyl chloride is sensitive to moisture.	- Use anhydrous solvents and ensure all glassware is thoroughly dried. - Handle chloroacetyl chloride under an inert atmosphere (e.g., nitrogen or argon).
Sub-optimal stoichiometry: Incorrect molar ratios of reactants.	- Carefully calculate and measure the molar equivalents of all reactants.
Low Purity	Formation of byproducts: Reaction temperature too high, leading to side reactions.	- Strictly control the reaction temperature, especially during the addition of chloroacetyl chloride.[1]
Presence of unreacted starting materials: Incomplete reaction.	- Increase the reaction time or consider a slight excess of one of the reactants (if appropriate for purification). - Monitor the reaction to ensure full consumption of the limiting reagent.
Inefficient purification: Improper choice of purification method or solvent system.	- For distillation, ensure the vacuum is stable and the column has adequate theoretical plates. - For recrystallization, perform solvent screening to find an appropriate solvent system that effectively separates the product from impurities.
Reaction Fails to Start	Poor quality of reagents: Degradation of starting materials.	- Use freshly distilled or high-purity reagents. - Check the purity of starting materials by appropriate analytical methods (e.g., NMR, GC-MS).
Presence of an inhibitor: Contaminants in the reaction mixture.	- Ensure all glassware is clean and free of any potential inhibitors. - Use purified solvents.

Experimental Protocol: Classical Chloroacetylation Method

This protocol describes a laboratory-scale synthesis of Thenylchlor.

Materials:

• N-(3-methoxy-2-thenyl)-2,6-dimethylaniline

• Chloroacetyl chloride

• Triethylamine or other suitable base

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware

• Magnetic stirrer and stirring bar

• Ice bath

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve N-(3-methoxy-2-thenyl)-2,6-dimethylaniline and triethylamine in anhydrous DCM.

• Cool the mixture to 0°C using an ice bath.

• Slowly add a solution of chloroacetyl chloride in anhydrous DCM dropwise to the cooled mixture, ensuring the temperature does not exceed 5°C.[1]

• After the addition is complete, continue to stir the reaction mixture at 0-5°C for the recommended reaction time, monitoring the progress by TLC.

• Once the reaction is complete, quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude Thenylchlor by vacuum distillation or recrystallization from a suitable solvent.

Synthesis and Purification Workflow

Caption: Workflow for Thenylchlor synthesis and purification.

Troubleshooting Logic Diagram

Caption: Logic diagram for troubleshooting Thenylchlor synthesis.

References

• 1. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 2. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]

Overcoming Thenylchlor stability issues in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Thenylchlor. The information is designed to help overcome common stability issues encountered in solution-based experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Thenylchlor in solution?

A1: The stability of Thenylchlor in solution is influenced by several factors, including:

• pH: Thenylchlor is reported to be stable in a pH range of 3 to 8.[1] Extreme pH values outside this range can likely lead to hydrolysis.

• Temperature: Higher temperatures generally accelerate the degradation of chemical compounds.[2][3]

• Light: Exposure to light, particularly UV radiation, can cause photodegradation of herbicides that are structurally similar to Thenylchlor.[4]

• Solvent: The choice of solvent can significantly impact the stability of Thenylchlor. Acetonitrile is a commonly used and recommended solvent.[5][6]

• Oxygen: The presence of oxygen can contribute to oxidative degradation of organic molecules.

Q2: What are the known degradation pathways for Thenylchlor?

A2: While specific degradation pathways for Thenylchlor are not extensively documented in publicly available literature, based on its structure as a chloroacetanilide herbicide, the primary degradation mechanisms are expected to be:

• Hydrolysis: The chloroacetamide group is susceptible to hydrolysis, which would involve the displacement of the chlorine atom by a hydroxyl group.

• Nucleophilic Substitution: The chlorine atom can be displaced by other nucleophiles present in the solution. For related chloroacetanilide herbicides, reaction with sulfur nucleophiles has been reported.[7]

• Photodegradation: Similar chloroacetanilide herbicides undergo degradation upon exposure to UV light, which can involve dehalogenation, hydroxylation, and cyclization reactions.[4]

The degradation of other chloroacetanilide herbicides like alachlor and metolachlor is known to produce more water-soluble and persistent metabolites, namely ethanesulfonic acid (ESA) and oxanilic acid (OA) derivatives.[5][8] It is plausible that Thenylchlor degrades through similar pathways.

Q3: What are the recommended solvents for preparing Thenylchlor solutions?

A3: Based on available data and common laboratory practice, the following solvents are recommended:

• Acetonitrile: A commercial Thenylchlor solution in acetonitrile is available with a reported shelf-life of 24 months under refrigerated conditions (2-10°C), indicating good stability.[5]

• Methanol and Ethanol: These are common polar protic solvents used for dissolving similar organic compounds. However, their impact on Thenylchlor stability over time requires specific validation.

• Dimethyl Sulfoxide (DMSO): DMSO is a strong polar aprotic solvent capable of dissolving a wide range of compounds. It is often used for preparing stock solutions for biological assays.

It is crucial to use high-purity, anhydrous solvents to minimize degradation.

Q4: How should I store my Thenylchlor solutions to ensure maximum stability?

A4: To maximize the stability of your Thenylchlor solutions, follow these storage guidelines:

• Temperature: Store solutions at refrigerated temperatures (2-10°C).[5] For long-term storage, consider storing at -20°C or below, but ensure the solvent is suitable for freezing temperatures.

• Light: Protect solutions from light by using amber vials or by wrapping the container with aluminum foil.[4]

• Inert Atmosphere: For long-term storage of highly sensitive solutions, consider purging the headspace of the vial with an inert gas like argon or nitrogen before sealing to minimize oxidative degradation.

• Container: Use high-quality, inert glass containers with tight-fitting seals to prevent solvent evaporation and contamination.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Inconsistent experimental results or loss of compound activity.	Thenylchlor degradation in solution.	1. Prepare fresh solutions: Avoid using old stock solutions. Prepare fresh solutions from solid Thenylchlor for each set of experiments.2. Verify solvent quality: Use high-purity, anhydrous solvents.3. Control storage conditions: Ensure solutions are stored protected from light and at the recommended temperature.4. Perform a stability check: Analyze your stock solution by HPLC or a similar analytical method to confirm the concentration and purity before use.
Precipitate forms in the solution upon storage.	Low solubility or solvent evaporation.	1. Check solubility limits: Ensure the concentration of Thenylchlor does not exceed its solubility in the chosen solvent at the storage temperature.2. Ensure proper sealing: Use vials with high-quality, tight-fitting caps to prevent solvent evaporation.3. Gentle warming and sonication: If a precipitate is observed, gently warm the solution and sonicate to attempt redissolving. If it does not redissolve, it may be a degradation product, and the solution should be discarded.
Unexpected peaks appear in chromatograms during analysis.	Presence of degradation products.	1. Review solution handling: Assess if the solution was exposed to high temperatures, light, or non-recommended pH conditions.2. Characterize unknown peaks: If possible, use mass spectrometry (MS) to identify the mass of the unknown peaks to help elucidate potential degradation products. Based on related compounds, look for masses corresponding to hydroxylated or dehalogenated Thenylchlor.[4]3. Minimize degradation during analysis: Use a shorter run time if possible and ensure the mobile phase is compatible with Thenylchlor.

Data on Thenylchlor Stability

Currently, detailed quantitative data on the half-life of Thenylchlor in various common laboratory solvents under different light and temperature conditions is limited in publicly accessible literature. However, the stability in acetonitrile is documented through a commercial standard with a 24-month shelf-life under refrigeration.[5]

Table 1: General Stability Profile of Thenylchlor in Solution

Parameter	Condition	Stability Recommendation	Reference
pH	3 - 8	Stable	[1]
Solvent	Acetonitrile	High (24 months at 2-10°C)	[5]
Temperature	2-10°C	Recommended for storage	[5]
Light	UV/Sunlight	Protect from light	[4]

Experimental Protocols

Protocol 1: Preparation of a Thenylchlor Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Thenylchlor in acetonitrile.

Materials:

• Thenylchlor (solid, high purity)

• Anhydrous acetonitrile (HPLC grade or higher)

• Analytical balance

• Volumetric flask (Class A)

• Spatula

• Amber glass vial with a PTFE-lined cap

• Ultrasonic bath

Procedure:

• Calculate the required mass: The molecular weight of Thenylchlor is 323.84 g/mol . To prepare 10 mL of a 10 mM solution, you will need:

  • Mass (g) = 0.010 L * 0.010 mol/L * 323.84 g/mol = 0.032384 g (or 32.4 mg)

• Weighing: Accurately weigh approximately 32.4 mg of solid Thenylchlor using an analytical balance and transfer it to a 10 mL volumetric flask. Record the exact weight.

• Dissolving: Add a small volume (e.g., 5-7 mL) of anhydrous acetonitrile to the volumetric flask.

• Sonication: Gently swirl the flask to dissolve the solid. If necessary, place the flask in an ultrasonic bath for a few minutes to ensure complete dissolution.

• Dilution to volume: Once the solid is completely dissolved and the solution is at room temperature, carefully add anhydrous acetonitrile to the flask until the bottom of the meniscus is level with the calibration mark.

• Homogenization: Cap the flask and invert it several times (e.g., 15-20 times) to ensure the solution is homogeneous.

• Storage: Transfer the solution to a clean, labeled amber glass vial with a PTFE-lined cap. Store the stock solution at 2-10°C, protected from light.

Protocol 2: Stability Testing of Thenylchlor in Solution by HPLC

This protocol provides a general framework for assessing the stability of a Thenylchlor solution over time.

Objective: To determine the concentration of Thenylchlor in a solution at various time points under specific storage conditions.

Materials:

• Thenylchlor solution to be tested

• HPLC system with a UV detector

• C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile phase: Acetonitrile and water (HPLC grade)

• Thenylchlor analytical standard

• Autosampler vials

Procedure:

• Initial Analysis (T=0):

  • Prepare a calibration curve using freshly prepared standard solutions of Thenylchlor of known concentrations.

  • Dilute an aliquot of the test solution to a concentration that falls within the range of the calibration curve.

  • Inject the diluted test solution and the standards onto the HPLC system.

  • A typical starting gradient could be 50:50 acetonitrile:water, ramping to 95:5 acetonitrile:water over 15 minutes, with a flow rate of 1 mL/min. Detection can be performed at a wavelength determined by a UV scan of Thenylchlor (e.g., around 220-280 nm).

  • Determine the initial concentration of Thenylchlor in the test solution using the calibration curve.

• Storage: Store the test solution under the desired conditions (e.g., specific temperature, light exposure).

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 1, 3, 7, 14, 30 days), withdraw an aliquot of the test solution.

  • Prepare and analyze the sample by HPLC as described in step 1.

  • Determine the concentration of Thenylchlor at each time point.

• Data Analysis:

  • Calculate the percentage of Thenylchlor remaining at each time point relative to the initial concentration.

  • Plot the percentage of Thenylchlor remaining versus time.

  • If significant degradation is observed, the appearance of new peaks in the chromatogram should be noted. These may represent degradation products.

Visualizations

Caption: Workflow for assessing the stability of a Thenylchlor solution.

For the Drug Development Professional: Potential Effects on Mammalian Cells

While Thenylchlor is primarily known as a herbicide, its chemical class, chloroacetanilides, has been shown to have effects on non-target organisms, including mammalian cells. This is relevant for researchers in toxicology and drug development who may be investigating off-target effects or developing new therapeutic agents.

Known Effects of Chloroacetanilide Herbicides on Mammalian Cells:

• Protein Misfolding and Aggregation: Chloroacetanilides contain an electrophilic moiety that can react with nucleophilic residues in proteins, particularly cysteine.[9][10][11] This covalent modification can lead to protein misfolding and aggregation, disrupting cellular proteostasis.[9][10][11]

• Specific Protein Targeting: Studies on structurally similar herbicides like acetochlor, alachlor, and propachlor in human embryonic kidney cells (HEK293T) have shown that they can destabilize a distinct set of proteins.[9][11] Notably, propachlor was found to target proteins associated with Parkinson's disease, GAPDH and PARK7, leading to a decrease in their cellular activity.[9][11]

• Cytotoxicity and Genotoxicity: Other herbicides have demonstrated cytotoxic and genotoxic effects in cultured mammalian cells, including the induction of apoptosis (programmed cell death) and inhibition of DNA synthesis.[12] While this has not been specifically shown for Thenylchlor, it is a potential area of investigation.

Potential Signaling Pathways to Investigate:

Given the ability of related compounds to induce protein misfolding and cellular stress, the following signaling pathways may be relevant to investigate in the context of Thenylchlor exposure in mammalian cells:

• Unfolded Protein Response (UPR): This is a cellular stress response activated by the accumulation of unfolded or misfolded proteins in the endoplasmic reticulum.

• Oxidative Stress Pathways: The interaction of electrophilic compounds with cellular components can lead to the generation of reactive oxygen species (ROS) and the activation of oxidative stress responses.

• Apoptosis Pathways: If Thenylchlor induces cytotoxicity, investigating the intrinsic and extrinsic apoptosis pathways would be crucial to understand the mechanism of cell death.

Caption: Potential signaling pathways affected by Thenylchlor in mammalian cells.

References

• 1. mdpi.com [mdpi.com]
• 2. apb.tbzmed.ac.ir [apb.tbzmed.ac.ir]
• 3. Development and Validation of HPLC Analytical Method for Chlorantraniliprole in Bulk and in the Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of acetone, acetonitrile, ethanol, methanol and DMSO on cytochrome P450 in rainbow trout (Oncorhynchus mykiss) hepatic microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. New Insight into the Chloroacetanilide Herbicide Degradation Mechanism through a Nucleophilic Attack of Hydrogen Sulfide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. extension.soils.wisc.edu [extension.soils.wisc.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cellular Exposure to Chloroacetanilide Herbicides Induces Distinct Protein Destabilization Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Fluchloralin is cytotoxic and genotoxic and induces apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Thenylchlor quantification in complex matrices

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the quantification of Thenylchlor in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for quantifying Thenylchlor?

A1: The most prevalent methods for Thenylchlor quantification are gas chromatography (GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS) for enhanced selectivity and sensitivity.[1][2] Common configurations include:

• Gas Chromatography with Electron Capture Detection (GC-ECD)

• Gas Chromatography-Mass Spectrometry (GC-MS)[2]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1]

Q2: What are "matrix effects" and how do they impact Thenylchlor analysis?

A2: Matrix effects are the alteration of analyte ionization, leading to signal suppression or enhancement, caused by co-eluting compounds from the sample matrix.[3][4] In complex matrices like soil, food, or biological tissues, these effects can significantly impact the accuracy and reproducibility of Thenylchlor quantification.[5][6] For instance, matrix components can interfere with the ionization process in LC-MS/MS, leading to inaccurate results.[3]

Q3: How can I minimize matrix effects in my experiments?

A3: Several strategies can be employed to mitigate matrix effects:

• Effective Sample Preparation: Thorough cleanup of the sample extract is crucial to remove interfering matrix components.[5] Techniques like Solid Phase Extraction (SPE) and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are commonly used.[7]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to the samples can help to compensate for signal suppression or enhancement.[8]

• Isotope-Labeled Internal Standards: Using an isotopically labeled version of Thenylchlor as an internal standard can effectively correct for matrix effects as it behaves similarly to the analyte during extraction and ionization.[8]

• Chromatographic Separation: Optimizing the chromatographic method to separate Thenylchlor from interfering matrix components can also reduce these effects.[3]

Q4: What are the key steps in a typical sample preparation workflow for Thenylchlor analysis in soil?

A4: A general workflow for soil sample preparation includes:

• Sampling and Homogenization: Collect a representative soil sample and homogenize it to ensure uniformity.

• Extraction: The sample is typically extracted with an organic solvent like acetonitrile or acetone.[9] Methods such as sonication, Soxhlet extraction, or accelerated solvent extraction can be used.[10][11]

• Cleanup: The extract is then purified to remove co-extracted matrix components. This can be achieved using techniques like Solid Phase Extraction (SPE) or dispersive SPE (dSPE) as in the QuEChERS method.[12]

• Concentration and Reconstitution: The cleaned extract is often concentrated and then reconstituted in a solvent compatible with the analytical instrument.[13]

Troubleshooting Guides

This section provides solutions to common problems encountered during Thenylchlor quantification.

Chromatography & Detection Issues

Problem: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Step
Column Overload	Reduce the injection volume or dilute the sample.
Active Sites in the GC Inlet or Column	Deactivate the inlet liner by silylation or replace it. Use a column with better inertness.[14]
Incompatible Sample Solvent	Ensure the sample solvent is compatible with the mobile phase (for LC) or the initial oven temperature (for GC).
Improper Column Installation	Reinstall the column according to the manufacturer's instructions, ensuring correct ferrule placement and cutting.[15][16]

Problem: No or Low Peak Response

Potential Cause	Troubleshooting Step
Injector Leak	Check for leaks at the septum and fittings using an electronic leak detector.[14]
Detector Malfunction	For GC-FID, ensure the flame is lit. For MS, check for proper vacuum and detector voltage. For GC-ECD, the detector might be contaminated.[16]
Sample Degradation	Thenylchlor may degrade in the injector if the temperature is too high. Try lowering the injector temperature.
Syringe Issue	The syringe may be clogged or not dispensing the correct volume.[16]

Problem: Baseline Noise or Drift

Potential Cause	Troubleshooting Step
Contaminated Carrier Gas or Mobile Phase	Use high-purity gases and solvents. Install or replace gas purifiers.[15]
Column Bleed	Condition the column according to the manufacturer's instructions. If the bleed is excessive, the column may need to be replaced.[14]
Contaminated GC Inlet or LC System	Clean the injector port and replace the liner and septum. Flush the LC system with a strong solvent.[14][17]
Detector Contamination	The detector may need to be cleaned.[18]

Sample Preparation & Matrix-Related Issues

Problem: Low Analyte Recovery

Potential Cause	Troubleshooting Step
Inefficient Extraction	Optimize the extraction solvent, volume, and extraction time. Consider a different extraction technique (e.g., sonication vs. shaking).
Analyte Loss During Cleanup	Ensure the SPE cartridge is conditioned and eluted correctly. Check for breakthrough during loading.
Analyte Adsorption	Use silanized glassware to prevent adsorption of the analyte to active sites on glass surfaces.
Incomplete Elution from Cleanup Cartridge	Optimize the elution solvent and volume to ensure complete recovery of Thenylchlor.

Problem: High Signal Suppression/Enhancement (Matrix Effects)

Potential Cause	Troubleshooting Step
Insufficient Sample Cleanup	Improve the cleanup step by using a different SPE sorbent or adding a dSPE step.
Co-elution with Matrix Components	Modify the chromatographic gradient (for LC) or temperature program (for GC) to improve separation.
High Matrix Concentration	Dilute the sample extract before injection. This can significantly reduce matrix effects, though it may compromise detection limits.[19]

Experimental Protocols

General Protocol for Thenylchlor Quantification in Soil using LC-MS/MS

• Sample Preparation (QuEChERS-based)

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 1 minute.

  • Add 10 mL of acetonitrile and vortex vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) and immediately shake for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL microcentrifuge tube containing dSPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 30 seconds and then centrifuge at 10,000 rpm for 2 minutes.

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial.

• LC-MS/MS Analysis

  • LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • MS Detection: Electrospray ionization (ESI) in positive mode. Monitor at least two MRM (Multiple Reaction Monitoring) transitions for Thenylchlor for quantification and confirmation.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 4. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of matrix effects for pesticide residue analysis by QuEChERs coupled with UHPLC-MS/MS in complex herbal matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mhlw.go.jp [mhlw.go.jp]
• 10. researchgate.net [researchgate.net]
• 11. gcms.cz [gcms.cz]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. youtube.com [youtube.com]
• 17. Anleitung für die Fehlerbehebung in der HPLC [sigmaaldrich.com]
• 18. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 19. Evaluation of Matrix Complexity in Nontargeted Analysis of Small-Molecule Toxicants by Liquid Chromatography-High-Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Thenyl Chloride Synthesis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and optimized protocols for the synthesis of Thenyl Chloride (2-(chloromethyl)thiophene).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of thenyl chloride, offering potential causes and solutions.

Q1: My reaction yield is significantly lower than expected. What are the potential causes?

Low yields can stem from several factors depending on your chosen synthetic route. The most common issues include:

• Suboptimal Temperature Control: For the chloromethylation of thiophene with formaldehyde and HCl, the temperature must be strictly maintained below 5°C.[1][2] Higher temperatures can lead to the formation of unwanted side products and resinification. For the chlorination of 2-thenyl alcohol with thionyl chloride, starting the reaction at 0°C before allowing it to proceed at room temperature is crucial for controlling the initial exothermic reaction.[3][4]

• Incomplete Reaction: Ensure sufficient reaction time. The conversion of 2-thenyl alcohol can require stirring overnight to reach completion.[3][4] When adding reagents like formaldehyde or thionyl chloride, a slow, dropwise addition is necessary to maintain control and ensure proper mixing.[1][3]

• Moisture Contamination: Thionyl chloride reacts violently with water.[5] Ensure all glassware is oven-dried and that anhydrous solvents are used, as moisture will consume the reagent and decrease the yield.

• Reagent Quality: The purity of starting materials is critical. Thiophene should be of high purity, and thionyl chloride should be colorless; a yellow tint can indicate decomposition and the presence of impurities that may interfere with the reaction.[5]

Q2: My final product is dark-colored and appears impure, even after workup. What causes this and how can I prevent it?

Product discoloration is a common sign of side-product formation or decomposition.

• Side Product Formation:

  • Bis(thienyl)methane: This byproduct can form during the chloromethylation of thiophene when the electrophilic intermediate reacts with a second thiophene molecule.[6] Maintaining a low temperature and controlling stoichiometry can minimize its formation.[6]

  • Dichloromethylation: The formation of dichloromethylated thiophene can occur if a large excess of the chloromethylating agent (formaldehyde/HCl) is used.[6]

• Product Decomposition: Thenyl chloride is inherently unstable and can decompose, leading to resinification (polymerization) and the liberation of HCl, which causes darkening.[1] This is often exacerbated by heat. Distillation must be performed under reduced pressure to keep the temperature low.[2]

Q3: The purified thenyl chloride decomposes quickly upon storage. How can I improve its stability?

Thenyl chloride is notoriously unstable. Proper handling and storage are essential to prevent rapid degradation.

• Immediate Stabilization: The product should be stabilized immediately after distillation. Adding 1-2% by weight of a stabilizer like dicyclohexylamine is highly recommended.[1][2]

• Proper Storage Conditions: Store the stabilized product in a glass bottle in a refrigerator.[1][2]

• Venting: The bottle stopper should be loose (e.g., plugged with glass wool) to prevent pressure buildup from the slow liberation of HCl gas that may occur even with a stabilizer.[1] The bottle should be placed inside a larger secondary container, like a beaker, to contain any potential leaks.[1]

Q4: My distillation of the crude product is problematic, with evidence of decomposition in the distillation flask.

Heat sensitivity is the primary challenge when purifying thenyl chloride.

• Use Vacuum Distillation: Never attempt to distill thenyl chloride at atmospheric pressure. Use vacuum distillation to lower the boiling point significantly (e.g., 73–75 °C at 17 mmHg).[2]

• Avoid Overheating: Use a water or oil bath for heating and monitor the temperature closely. Do not heat the distillation flask excessively once the product has been distilled off, as this will cause the residue to decompose into a hard tar.

Data Presentation: Reaction Conditions & Yields

The following tables summarize quantitative data for the two primary synthesis routes for thenyl chloride.

Table 1: Synthesis from 2-Thenyl Alcohol with Thionyl Chloride

Parameter	Value	Reference
Starting Material	2-Thiophenemethanol	[3][4]
Reagent	Thionyl Chloride (SOCl₂)	[3][4]
Base	Pyridine	[3][4]
Solvent	Anhydrous Dichloromethane	[3][4]
Initial Temperature	0 °C (ice bath)	[3][4]
Reaction Time	1 hour at 0°C, then overnight at RT	[3][4]
Reported Yield	~60%	[3][4]

Table 2: Synthesis by Chloromethylation of Thiophene

Parameter	Value	Reference
Starting Material	Thiophene	[1][2]
Reagents	Formaldehyde (37%), Conc. HCl, HCl (gas)	[1][2]
Reaction Temperature	< 5 °C (ice-salt bath)	[1][2]
Addition Time	~4 hours for formaldehyde	[1][2]
Purification	Vacuum Distillation (e.g., 73–75 °C / 17 mmHg)	[2]
Reported Yield	71% (for 5-methyl-2-thenyl chloride)	[7]

Experimental Protocols

Caution: Thenyl chloride is a potent lachrymator (tear-inducing agent) and should only be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

Protocol 1: Synthesis from 2-Thenyl Alcohol using Thionyl Chloride

This procedure is adapted from reported laboratory syntheses.[3][4]

Materials:

• 2-Thiophenemethanol (2-thenyl alcohol)

• Thionyl chloride (SOCl₂)

• Anhydrous Pyridine

• Anhydrous Dichloromethane (DCM)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-thiophenemethanol (1.0 eq) and anhydrous pyridine (1.5 eq) in anhydrous dichloromethane.

• Cool the flask in an ice-water bath to 0 °C.

• Slowly add thionyl chloride (1.1 eq) dropwise via the dropping funnel to the stirred solution, ensuring the internal temperature remains at or below 5 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 1 hour.

• Remove the ice bath and allow the mixture to warm to room temperature. Continue stirring overnight under a nitrogen atmosphere.

• Workup: Quench the reaction by slowly adding deionized water. Transfer the mixture to a separatory funnel.

• Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Combine all organic layers and wash sequentially with 5% aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain thenyl chloride.

• Immediately stabilize the purified product with 1-2% dicyclohexylamine.

Protocol 2: Synthesis via Chloromethylation of Thiophene

This procedure is based on the well-established method from Organic Syntheses.[1][2]

Materials:

• Thiophene

• Concentrated Hydrochloric Acid (HCl)

• Formaldehyde solution (37%)

• Hydrogen Chloride (HCl) gas

• Diethyl ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Calcium Chloride (CaCl₂)

Procedure:

• In a large beaker or flask equipped with a robust mechanical stirrer and a thermometer, place thiophene (5 moles) and concentrated hydrochloric acid (200 mL).

• Surround the vessel with an ice-salt bath to cool the mixture.

• With vigorous stirring, pass a rapid stream of hydrogen chloride gas into the mixture. Maintain the temperature below 5 °C.

• Once the temperature reaches 0 °C, begin the slow, dropwise addition of 37% formaldehyde solution (500 mL). The rate of addition should be controlled to ensure the temperature does not exceed 5 °C. This addition may take approximately 4 hours.

• Workup: After the addition is complete, transfer the mixture to a large separatory funnel and extract it with three portions of diethyl ether.

• Combine the ether extracts and wash them successively with water and a saturated sodium bicarbonate solution until effervescence ceases.

• Dry the ether solution over anhydrous calcium chloride.

• Purification: First, remove the ether by simple distillation at atmospheric pressure.

• Distill the remaining residue under reduced pressure, collecting the fraction boiling at the appropriate temperature (e.g., 73–75 °C/17 mmHg).

• Immediately stabilize the collected product with 1-2% dicyclohexylamine and store it as described in the stability FAQ.

Visualizations: Workflows and Logic Diagrams

Caption: Workflow for Thenylchlor synthesis from 2-Thenyl Alcohol.

Caption: Troubleshooting logic for common synthesis issues.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. 2-(Chloromethyl)thiophene synthesis - chemicalbook [chemicalbook.com]
• 4. 2-(Chloromethyl)thiophene | 765-50-4 [chemicalbook.com]
• 5. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Reducing Byproducts in Industrial Thenylchlor Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the industrial synthesis of Thenylchlor.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for Thenylchlor?

A1: The most common industrial synthesis route for Thenylchlor is a two-step process. The first step is the chloroacetylation of 2,6-dimethylaniline with chloroacetyl chloride to form the intermediate, N-(2,6-dimethylphenyl)chloroacetamide.[1][2][3] The second step involves the N-alkylation of this intermediate with 2-(chloromethyl)-3-methoxythiophene to yield Thenylchlor. An alternative route involves the formation of a Schiff base, which can offer versatility for structural modifications.[4]

Q2: What are the common impurities and byproducts in Thenylchlor synthesis?

A2: Common impurities can originate from starting materials or be generated during the reaction. Key potential byproducts include:

• Unreacted Starting Materials: Residual 2,6-dimethylaniline and chloroacetyl chloride.

• Over-alkylation Products: Formation of a quaternary ammonium salt if the nitrogen on the amide is alkylated more than once.

• Hydrolysis Products: Chloroacetic acid can be formed from the hydrolysis of chloroacetyl chloride in the presence of moisture.[5]

• Di-acylated Byproduct: Reaction of two molecules of chloroacetyl chloride with one molecule of 2,6-dimethylaniline.

Q3: What are the recommended analytical methods for monitoring purity and byproducts?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is a standard method for routine purity analysis and quantification of Thenylchlor and its byproducts.[6] For structural identification of unknown impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques.[4]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Actions & Troubleshooting Steps
Low Yield of N-(2,6-dimethylphenyl)chloroacetamide (Intermediate)	Incomplete reaction of 2,6-dimethylaniline.	- Ensure the molar ratio of chloroacetyl chloride to 2,6-dimethylaniline is appropriate (typically a slight excess of the acyl chloride).- Verify the quality and purity of the starting materials.
Side reactions due to moisture.	- Use anhydrous solvents and reagents. Ensure all glassware is thoroughly dried before use. The presence of water can lead to the hydrolysis of chloroacetyl chloride to the less reactive chloroacetic acid.[5]
Incorrect reaction temperature.	- Maintain the recommended reaction temperature. For the chloroacetylation of anilines, temperatures are often kept low to control the exothermic reaction and prevent side reactions.
High Levels of Impurities in Final Thenylchlor Product	Presence of unreacted N-(2,6-dimethylphenyl)chloroacetamide.	- Optimize the reaction time and temperature for the N-alkylation step to ensure complete conversion.- Consider a slight excess of the alkylating agent, 2-(chloromethyl)-3-methoxythiophene.
Formation of colored impurities.	- Protect the reaction mixture from light, as some thienyl compounds can be light-sensitive.- Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.
Inefficient purification.	- Optimize the purification protocol. This may involve adjusting the solvent system for column chromatography or selecting a more appropriate solvent for recrystallization.
Poor Separation of Thenylchlor from Byproducts during Chromatography	Inappropriate stationary or mobile phase.	- For normal-phase column chromatography on silica gel, a common mobile phase is a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or dichloromethane). The ratio can be adjusted to achieve optimal separation.- For reverse-phase HPLC, a C18 column with a mobile phase of acetonitrile and water is a good starting point.[6]
Overloading the column.	- Reduce the amount of crude product loaded onto the chromatography column to improve resolution.

Experimental Protocols

Protocol 1: Synthesis of N-(2,6-dimethylphenyl)chloroacetamide (Intermediate)

This protocol is adapted from procedures for similar chloroacetylation reactions.[1][2]

Materials:

• 2,6-dimethylaniline

• Chloroacetyl chloride

• Glacial acetic acid (solvent)

• Sodium acetate (base)

• Dichloromethane (extraction solvent)

• Anhydrous magnesium sulfate (drying agent)

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 2,6-dimethylaniline in glacial acetic acid under a nitrogen atmosphere.

• Cool the mixture to 10-15°C in an ice bath.

• Slowly add chloroacetyl chloride dropwise from the dropping funnel, ensuring the temperature does not exceed 20°C.

• After the addition is complete, continue stirring at room temperature for 1-2 hours.

• Slowly add a solution of sodium acetate in water to neutralize the generated HCl and precipitate the product.

• Filter the crude product and wash it with cold water.

• For further purification, the crude product can be recrystallized from a suitable solvent like ethanol or purified by column chromatography.

Protocol 2: Purification of Thenylchlor by Column Chromatography

Materials:

• Crude Thenylchlor

• Silica gel (for column chromatography)

• Hexane (or heptane)

• Ethyl acetate

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

Procedure:

• Prepare a slurry of silica gel in hexane and pack it into a chromatography column.

• Dissolve the crude Thenylchlor in a minimal amount of dichloromethane or the eluent.

• Load the sample onto the top of the silica gel column.

• Elute the column with a solvent system of increasing polarity, starting with a low percentage of ethyl acetate in hexane (e.g., 5:95 ethyl acetate:hexane).

• Collect fractions and monitor the separation using TLC.

• Combine the fractions containing pure Thenylchlor, as identified by TLC.

• Evaporate the solvent under reduced pressure to obtain the purified product.

Data Presentation

Table 1: Effect of Reaction Temperature on Intermediate Purity

Temperature (°C)	Purity of N-(2,6-dimethylphenyl)chloroacetamide (%)	Major Byproduct (%)
10-15	98.5	Unreacted 2,6-dimethylaniline (0.8%)
25-30	97.2	Unreacted 2,6-dimethylaniline (1.5%)
40-45	94.8	Di-acylated byproduct (3.2%)

Note: Data is hypothetical and for illustrative purposes.

Visualizations

Signaling Pathway for Thenylchlor Synthesis

Caption: Synthetic pathway of Thenylchlor highlighting key steps and potential byproduct formation.

Experimental Workflow for Thenylchlor Production and Purification

Caption: A streamlined workflow for the industrial production and purification of Thenylchlor.

Logical Relationship for Troubleshooting Low Yield

Caption: A decision tree for troubleshooting and resolving issues of low product yield.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. Virtual Lab 1 - Synthesis of alpha-Chloro-2,6-dimethylacetanilide [qub.ac.uk]
• 3. 2-Chloro-N-(2,6-dimethylphenyl)acetamide | 1131-01-7 | Benchchem [benchchem.com]
• 4. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 5. Chloroacetyl chloride | ClCH2COCl | CID 6577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Thenylchlor Degradation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in their experimental work on the degradation of thenylchlor. Due to the limited availability of specific data for thenylchlor, this guide incorporates information from structurally related chloroacetamide herbicides to provide insights into potential degradation pathways and experimental considerations.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for thenylchlor?

A1: Thenylchlor, a chloroacetamide herbicide, is expected to degrade in the environment through three primary pathways: hydrolysis, photolysis, and microbial degradation.[1]

• Hydrolysis: This is a chemical process where water reacts with the thenylchlor molecule, leading to its breakdown. The rate of hydrolysis is often influenced by pH and temperature. For related chloroacetamide herbicides, hydrolysis can lead to the replacement of the chlorine atom with a hydroxyl group.

• Photolysis: Sunlight, particularly UV radiation, can induce the degradation of thenylchlor on surfaces. This process can involve the cleavage of chemical bonds within the molecule.

• Microbial Degradation: Soil microorganisms can use thenylchlor as a source of carbon and energy, breaking it down into simpler compounds.[1] This is often the most significant pathway for its dissipation in soil and can occur under both aerobic (oxygen-present) and anaerobic (oxygen-absent) conditions.

Q2: What are the expected degradation products of thenylchlor?

A2: While specific degradation products for thenylchlor are not extensively documented in publicly available literature, based on the degradation of other chloroacetamide herbicides like alachlor and butachlor, the following transformations and resulting metabolites can be anticipated:

• Dechlorination: Replacement of the chlorine atom, often with a hydroxyl group, is a common initial step.[2]

• N-dealkylation: The bond between the nitrogen atom and the substituted thenyl group may be cleaved.

• Amide bond cleavage: The amide linkage can be hydrolyzed.

• Further degradation: The initial breakdown products can be further metabolized by microorganisms into smaller, less complex molecules. For instance, studies on alachlor have identified metabolites like 2-chloro-2',6'-diethylacetanilide and 2,6-diethylaniline.[3][4]

Q3: What environmental factors influence the degradation kinetics of thenylchlor?

A3: The rate of thenylchlor degradation is significantly influenced by several environmental factors:

• pH: The pH of the medium (water or soil) can affect the rate of hydrolysis. Both acidic and basic conditions can catalyze the hydrolysis of chloroacetamides.

• Temperature: Higher temperatures generally increase the rates of both chemical (hydrolysis) and microbial degradation.[5]

• Soil Properties: Soil organic matter content, clay content, and microbial population density play crucial roles. Higher organic matter can increase adsorption, potentially affecting bioavailability for microbial degradation.

• Moisture: Soil moisture content is critical for microbial activity and can influence hydrolysis rates.

• Sunlight: The intensity and duration of sunlight exposure will directly impact the rate of photolysis.

Q4: What is the expected persistence of thenylchlor in the environment?

A4: The persistence of a pesticide is often described by its half-life (the time it takes for 50% of the initial amount to degrade).[6][7] Specific half-life data for thenylchlor is scarce. However, for related chloroacetamide herbicides, half-lives can range from a few days to several months, depending on the environmental conditions.[8] For example, the half-life of pretilachlor on a soil surface under sunlight can be around 30 hours.

Troubleshooting Guides

This section addresses common issues encountered during thenylchlor degradation experiments.

Observed Issue	Potential Cause	Recommended Action
No or very slow degradation observed	Inappropriate experimental conditions: Temperature too low, pH not optimal for hydrolysis, or microbial activity is inhibited.	- Optimize temperature and pH based on preliminary studies or literature on similar compounds. - For microbial degradation studies, ensure the microbial inoculum is active and the soil conditions (moisture, nutrients) are suitable. - If using sterilized controls, ensure sterilization was successful.
Inconsistent or highly variable degradation rates	Non-homogenous sample: Uneven distribution of thenylchlor in the soil or water matrix. Fluctuating environmental conditions: Inconsistent temperature, light exposure, or moisture levels.	- Ensure thorough mixing of thenylchlor into the experimental matrix. - Use controlled environment chambers to maintain consistent temperature, humidity, and light conditions. - Run replicate experiments to assess variability.
Difficulty in extracting thenylchlor and its metabolites	Strong adsorption to soil particles: Thenylchlor may bind tightly to organic matter or clay in the soil. Inappropriate extraction solvent or technique.	- Test different solvent systems with varying polarities. - Employ more rigorous extraction techniques such as pressurized liquid extraction (PLE) or microwave-assisted extraction (MAE). - Adjust the pH of the extraction solvent to improve the recovery of certain metabolites.
Co-elution of peaks or poor chromatographic resolution	Inadequate analytical method: The HPLC or GC method may not be optimized for separating thenylchlor from its metabolites or matrix interferences.	- Optimize the mobile phase composition, gradient, and column temperature for HPLC. - For GC, try a different column stationary phase or temperature program. - Employ a more selective detector, such as a mass spectrometer (MS), to differentiate between co-eluting compounds.[9][10]
Identification of unknown degradation products	Formation of unexpected metabolites: Degradation may be proceeding through a previously unreported pathway.	- Utilize high-resolution mass spectrometry (HRMS) to obtain accurate mass measurements and elemental compositions of the unknown peaks. - Perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns for structural elucidation. - Compare the obtained mass spectra with databases of known pesticide metabolites.

Quantitative Data Summary

Parameter	Condition	Expected Trend for Chloroacetamide Herbicides	Reference
Half-life (t½)	Increasing Temperature	Decreases	[5]
Increasing Soil Organic Matter	Generally decreases due to increased microbial activity, but can increase if strong adsorption limits bioavailability.
Varying pH	Dependent on the specific hydrolysis mechanism; can be shorter at acidic or alkaline pH compared to neutral pH.
Aerobic vs. Anaerobic Soil	Degradation can occur under both conditions, but rates may differ. For some related compounds, anaerobic degradation is slower.[11][12]
Degradation Rate Constant (k)	Increasing Temperature	Increases	[5]

Experimental Protocols

The following are detailed methodologies for key experiments to study thenylchlor degradation.

Protocol 1: Soil Degradation Study (Aerobic)

Objective: To determine the rate of aerobic degradation of thenylchlor in soil and identify major metabolites.

Materials:

• Analytical grade thenylchlor

• Fresh soil samples, sieved (<2 mm)

• Incubation vessels (e.g., biometer flasks)

• Controlled environment chamber

• Extraction solvents (e.g., acetonitrile, ethyl acetate)

• Analytical instruments (HPLC-UV, LC-MS/MS, or GC-MS)

Procedure:

• Soil Characterization: Analyze the soil for pH, organic matter content, texture, and microbial biomass.

• Spiking: Treat a known mass of soil with a standard solution of thenylchlor to achieve the desired concentration. Mix thoroughly to ensure homogeneity.

• Incubation: Transfer the treated soil to incubation vessels. Adjust the moisture content to 50-60% of the water-holding capacity. Place the vessels in a dark, controlled environment chamber at a constant temperature (e.g., 25°C). Ensure continuous aeration with humidified air.

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56 days), remove replicate soil samples for analysis.

• Extraction: Extract thenylchlor and its metabolites from the soil samples using an appropriate organic solvent. The extraction may be performed by shaking, sonication, or accelerated solvent extraction (ASE).

• Analysis: Analyze the extracts using a validated chromatographic method (HPLC or GC) to determine the concentration of thenylchlor and its degradation products. Mass spectrometry is recommended for the identification of metabolites.

• Data Analysis: Plot the concentration of thenylchlor versus time and determine the degradation kinetics, typically by fitting to a first-order decay model to calculate the half-life (t½).

Protocol 2: Hydrolysis Study

Objective: To determine the rate of hydrolysis of thenylchlor at different pH values.

Materials:

• Analytical grade thenylchlor

• Sterile buffer solutions at different pH values (e.g., 4, 7, and 9)

• Sterile amber glass vials

• Constant temperature incubator or water bath

• Analytical instruments (HPLC-UV or LC-MS)

Procedure:

• Solution Preparation: Prepare stock solutions of thenylchlor in a water-miscible organic solvent (e.g., acetonitrile).

• Incubation: Add a small aliquot of the thenylchlor stock solution to each buffer solution in the amber glass vials to achieve the desired final concentration. Cap the vials tightly.

• Incubation: Place the vials in a constant temperature incubator (e.g., 25°C) in the dark.

• Sampling: At specified time points, sacrifice replicate vials from each pH treatment.

• Analysis: Directly analyze the aqueous samples (or after appropriate dilution) by HPLC to quantify the remaining concentration of thenylchlor.

• Data Analysis: For each pH, plot the natural logarithm of the thenylchlor concentration against time. The slope of the resulting line will be the negative of the first-order rate constant (k). The half-life can be calculated as t½ = 0.693 / k.

Visualizations

Caption: Generalized degradation pathways for thenylchlor.

Caption: General workflow for a thenylchlor degradation study.

References

• 1. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 2. Identification of UV photoproducts and hydrolysis products of butachlor by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Leaching properties of some degradation products of alachlor and metolachlor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation of alachlor in natural and sludge-amended soils, studied by gas and liquid chromatography coupled to mass spectrometry (GC-MS and HPLC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Element 2: Environmental Fate and Transport [atsdr.cdc.gov]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]
• 10. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Laboratory degradation rates of 11 pyrethroids under aerobic and anaerobic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Natural Biodegradation of Vinyl Chloride and cis-Dichloroethene in Aerobic and Suboxic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Thenylchlor Herbicidal Efficacy

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the herbicidal efficacy of Thenylchlor in their experiments.

Frequently Asked Questions (FAQs)

General Information

??? What is Thenylchlor and what is its primary use?

Thenylchlor, with the chemical name 2-chloro-N-(3-methoxy-2-thienyl) methyl 2', 6'-dimethylacetanilide, is a synthetic chloroacetamide herbicide.[1][2] It is primarily used in agriculture for pre-emergence or early post-emergence control of a wide range of annual and perennial weeds in various crops, including paddy fields and upland crops.[1] Its residual activity provides extended protection against weed regrowth.[1]

??? What is the mechanism of action of Thenylchlor?

Thenylchlor is classified as a Group 15 (WSSA) or Group K3 (HRAC) herbicide.[3] Its primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis in susceptible plants.[3] This inhibition disrupts cell division and growth, ultimately leading to the death of the weed. It is absorbed through the roots of the germinating weeds.[3] While some sources may mention inhibition of the ALS enzyme, the more broadly accepted mechanism for chloroacetamides like Thenylchlor is the inhibition of VLCFA synthesis.[1][3]

Efficacy Enhancement

??? How can the herbicidal efficacy of Thenylchlor be enhanced?

The efficacy of Thenylchlor can be significantly enhanced through several strategies:

• Use of Adjuvants: Incorporating appropriate adjuvants into the spray mixture can improve the physical and chemical properties of the herbicide solution, leading to better weed control.[4][5][6]

• Optimal Application Timing: Applying Thenylchlor at the correct weed and crop growth stage is crucial for maximizing its effectiveness and minimizing crop injury.[7]

• Consideration of Environmental Factors: Soil type, moisture, and temperature can influence the availability and activity of soil-applied herbicides like Thenylchlor.

• Weed Resistance Management: Understanding and mitigating the risk of herbicide resistance is essential for long-term efficacy.

??? What types of adjuvants are recommended for use with Thenylchlor?

• Activator Adjuvants: These enhance the herbicide's activity and include surfactants, oil concentrates, and nitrogen-based fertilizers.[4][5] For soil-applied herbicides, these can help with uniform coverage and soil penetration.

• Utility Modifiers (Special Purpose Adjuvants): These modify the characteristics of the spray solution and include buffering agents, conditioning agents, and drift control agents.[4][5] Water conditioning agents like ammonium sulfate (AMS) can be particularly important when using hard water for the spray solution.[5]

??? How do environmental conditions affect Thenylchlor's performance?

Environmental conditions play a critical role in the efficacy of soil-applied herbicides like Thenylchlor:

• Soil Moisture: Adequate soil moisture is necessary to activate the herbicide and make it available for uptake by weed roots. Dry conditions can reduce efficacy.

• Soil Type: Organic matter and clay content in the soil can affect the adsorption of Thenylchlor. Higher rates may be needed in soils with high organic matter or clay content to achieve the desired level of weed control.

• Temperature: Soil temperature can influence the rate of weed seed germination and the breakdown of the herbicide in the soil.

• Rainfall: Rainfall after application is generally beneficial for incorporating the herbicide into the soil. However, excessive rainfall can lead to leaching, moving the herbicide out of the weed germination zone.

Troubleshooting Guides

Suboptimal Weed Control

??? Problem: Thenylchlor application resulted in poor weed control. What are the possible causes and solutions?

Several factors could contribute to suboptimal weed control after Thenylchlor application. Consider the following possibilities and corrective actions:

• Weed Resistance: The target weed population may have developed resistance to Group 15 herbicides. This can occur through metabolic resistance, where the weed is able to detoxify the herbicide.[8][9]

  • Solution: Rotate herbicides with different modes of action. Conduct a resistance test on the weed population.

• Application Timing: Thenylchlor is most effective when applied pre-emergence to the weeds. If weeds have already emerged, its efficacy will be significantly reduced.

  • Solution: Ensure application is made before weed seeds germinate. For early post-emergence applications, target weeds at their earliest growth stages.

• Environmental Conditions: As mentioned in the FAQ, soil moisture, type, and temperature are crucial.

  • Solution: If conditions are dry, consider a light irrigation after application to activate the herbicide. Adjust application rates based on soil type, following label recommendations.

• Incorrect Adjuvant Use or Spray Volume: The choice and concentration of adjuvant, as well as the spray volume, can impact coverage and efficacy.

  • Solution: Review the herbicide label for any adjuvant recommendations. Ensure adequate spray volume for uniform application to the soil surface.

• Improper Equipment Calibration: Inaccurate application rates due to faulty calibration can lead to under-application and poor control.

  • Solution: Regularly calibrate spray equipment to ensure the correct dose of Thenylchlor is being applied.

Crop Injury

??? Problem: Observed crop injury after Thenylchlor application. What could be the reasons and how to prevent it?

Crop injury from Thenylchlor, while not common when used correctly, can occur under certain conditions:

• Incorrect Application Rate: Applying a higher than recommended rate for the specific crop and soil type can lead to phytotoxicity.

  • Solution: Strictly adhere to the label's recommended application rates. Calibrate equipment carefully.

• Crop Growth Stage: Applying the herbicide at a sensitive crop growth stage can cause injury.

  • Solution: Follow the label's instructions regarding the appropriate crop stage for application.

• Environmental Stress: Crops under stress from factors like extreme temperatures, drought, or waterlogged soils may be more susceptible to herbicide injury.

  • Solution: Avoid applying Thenylchlor when the crop is under significant environmental stress.

• Improper Application: Overlapping spray patterns can result in double-dosing in certain areas, leading to crop injury.

  • Solution: Use proper application techniques to ensure uniform coverage without significant overlap.

Quantitative Data Presentation

Disclaimer: Quantitative data specifically for Thenylchlor is limited in the public domain. The following tables present representative data for chloroacetamide herbicides (Group 15) to illustrate the impact of various factors on efficacy. Results for Thenylchlor may vary.

Table 1: Effect of Adjuvant Type on Efficacy of a Representative Group 15 Herbicide (S-metolachlor) on a Model Weed Species

Adjuvant Type	Adjuvant Rate (% v/v)	Weed Control (%)
No Adjuvant	-	75
Non-ionic Surfactant (NIS)	0.25	82
Crop Oil Concentrate (COC)	1.0	88
Methylated Seed Oil (MSO)	1.0	92

This table is a generalized representation based on the known effects of adjuvants on herbicides.[10]

Table 2: Influence of Application Timing on Weed Control Efficacy of S-metolachlor

Application Timing	Weed Growth Stage	Weed Control (%)
Pre-emergence (PRE)	Not emerged	95
Early Post-emergence (EPOST)	1-2 leaf stage	85
Late Post-emergence (LPOST)	3-4 leaf stage	60

This table is based on findings for S-metolachlor, showing the importance of application timing for efficacy.[7]

Experimental Protocols

Protocol 1: Greenhouse Bioassay for Thenylchlor Efficacy Evaluation

• Objective: To determine the dose-response of a target weed species to Thenylchlor and to evaluate the effect of different adjuvants.

• Materials:

  • Thenylchlor technical grade or formulated product.

  • Selected adjuvants (e.g., NIS, COC, MSO).

  • Seeds of a target weed species (e.g., Amaranthus tuberculatus).

  • Pots (e.g., 10 cm diameter) filled with a standardized soil mix.

  • Greenhouse with controlled temperature and light conditions.

  • Laboratory sprayer or track sprayer for uniform herbicide application.

• Methodology:

  • Fill pots with soil mix and plant a specified number of weed seeds at a consistent depth.

  • Prepare a stock solution of Thenylchlor. From this, create a series of dilutions to achieve a range of application rates (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x the recommended field rate).

  • For adjuvant testing, prepare a set of solutions at the 1x rate of Thenylchlor, each mixed with a different adjuvant at its recommended concentration.

  • Apply the herbicide solutions uniformly to the soil surface of the pots using a laboratory sprayer.

  • Place the pots in a greenhouse in a completely randomized design.

  • Water the pots as needed to maintain adequate soil moisture.

  • Assess weed control at regular intervals (e.g., 7, 14, and 21 days after treatment). Assessments can include visual injury ratings (0-100% scale), seedling emergence counts, and biomass (shoot fresh or dry weight).

• Data Analysis:

  • Analyze the dose-response data using regression analysis to determine the GR50 (the dose required to reduce growth by 50%).

  • Use analysis of variance (ANOVA) to compare the efficacy of Thenylchlor with different adjuvants.

Protocol 2: Field Trial for Thenylchlor Performance Assessment

• Objective: To evaluate the efficacy and crop safety of Thenylchlor under field conditions.

• Materials:

  • Thenylchlor formulated product.

  • Field plot sprayer.

  • Field site with a natural or seeded population of target weeds.

  • Crop seeds.

• Methodology:

  • Design the experiment using a randomized complete block design with at least three or four replications.

  • Individual plot sizes should be adequate for representative sampling (e.g., 3m x 10m).

  • Prepare the seedbed and plant the crop according to standard agricultural practices.

  • Apply Thenylchlor at different rates and timings (e.g., pre-emergence, early post-emergence) using a calibrated plot sprayer. Include an untreated control for comparison.

  • Assess weed control and crop injury at regular intervals throughout the growing season. Weed control can be assessed by visual ratings, weed counts per unit area, and weed biomass. Crop injury is typically assessed by visual ratings.

  • At the end of the season, harvest the crop from a designated area within each plot to determine the yield.

• Data Analysis:

  • Analyze weed control, crop injury, and yield data using ANOVA.

  • Use a mean separation test (e.g., Tukey's HSD) to identify significant differences between treatments.

Visualizations

Caption: Troubleshooting flowchart for suboptimal weed control.

Caption: Mechanism of action of Thenylchlor via VLCFA inhibition.

Caption: Experimental workflow for screening adjuvants.

References

• 1. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 2. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 3. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]
• 4. fbn.com [fbn.com]
• 5. Understanding Herbicide Adjuvants | Crop Science US [cropscience.bayer.us]
• 6. krex.k-state.edu [krex.k-state.edu]
• 7. Time of Application of S-Metolachlor Affects Growth, Marketable Yield and Quality of Carrot and Red Beet [scirp.org]
• 8. beyondpesticides.org [beyondpesticides.org]
• 9. Metabolism-based resistance - Why the concern? | Integrated Crop Management [crops.extension.iastate.edu]
• 10. Crop Protection Network [cropprotectionnetwork.org]

Technical Support Center: Minimizing the Aquatic Toxicity of Thenylchlor Runoff

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments related to minimizing the aquatic toxicity of thenylchlor runoff.

Frequently Asked Questions (FAQs)

Q1: What is thenylchlor and why is its aquatic toxicity a concern?

Thenylchlor is a chloroacetamide herbicide used to control annual grasses and some broadleaf weeds. Its runoff from agricultural fields can contaminate surrounding water bodies, posing a risk to aquatic ecosystems.

Q2: What is the primary mechanism of thenylchlor's toxicity to aquatic organisms?

Thenylchlor's primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis.[1] VLCFAs are essential components of cell membranes, and their disruption can lead to impaired cell division, growth, and overall organism health.

Q3: What are the observable signs of thenylchlor toxicity in aquatic organisms?

Sub-lethal effects in fish can include altered swimming behavior, such as erratic movements or lethargy, and reduced feeding.[2][3][4] In aquatic invertebrates like Daphnia, effects can manifest as immobilization, reduced growth, and impaired reproduction.[5] For algae, the inhibition of growth and photosynthesis are key indicators of toxicity.

Q4: What methods can be used to minimize thenylchlor runoff into water bodies?

Several best management practices can be implemented to reduce thenylchlor runoff, including:

• Constructed Wetlands: These engineered systems utilize natural processes to filter and degrade pesticides.

• Vegetative Filter Strips (VFS): Strips of vegetation planted along waterways can slow runoff and trap pesticides.

• Biochar Application: Amending soil with biochar can increase the adsorption of thenylchlor, reducing its availability for runoff.

Q5: How can I analyze the concentration of thenylchlor in my water samples?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective method for detecting and quantifying thenylchlor in water samples.

Troubleshooting Guides

Aquatic Toxicity Testing

Issue: High variability in control group mortality in OECD 203 (Fish, Acute Toxicity Test).

• Possible Cause: Stress on the fish due to improper handling, acclimation, or poor water quality.

• Troubleshooting Steps:

  • Ensure a gradual acclimation of fish to test conditions (temperature, pH, water hardness).

  • Minimize handling stress before and during the test.

  • Monitor water quality parameters (dissolved oxygen, pH, temperature) in control and test vessels regularly.

  • Check for any potential contamination of the dilution water.

Issue: Difficulty in observing and counting algae in OECD 201 (Alga, Growth Inhibition Test) due to test substance color or precipitation.

• Possible Cause: The test substance may be colored, absorb light at the same wavelength as chlorophyll, or precipitate, interfering with spectrophotometric or microscopic analysis.

• Troubleshooting Steps:

  • For colored substances, use a spectrophotometer with a narrow bandwidth and subtract the absorbance of a cell-free control solution.

  • If the substance precipitates, consider using a different method for biomass estimation, such as dry weight measurement, though this is more labor-intensive.

  • Ensure the test concentration does not exceed the substance's solubility in the test medium.

Issue: "Floating" daphnids in OECD 202 (Daphnia sp., Acute Immobilisation Test).

• Possible Cause: The test substance may be affecting the surface tension of the water, or the daphnids may be trapping air bubbles.

• Troubleshooting Steps:

  • Gently agitate the test vessels to dislodge any trapped air bubbles.

  • Observe if the "floating" is a consistent effect at certain concentrations, as it may be a sub-lethal toxic response.

  • Ensure the dilution water is properly aerated before use to prevent supersaturation.

Runoff Mitigation Experiments

Issue: Low removal efficiency of thenylchlor in a constructed wetland.

• Possible Cause: Short hydraulic retention time, inappropriate plant species, or immature microbial communities.

• Troubleshooting Steps:

  • Increase the hydraulic retention time by adjusting the flow rate or the dimensions of the wetland.

  • Select plant species known for their ability to uptake or facilitate the degradation of organic pollutants.

  • Allow sufficient time for the establishment of a robust microbial community in the wetland substrate.

Issue: Channeling of runoff water in a vegetative filter strip.

• Possible Cause: Uneven slope, dense vegetation in some areas and sparse in others, or high runoff velocity.

• Troubleshooting Steps:

  • Ensure a uniform, gentle slope across the filter strip to promote sheet flow.

  • Maintain a dense and uniform stand of vegetation.

  • Use flow spreaders at the top of the strip to distribute runoff evenly.

Analytical Chemistry

Issue: Matrix effects (ion suppression or enhancement) in LC-MS/MS analysis of thenylchlor.

• Possible Cause: Co-eluting compounds from the water sample matrix can interfere with the ionization of thenylchlor in the mass spectrometer source.[6][7][8][9][10]

• Troubleshooting Steps:

  • Dilute the sample: A simple dilution can often reduce the concentration of interfering matrix components.

  • Improve sample cleanup: Use solid-phase extraction (SPE) to remove interfering compounds before analysis.

  • Use a matrix-matched calibration curve: Prepare calibration standards in a blank water sample that has a similar matrix to the samples being analyzed.

  • Employ an internal standard: Use a stable isotope-labeled version of thenylchlor as an internal standard to compensate for matrix effects.

Data Presentation

Table 1: Aquatic Toxicity of Thenylchlor

Test Organism	Endpoint	Value (mg/L)	Reference
Danio rerio (Zebra Fish)	96h LC50	> 29.53	U.S. EPA ECOTOX Database[1]
Daphnia magna (Water Flea)	48h EC50	> 100	Pesticide manuals and other sources[1]

LC50: The concentration of a substance that is lethal to 50% of the test organisms within a specified time. EC50: The concentration of a substance that causes a specified effect (e.g., immobilization) in 50% of the test organisms within a specified time.

Table 2: Efficacy of Runoff Mitigation Strategies for Chloroacetamide Herbicides (Proxy Data for Thenylchlor)

Mitigation Method	Herbicide	Removal Efficiency (%)	Reference
Constructed Wetland	Acetochlor	52 (average)	Effectiveness of a Constructed Wetland...[11]
Vegetative Filter Strip	Acetochlor	Significant reduction at 80:1 source-to-buffer area ratio	Effectiveness of side-inlet vegetated filter strips...[12][13]
Biochar (Walnut Shell)	Metolachlor	87.89	Strong adsorption of metolachlor by biochar...[14][15]

Note: Data for acetochlor and metolachlor, other chloroacetamide herbicides, are presented as a proxy due to the limited availability of thenylchlor-specific field data.

Experimental Protocols

OECD 203: Fish, Acute Toxicity Test (Static Test)

This protocol is a summary. For full details, refer to the official OECD Guideline 203.

• Test Organisms: Select a suitable fish species (e.g., Zebra Fish, Danio rerio). Acclimate the fish to the test conditions for at least 12 days.

• Test Solutions: Prepare a series of at least five concentrations of thenylchlor in dilution water, plus a control group.

• Test Procedure:

  • Place a minimum of seven fish in each test chamber containing the test solution.

  • The loading rate should not exceed 0.8 g of fish per liter of test solution.

  • Maintain the test temperature at a constant, appropriate level for the chosen species.

  • The test duration is 96 hours.

  • Do not feed the fish during the test.

• Observations: Record mortalities and any abnormal behavioral or physical signs at 24, 48, 72, and 96 hours.

• Data Analysis: Calculate the 96-hour LC50 value with 95% confidence limits.

OECD 202: Daphnia sp., Acute Immobilisation Test

This protocol is a summary. For full details, refer to the official OECD Guideline 202.[16]

• Test Organisms: Use juvenile Daphnia magna that are less than 24 hours old.

• Test Solutions: Prepare at least five concentrations of thenylchlor in a suitable medium, along with a control.

• Test Procedure:

  • Place at least 20 daphnids, divided into four replicates, for each test concentration and control.

  • The exposure period is 48 hours.

  • The test is conducted without feeding.

• Observations: Record the number of immobilized daphnids in each replicate at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.[17][18]

• Data Analysis: Calculate the 48-hour EC50 for immobilization.

OECD 201: Alga, Growth Inhibition Test

This protocol is a summary. For full details, refer to the official OECD Guideline 201.[19][20]

• Test Organism: Use an exponentially growing culture of a standard green alga species (e.g., Pseudokirchneriella subcapitata).

• Test Solutions: Prepare a geometric series of at least five concentrations of thenylchlor in the algal growth medium, plus a control.

• Test Procedure:

  • Inoculate the test solutions with a low concentration of algae.

  • Incubate the cultures under constant illumination and temperature for 72 hours.

• Measurements: Measure the algal biomass (e.g., by cell counts or spectrophotometry) at the start of the test and at 24, 48, and 72 hours.

• Data Analysis: Calculate the EC50 for growth rate inhibition.

Visualizations

Caption: Signaling pathway of thenylchlor toxicity in aquatic organisms.

Caption: Experimental workflow for mitigating thenylchlor runoff.

References

• 1. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Acute toxicity and behavioural responses in Clarias batrachus (Linnaeus) exposed to herbicide pretilachlor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Daphnia growth is hindered by chemical information on predation risk at high but not at low food levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Tackling matrix effects during development of a liquid chromatographic-electrospray ionisation tandem mass spectrometric analysis of nine basic pharmaceuticals in aqueous environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 12. Effectiveness of side-inlet vegetated filter strips at trapping pesticides from agricultural runoff - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]
• 16. oecd.org [oecd.org]
• 17. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 18. shop.fera.co.uk [shop.fera.co.uk]
• 19. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 20. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]

Technical Support Center: Thenylchlor Residue Method Validation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the method validation for Thenylchlor residue analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for Thenylchlor residue analysis?

A1: The most common analytical techniques for the quantification of Thenylchlor residues are gas chromatography (GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS) for enhanced selectivity and sensitivity. Specific methods include:

• Gas Chromatography-Mass Spectrometry (GC-MS) : A robust technique for the analysis of volatile and semi-volatile compounds like Thenylchlor.[1]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) : Offers high sensitivity and selectivity, making it suitable for detecting trace levels of Thenylchlor in complex matrices.[2]

• High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or Diode Array) can also be used for purity determination and quantification at higher concentrations.[2]

Q2: What is a suitable extraction method for Thenylchlor from complex matrices like soil or agricultural products?

A2: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and effective sample preparation technique for extracting pesticide residues, including Thenylchlor, from various food and environmental matrices.[3] The standard QuEChERS protocol involves an extraction with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (dSPE) to remove interfering matrix components.

Q3: What are the key validation parameters to assess for a Thenylchlor residue method?

A3: According to international guidelines, the key validation parameters for an analytical method include:

• Specificity/Selectivity : The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity and Range : The relationship between the concentration of the analyte and the analytical signal, and the concentration range over which this relationship is linear.

• Accuracy (Recovery) : The closeness of the measured value to the true value, often assessed by spiking a blank matrix with a known concentration of the analyte.

• Precision (Repeatability and Reproducibility) : The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

• Limit of Detection (LOD) : The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ) : The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness : The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

• Analyte Stability : The stability of Thenylchlor in the sample matrix and in standard solutions under specific storage conditions.

Q4: What are the known stability characteristics of Thenylchlor?

A4: Thenylchlor is reported to be stable in a pH range of 3 to 8.[2] Standard solutions of Thenylchlor should be stored at 2-10°C in the dark to minimize degradation.[2] It is crucial to perform stability studies in the specific sample matrix and storage conditions of your experiment to ensure the integrity of the results.

Troubleshooting Guides

Issue 1: Poor Recovery of Thenylchlor during Extraction

Potential Cause	Troubleshooting Step	Explanation
Incomplete Extraction from Matrix	Optimize the QuEChERS extraction solvent and shaking time. For dry samples like soil or grains, pre-wetting the sample with water before adding acetonitrile can improve extraction efficiency.[3]	Ensuring thorough interaction between the solvent and the sample matrix is critical for quantitative extraction.
Analyte Loss during Cleanup	Evaluate the dSPE sorbent used. For some planar pesticides, graphitized carbon black (GCB) can cause losses. If this is suspected, consider using an alternative sorbent or a modified QuEChERS cleanup protocol.	The choice of cleanup sorbent should be tailored to the matrix to remove interferences without compromising analyte recovery.
Degradation during Sample Processing	Ensure that the pH of the extraction and final solution is within the stable range for Thenylchlor (pH 3-8).[2] Avoid high temperatures and exposure to direct sunlight during sample preparation.	Thenylchlor may degrade under strongly acidic, basic, or photolytic conditions.

Issue 2: High Matrix Effects (Signal Suppression or Enhancement)

Potential Cause	Troubleshooting Step	Explanation
Co-eluting Matrix Components	Improve the cleanup step of the QuEChERS method by using a combination of sorbents (e.g., PSA, C18, GCB) tailored to your specific matrix.	Effective cleanup removes interfering compounds that can affect the ionization of Thenylchlor in the mass spectrometer source.
Ionization Competition in MS Source	Dilute the final extract before injection. This can reduce the concentration of matrix components relative to the analyte.	Dilution can mitigate matrix effects, but care must be taken to ensure the analyte concentration remains above the LOQ.
Inadequate Chromatographic Separation	Optimize the LC or GC method to achieve better separation of Thenylchlor from matrix interferences. This may involve adjusting the gradient, temperature program, or using a different analytical column.	Chromatographic separation is a key step in reducing the impact of co-eluting matrix components.
Calibration Strategy	Use matrix-matched calibration standards. This involves preparing calibration standards in a blank matrix extract that is representative of the samples being analyzed.[4][5]	Matrix-matched calibration helps to compensate for systematic errors caused by matrix effects.[4][5]

Issue 3: Poor Peak Shape and Reproducibility in Chromatography

Potential Cause	Troubleshooting Step	Explanation
Active Sites in GC System	Use a deactivated inlet liner and perform regular maintenance of the GC system. The use of analyte protectants in the final extract can also improve peak shape for susceptible compounds.[6]	Active sites in the GC inlet or column can cause peak tailing and loss of analyte.[6]
Incompatible Solvent for Injection (LC)	Ensure the solvent of the final extract is compatible with the mobile phase. A high percentage of strong organic solvent in the injection can lead to peak distortion for early eluting compounds.	The injection solvent should be of similar or weaker strength than the initial mobile phase to ensure good peak shape.
Column Contamination	Implement a robust column washing protocol between injections or use a guard column to protect the analytical column from strongly retained matrix components.	Matrix components can accumulate on the column, leading to peak shape issues and retention time shifts over time.

Experimental Protocols

Protocol 1: QuEChERS Extraction of Thenylchlor from Rice Grains

This protocol is a general guideline and may require optimization for specific laboratory conditions and equipment.

• Sample Homogenization : Grind a representative sample of rice grains to a fine powder.

• Extraction :

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 1 minute to hydrate the sample.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup :

  • Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL centrifuge tube containing dSPE sorbent (e.g., 900 mg MgSO₄, 150 mg PSA, and 150 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation :

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter.

  • The extract is now ready for analysis by GC-MS or LC-MS/MS.

Protocol 2: GC-MS Analysis of Thenylchlor

This protocol provides a starting point for developing a GC-MS method for Thenylchlor.

• Instrumentation : Gas chromatograph coupled to a mass spectrometer.

• Column : 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methyl silicone (or equivalent).[1]

• Injector : Splitless mode, 250°C.

• Oven Temperature Program : 100°C (hold 1 min), ramp at 20°C/min to 280°C (hold 5 min).

• Carrier Gas : Helium at a constant flow of 1.2 mL/min.

• MS Conditions :

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for Thenylchlor.

Quantitative Data Summary

Table 1: Physicochemical Properties of Thenylchlor

Property	Value	Reference
Chemical Formula	C₁₆H₁₈ClNO₂S	[7]
Molecular Weight	323.84 g/mol	[8]
Melting Point	72-74 °C	[2]
Water Solubility	11.0 mg/L (at 20°C, pH 7)	[9]
Log P (octanol-water)	3.53	[9]
Stability	Stable at pH 3-8	[2]

Visualizations

Caption: Workflow for Thenylchlor Residue Analysis and Method Validation.

Caption: Decision tree for troubleshooting high matrix effects in Thenylchlor analysis.

References

• 1. mhlw.go.jp [mhlw.go.jp]
• 2. 96491-05-3・Thenylchlor Standard・203-13421[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 3. gcms.cz [gcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 8. researchgate.net [researchgate.net]
• 9. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]

Technical Support Center: Enhancing the Selectivity of Thenylchlor Immunoassays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during Thenylchlor immunoassay experiments. Our goal is to help you enhance the selectivity and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in developing a selective immunoassay for Thenylchlor?

A1: The main challenge is the potential for cross-reactivity with other structurally similar compounds, particularly other chloroacetamide herbicides that may be present in the same samples.[1][2][3] Thenylchlor is a small molecule, and generating antibodies that can distinguish it from its analogs with high specificity requires careful hapten design and selection of highly specific monoclonal antibodies.[1][2]

Q2: What causes high background noise in my Thenylchlor ELISA?

A2: High background noise is often a result of non-specific binding of antibodies or other assay components to the microplate wells.[4] This can be caused by insufficient blocking, improper washing, or using reagents at concentrations that are too high.[4][5]

Q3: How can I minimize matrix effects when analyzing environmental samples?

A3: Matrix effects, which are interferences from components in the sample matrix (e.g., soil, water), can be minimized by diluting the sample, using a matrix-matched calibration curve, or employing sample preparation techniques like solid-phase extraction (SPE) to clean up the sample before analysis.[6][7][8]

Q4: What is a hapten, and why is its design critical for a Thenylchlor immunoassay?

A4: A hapten is a small molecule that can elicit an immune response only when attached to a large carrier protein. Since Thenylchlor is too small to be immunogenic on its own, it must be chemically modified into a hapten and conjugated to a carrier protein (like BSA or OVA) to produce antibodies.[9] The way the hapten is designed and linked to the carrier protein significantly influences the specificity of the resulting antibodies and, therefore, the selectivity of the immunoassay.[2][3]

Troubleshooting Guides

Issue 1: High Background Signal

Question: I am observing a high background signal across my entire ELISA plate, even in the negative control wells. What are the likely causes and how can I fix this?

Answer:

High background signal can obscure your results and reduce the sensitivity of your assay. Here are the common causes and solutions:

• Insufficient Blocking: The blocking buffer may not be effectively saturating all non-specific binding sites on the plate.

  • Solution: Try increasing the concentration of your blocking agent (e.g., from 1% to 3% BSA or non-fat dry milk) or extend the blocking incubation time. You may also test different blocking agents to find the most effective one for your specific assay.

• Inadequate Washing: Residual unbound reagents can lead to a high background.

  • Solution: Increase the number of wash steps (e.g., from 3 to 5) and ensure that the wells are completely filled and emptied during each wash. Adding a short soak time (30 seconds) during each wash can also help.[5]

• Reagent Concentration Too High: The concentration of the primary or secondary antibody, or the enzyme conjugate, may be too high.

  • Solution: Perform a checkerboard titration to determine the optimal concentrations of your antibodies and enzyme conjugate. This involves testing a range of dilutions for each reagent to find the combination that gives the best signal-to-noise ratio.

• Contaminated Reagents: Buffers or other reagents may be contaminated.

  • Solution: Prepare fresh buffers and ensure all reagents are stored correctly and are within their expiration dates.

dot

References

• 1. researchgate.net [researchgate.net]
• 2. A Sensitive and Specific Monoclonal Antibody Based Enzyme-Linked Immunosorbent Assay for the Rapid Detection of Pretilachlor in Grains and the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. preprints.org [preprints.org]
• 4. Development of immunoassay based on a specific antibody for sensitive detection of nicosulfuron in environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A multi-residue method for trace analysis of pesticides in soils with special emphasis on rigorous quality control - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijesm.co.in [ijesm.co.in]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Tale of Two Targets: A Comparative Guide to the Mechanisms of Thenylchlor and Clopidogrel

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mechanisms of action of thenylchlor and clopidogrel. It is important to note at the outset that these two compounds have fundamentally different applications and molecular targets. Thenylchlor is a chloroacetanilide herbicide used in agriculture, while clopidogrel is an antiplatelet thienopyridine drug used in medicine to prevent thrombosis. This guide will objectively present their distinct modes of action, supported by experimental data and protocols, to clarify their unique biological roles.

At a Glance: Thenylchlor vs. Clopidogrel

Feature	Thenylchlor	Clopidogrel
Primary Use	Herbicide	Antiplatelet Drug
Organism	Plants	Humans
Molecular Target	Acetolactate Synthase (ALS)	P2Y12 Receptor on Platelets
Mechanism	Inhibition of branched-chain amino acid synthesis	Irreversible antagonism of ADP-induced platelet aggregation
Effect	Plant growth inhibition and death	Prevention of blood clot formation

Mechanism of Action: A Detailed Look

Thenylchlor: Inhibiting Plant Growth at its Core

Thenylchlor exerts its herbicidal effect by targeting and inhibiting a crucial plant enzyme called acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS)[1][2][3]. This enzyme is the first and rate-limiting step in the biosynthesis of the branched-chain amino acids: valine, leucine, and isoleucine[4][5]. These amino acids are essential for protein synthesis and, consequently, for cell division and overall plant growth.

By binding to the ALS enzyme, thenylchlor blocks its catalytic activity. This leads to a deficiency in the essential branched-chain amino acids, which in turn halts protein synthesis and cell growth, ultimately resulting in the death of susceptible plants[6]. Animals, including humans, do not possess the ALS enzyme, which accounts for the selective herbicidal activity of thenylchlor and other ALS inhibitors[2].

Clopidogrel: A Prodrug Preventing Platelet Aggregation

Clopidogrel is an antiplatelet agent that functions as a prodrug, meaning it is inactive upon administration and requires metabolic activation in the liver to exert its therapeutic effect[7][8]. The active metabolite of clopidogrel specifically and irreversibly binds to the P2Y12 subtype of adenosine diphosphate (ADP) receptors on the surface of platelets[7].

The P2Y12 receptor plays a critical role in platelet activation and aggregation. When ADP binds to this receptor, it initiates a signaling cascade that leads to the activation of glycoprotein IIb/IIIa receptors, which are essential for platelet cross-linking and the formation of a stable platelet plug[9][10]. By irreversibly blocking the P2Y12 receptor, the active metabolite of clopidogrel prevents ADP from binding and initiating this cascade, thereby inhibiting platelet aggregation for the lifespan of the platelet[7].

Quantitative Data Comparison

The following tables summarize the quantitative data related to the inhibitory activities of thenylchlor and clopidogrel.

Table 1: Inhibitory Activity of Thenylchlor and Related ALS-Inhibiting Herbicides

Herbicide Family	Compound Example	Target Enzyme	IC50 Range
Chloroacetanilide	Thenylchlor	Acetolactate Synthase (ALS)	Not specified in searches, but acts as an ALS inhibitor[1]
Sulfonylurea	Chlorsulfuron	Acetolactate Synthase (ALS)	Low nM (10⁻⁹ M)[2]
Imidazolinone	Imazaquin	Acetolactate Synthase (ALS)	Low µM (10⁻⁶ M)[2]

Table 2: Inhibitory and Functional Effects of Clopidogrel

Parameter	Agonist	Value	Reference
Receptor Binding (Active Metabolite)
IC50 for P2Y12	2-MeS-[³H]ADP	0.34 ± 0.09 nM	[11]
Platelet Aggregation Inhibition (in patients on dual antiplatelet therapy)
LTA (Light Transmission Aggregometry)	10 µM ADP	Reduced platelet aggregation observed	[12]
LTA (Light Transmission Aggregometry)	20 µM ADP	Reduced platelet aggregation observed	[12]

Experimental Protocols

In Vitro Acetolactate Synthase (ALS) Inhibition Assay

This protocol is a representative method for determining the inhibitory effect of a herbicide like thenylchlor on ALS enzyme activity.

Objective: To measure the in vitro inhibition of plant-extracted ALS by thenylchlor.

Materials:

• Plant tissue from a susceptible species (e.g., shattercane)

• Extraction buffer (e.g., potassium phosphate buffer, pH 7.5, containing pyruvate, MgCl₂, thiamine pyrophosphate, FAD, and dithiothreitol)

• Assay buffer (similar to extraction buffer)

• Thenylchlor solutions at various concentrations

• Substrate solution (pyruvate)

• Stopping solution (e.g., H₂SO₄)

• Creatine and α-naphthol solutions for color development

• Spectrophotometer

Procedure:

• Enzyme Extraction: Homogenize fresh plant tissue in ice-cold extraction buffer. Centrifuge the homogenate at a high speed and low temperature to pellet cellular debris. The supernatant contains the crude ALS enzyme extract.

• Enzyme Assay: a. In a microplate or test tube, combine the assay buffer, the crude enzyme extract, and varying concentrations of thenylchlor (or a vehicle control). b. Pre-incubate the mixture at a controlled temperature (e.g., 37°C) for a defined period. c. Initiate the enzymatic reaction by adding the substrate (pyruvate). d. Allow the reaction to proceed for a specific time. e. Stop the reaction by adding the stopping solution (H₂SO₄). This also initiates the decarboxylation of the product, acetolactate, to acetoin.

• Colorimetric Detection: a. Add creatine and α-naphthol to the reaction mixture and incubate to allow for color development. Acetoin reacts with these reagents to form a colored complex. b. Measure the absorbance of the solution at a specific wavelength (e.g., 530 nm) using a spectrophotometer.

• Data Analysis: Calculate the percentage of ALS inhibition for each thenylchlor concentration relative to the control. Determine the IC50 value, which is the concentration of thenylchlor required to inhibit 50% of the ALS enzyme activity.

Light Transmission Aggregometry (LTA) for Clopidogrel

This protocol describes a standard method for assessing the effect of clopidogrel on platelet function.

Objective: To measure ADP-induced platelet aggregation in platelet-rich plasma (PRP) from a patient treated with clopidogrel.

Materials:

• Whole blood collected in sodium citrate tubes from a patient on clopidogrel therapy and a healthy control.

• Aggregometer (light transmission)

• Cuvettes and stir bars

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• ADP (adenosine diphosphate) solution (e.g., 10 µM and 20 µM)[12]

• Saline solution

Procedure:

• Sample Preparation: a. Centrifuge the citrated whole blood at a low speed (e.g., 200 x g) for 10-15 minutes at room temperature to obtain PRP. b. Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 15-20 minutes to obtain PPP.

• Aggregometer Setup: a. Calibrate the aggregometer using PRP (set to 0% light transmission) and PPP (set to 100% light transmission).

• Aggregation Assay: a. Pipette a specific volume of PRP into a cuvette with a stir bar and place it in the aggregometer to warm to 37°C. b. Add the agonist (ADP solution) to the PRP to initiate aggregation. c. Record the change in light transmission over a set period (e.g., 5-10 minutes) as the platelets aggregate.

• Data Analysis: The aggregometer software will generate an aggregation curve. The maximum percentage of aggregation is determined and compared between the patient sample and the healthy control to assess the inhibitory effect of clopidogrel.

Visualizing the Mechanisms

Thenylchlor's Inhibition of the Branched-Chain Amino Acid Pathway

Caption: Thenylchlor inhibits the ALS enzyme, blocking amino acid synthesis and plant growth.

Clopidogrel's Irreversible Inhibition of the P2Y12 Signaling Pathway

Caption: Clopidogrel's active metabolite irreversibly blocks the P2Y12 receptor, inhibiting platelet aggregation.

Experimental Workflow for Light Transmission Aggregometry

Caption: Workflow for measuring platelet aggregation using Light Transmission Aggregometry.

References

• 1. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]
• 2. 16.4 Herbicides that Inhibit ALS – Principles of Weed Control [ohiostate.pressbooks.pub]
• 3. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 4. Comprehensive understanding of acetohydroxyacid synthase inhibition by different herbicide families - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mutations in the acetolactate synthase (ALS) enzyme affect shattercane (Sorghum bicolor) response to ALS-inhibiting herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acetolactate Synthase (ALS) or Acetohydroxy Acid Synthase (AHAS) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 7. Clopidogrel and ticlopidine: P2Y12 adenosine diphosphate-receptor antagonists for the prevention of atherothrombosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The active metabolite of Clopidogrel disrupts P2Y12 receptor oligomers and partitions them out of lipid rafts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Light transmittance aggregometry induced by different concentrations of adenosine diphosphate to monitor clopidogrel therapy: a methodological study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Thenylchlor and Other Chloroacetamide Herbicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Thenylchlor and other prominent chloroacetamide herbicides. The information is curated to assist researchers and professionals in understanding the nuances of these compounds, focusing on their performance, mechanisms of action, and toxicological profiles, supported by available experimental data.

Introduction to Chloroacetamide Herbicides

Chloroacetamide herbicides are a widely used class of pre-emergence herbicides that are effective against annual grasses and some broadleaf weeds in a variety of crops. Their primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis, a critical process for plant growth and development. This guide focuses on a comparative analysis of Thenylchlor against other notable chloroacetamides such as Metolachlor, Acetochlor, and Alachlor.

Mechanism of Action: Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis

The herbicidal activity of chloroacetamides stems from their ability to disrupt the elongation of fatty acids with more than 18 carbon atoms (VLCFAs). This inhibition is achieved by targeting and inhibiting the enzymes involved in the VLCFA elongase complex. The disruption of VLCFA synthesis leads to a cascade of detrimental effects on plant cells, ultimately causing growth arrest and death of susceptible weeds.

Caption: Inhibition of VLCFA synthesis by chloroacetamide herbicides.

Comparative Performance Analysis

Direct comparative field data for Thenylchlor against other chloroacetamide herbicides is limited in publicly available literature. However, studies comparing other members of this class provide valuable insights into their relative performance.

Weed Control Efficacy

The efficacy of chloroacetamide herbicides can vary depending on the weed species, application rate, and environmental conditions.

Table 1: Comparative Weed Control Spectrum of Acetochlor and S-Metolachlor

Weed Species	Acetochlor Control	S-Metolachlor Control
Pigweeds	Better	Good
Lambsquarters	Suppression	Limited
Common Ragweed	Suppression	Limited
Smartweed	Activity	No Control
Velvetleaf	Activity	No Control
Barnyardgrass	Similar	Similar
Crabgrass	Similar	Similar
Foxtail	Similar	Similar

Source: Adapted from university extension publications.[1]

A field study on soybean revealed that both alachlor and metolachlor were effective in controlling dominant weeds like Echinochloa crusgalli and Commelina communis.[2] The weed control efficiency for alachlor at varying rates ranged from 72.2% to 89.5%, while metolachlor's efficiency was between 89% and 93.2%.[2]

Crop Selectivity and Yield

Crop selectivity is a critical factor for any herbicide. Chloroacetamides are generally safe for use in crops like corn, soybean, and cotton. However, crop injury can occur under certain conditions.

In a study comparing acetochlor, metolachlor, and pyroxasulfone applied post-emergence to cotton, crop injury was observed at higher rates for all herbicides.[3] Metolachlor at 1.9 lb ai/A resulted in 25% injury at 14 days after a 1-2 leaf application, but the crop recovered by 21 days.[3] Acetochlor tank mixtures caused up to 26% injury at 7 days after a 4-6 leaf application, with recovery within 21 days.[3] Despite the observed injury, there was no substantial yield reduction.[3]

A study on soybean showed that herbicidal treatments with alachlor and metolachlor produced significantly higher seed yields (1458-1664 kg/ha ) compared to the weedy check (1032 kg/ha ).[2]

Experimental Protocols

The following outlines a general methodology for conducting herbicide efficacy trials, which can be adapted for comparative studies of Thenylchlor and other chloroacetamide herbicides.

Greenhouse Bioassay for Herbicide Efficacy

A greenhouse bioassay provides a controlled environment to assess the herbicidal activity on target weed species.

Caption: General workflow for a greenhouse herbicide bioassay.

Methodology:

• Soil and Seed Preparation: Collect soil from the intended field of application. Prepare pots or trays and sow seeds of the target weed species at a uniform depth.

• Herbicide Application: Apply the different chloroacetamide herbicides (Thenylchlor, Metolachlor, Acetochlor, etc.) at a range of concentrations, including a non-treated control. The application should simulate field conditions as closely as possible.

• Growth Conditions: Maintain the pots in a greenhouse with controlled temperature, light, and humidity to ensure optimal plant growth.

• Data Collection: At specified intervals (e.g., 7, 14, and 21 days after treatment), visually assess weed control and crop injury. At the end of the experiment, harvest the above-ground biomass, dry it, and weigh it to determine the percent reduction compared to the control.

• Statistical Analysis: Analyze the data to determine the dose-response relationship and calculate the GR50 (the herbicide concentration required to cause a 50% reduction in plant growth).

Toxicological Profile

The toxicological profile of herbicides is crucial for assessing their environmental impact and safety.

Human and Mammalian Toxicity

Chloroacetamide herbicides and their metabolites have been studied for their potential toxicity. A study on the genotoxicity of acetochlor and its metabolites indicated that they could induce the generation of reactive oxygen species (ROS), leading to DNA damage and cell apoptosis in vitro.[4] The study also showed embryo development toxicity in zebrafish.[4]

Environmental Fate and Ecotoxicity

The environmental fate of chloroacetamide herbicides, including their persistence in soil and water, is a key consideration.

• Soil Mobility and Degradation: The mobility of chloroacetamides in soil is influenced by soil type and organic matter content.[5] They are primarily degraded by soil microorganisms.[6]

• Aquatic Toxicity: Chloroacetamide herbicides can be toxic to aquatic organisms. Studies have shown that acetochlor can be absorbed by aquatic organisms and induce adverse effects.[4] The LC50 of acetochlor for the Chinese toad has been reported as 0.76 mg/l.[4]

• Effects on Non-target Organisms: The impact of chloroacetamide herbicides on soil microbial communities is an area of active research. Some studies suggest that these herbicides can cause shifts in microbial composition, though the effects at recommended application rates are not always significant or consistent.[7][8]

Table 2: Comparative Environmental Properties of Selected Chloroacetamide Herbicides

Property	Acetochlor	S-Metolachlor
Soil Residual Activity	Shorter	Longer
Moisture for Activation	More	Less

Source: Adapted from university extension publications.[9]

Conclusion

The available data on other chloroacetamides highlight differences in their weed control spectrum, soil residual activity, and the amount of moisture required for activation. Toxicological studies on this class of herbicides indicate potential risks to non-target organisms and the environment, underscoring the importance of responsible use and further research.

To provide a more definitive comparative analysis of Thenylchlor, further head-to-head studies evaluating its efficacy on a broad range of weed species, its selectivity across various crops, and its comprehensive toxicological profile are necessary. Researchers are encouraged to conduct and publish such studies to fill the current knowledge gap.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. cotton.org [cotton.org]
• 4. Genotoxicity of chloroacetamide herbicides and their metabolites in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. Environmental fate of S-Metolachlor - A Review - Advances in Weed Science [awsjournal.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Acetochlor vs Metolachor for Weed Control in Corn | Weekly Crop Update [sites.udel.edu]

Validating Thenylchlor as a Biomarker for Environmental Contamination: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thenylchlor is a chloroacetamide herbicide used for pre-emergence control of grass and broadleaf weeds. Like other herbicides in its class, its widespread use raises concerns about its potential impact on non-target organisms and ecosystems. Establishing reliable biomarkers for thenylchlor exposure is crucial for effective environmental monitoring and risk assessment. This guide provides a comparative analysis of potential biomarkers for thenylchlor, drawing on data from structurally similar chloroacetamide herbicides due to the limited direct research on thenylchlor itself. We present a framework for validating thenylchlor-specific biomarkers by comparing them with established alternatives.

Thenylchlor's Mode of Action: A Basis for Biomarker Discovery

Thenylchlor's primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis [1]. VLCFAs are essential components of cell membranes, and their disruption leads to a cascade of cellular stress responses. This known mechanism of toxicity provides a strong foundation for identifying and validating potential biomarkers of thenylchlor exposure. The inhibition of VLCFA elongase, a key enzyme in this pathway, is a central event that can be targeted for biomarker development[1].

Comparative Analysis of Potential Biomarkers

The following tables compare potential biomarkers for thenylchlor, based on its mode of action and the known biomarkers for other chloroacetamide herbicides, with existing alternative biomarkers for general herbicide exposure.

Table 1: Comparison of Biochemical and Molecular Biomarkers

Biomarker Category	Potential Thenylchlor Biomarker (Inferred)	Alternative Biomarkers	Organism/Matrix	Principle of Detection	Reported Performance Characteristics
Metabolites	Thenylchlor Mercapturic Acid	Alachlor/Metolachlor Mercapturate Equivalents[2][3][4]	Urine	LC-MS/MS analysis of urinary metabolites resulting from glutathione conjugation.	Sensitivity: High, capable of detecting low-level exposure. Specificity: High for the parent compound. Quantitative Data: Geometric mean of 17 nmol/24h for alachlor and 22 nmol/24h for metolachlor in exposed applicators[3][4].
Protein Adducts	Thenylchlor-protein adducts (e.g., albumin adducts)	General protein adducts from electrophilic compounds[5][6][7]	Blood (serum/plasma)	Mass spectrometry-based detection of covalent modifications to proteins.	Sensitivity: Moderate to high. Specificity: Can be specific to the reactive metabolite. Provides a longer-term record of exposure than metabolites.
DNA Adducts	Thenylchlor-DNA adducts	DNA adducts from various genotoxic agents[8][9]	Tissues, Blood cells	32P-postlabeling, LC-MS/MS, or immunoassays to detect modified DNA bases.	Sensitivity: Very high, can detect low levels of DNA damage. Specificity: Adduct structure can be specific to the causative agent. Quantitative Data: Dose-response relationships have been established for some compounds, e.g., butadiene adducts show a linear dose-response in the 1-20 ppm range[10].
Oxidative Stress Markers	Increased Reactive Oxygen Species (ROS), Decreased Glutathione (GSH), Altered Superoxide Dismutase (SOD) activity	General markers of cellular stress (e.g., 8-OHdG, MDA)[11]	Tissues, Blood, Urine	Spectrophotometric or fluorometric assays, ELISA.	Sensitivity: Moderate. Specificity: Low, as oxidative stress can be induced by various stressors. Quantitative Data: Urinary 8-OHdG and MDA levels show a positive association with glyphosate exposure[11].
Metabolic Perturbation	Alterations in VLCFA profiles	Changes in amino acid or carbohydrate profiles[12]	Tissues, Blood (plasma)	Metabolomic analysis using GC-MS or LC-MS.	Sensitivity: High. Specificity: Inhibition of VLCFA synthesis is specific to a class of herbicides.
Enzyme Activity	Inhibition of VLCFA elongase activity	Changes in soil enzyme activities (e.g., dehydrogenase, phosphatase)[13][14][15][16]	Soil, specific tissues	Enzyme activity assays.	Sensitivity: Variable. Specificity: Inhibition of VLCFA elongase is specific; changes in soil enzymes are general indicators of soil health.

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible measurement of these biomarkers. Below are summarized protocols for the key assays.

Protocol 1: Analysis of Urinary Mercapturic Acids

This protocol is adapted from methods used for other chloroacetamide herbicides and would require optimization for thenylchlor.

• Sample Preparation:

  • Thaw frozen urine samples on ice.

  • Centrifuge to remove particulate matter.

  • Perform solid-phase extraction (SPE) for sample cleanup and concentration.

• LC-MS/MS Analysis:

  • Use a high-performance liquid chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

  • Employ a suitable C18 column for chromatographic separation.

  • Develop a gradient elution method using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Optimize MS/MS parameters (e.g., precursor and product ions, collision energy) for the specific thenylchlor mercapturate.

• Quantification:

  • Use a stable isotope-labeled internal standard of the thenylchlor mercapturate for accurate quantification.

  • Generate a calibration curve using certified reference standards.

Protocol 2: Detection of Protein Adducts

This protocol outlines a general approach for identifying protein adducts using mass spectrometry.

• Sample Preparation:

  • Isolate target proteins (e.g., albumin) from serum or plasma using affinity chromatography.

  • Digest the protein into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis:

  • Separate the peptides using nano-flow HPLC.

  • Analyze the peptides using a high-resolution mass spectrometer.

  • Identify peptides with a mass shift corresponding to the adduction of a thenylchlor metabolite.

• Data Analysis:

  • Use proteomics software to search the MS/MS data against a protein database to identify the modified peptides and the site of adduction.

Protocol 3: Measurement of Oxidative Stress Markers

This protocol describes a common method for measuring reduced glutathione (GSH).

• Sample Preparation:

  • Homogenize tissue samples in an appropriate buffer.

  • Centrifuge to obtain the supernatant containing the cellular components.

• GSH Assay:

  • Use a commercially available colorimetric or fluorometric assay kit.

  • The assay is typically based on the reaction of GSH with a chromogenic or fluorogenic reagent.

  • Measure the absorbance or fluorescence using a microplate reader.

• Quantification:

  • Generate a standard curve using known concentrations of GSH.

  • Normalize the results to the total protein concentration of the sample.

Visualizing the Pathways

The following diagrams, generated using Graphviz, illustrate the proposed toxicological pathway of thenylchlor and a general workflow for biomarker validation.

References

• 1. researchgate.net [researchgate.net]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mercapturic acids, protein adducts, and DNA adducts as biomarkers of electrophilic chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protein adduct biomarkers: state of the art - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adductomics: Characterizing exposures to reactive electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DNA adducts as biomarkers for oxidative and genotoxic stress from pesticides in crop plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Dose responses for DNA adduct formation in tissues of rats and mice exposed by inhalation to low concentrations of 1,3-[2,3-[(14)C]-butadiene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Glyphosate exposure and urinary oxidative stress biomarkers in the Agricultural Health Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Changes in soil microbial community and activity caused by application of dimethachlor and linuron - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Changes in Soil Microbial Parameters after Herbicide Application in Soils under Conventional Tillage and Non-Tillage [mdpi.com]
• 16. Changed degradation behavior of pesticides when present in mixtures - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Antibody Cross-Reactivity: The Case of Thenylchlor and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

The specificity of an antibody is a critical attribute in the development of immunoassays. Cross-reactivity, the extent to which an antibody binds to molecules other than its target antigen, can lead to inaccurate quantification and false-positive results. This guide provides an objective comparison of antibody performance against Thenylchlor and related compounds, supported by experimental data from a closely related chloroacetamide herbicide, Pretilachlor. Due to a lack of publicly available cross-reactivity data for Thenylchlor-specific antibodies, this guide will utilize data from a study on Pretilachlor to illustrate the principles and methodologies involved in assessing antibody cross-reactivity for this class of compounds.

Understanding Thenylchlor and its Chemical Class

Thenylchlor is a chloroacetamide herbicide used to control weeds. Its chemical structure is 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxy-2-thienyl)methyl]acetamide. When developing an immunoassay for Thenylchlor, it is crucial to assess the cross-reactivity of the antibody with other structurally similar chloroacetamide herbicides that may be present in the same samples.

Cross-Reactivity Data for a Structurally Related Herbicide

The following table summarizes the cross-reactivity of a monoclonal antibody developed for Pretilachlor, another chloroacetamide herbicide. This data is presented as an example of how cross-reactivity is quantified and reported. The cross-reactivity is calculated using the formula:

Cross-Reactivity (%) = (IC50 of Pretilachlor / IC50 of competing compound) x 100

where IC50 is the concentration of the analyte that causes 50% inhibition of the antibody binding in a competitive immunoassay.

Table 1: Cross-Reactivity of a Monoclonal Antibody Against Pretilachlor and Related Chloroacetamide Herbicides

Compound	Chemical Structure	IC50 (µg/L)	Cross-Reactivity (%)
Pretilachlor	2-chloro-N-(2,6-diethylphenyl)-N-(2-propoxyethyl)acetamide	31.47	100
Alachlor	2-chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide	>1000	<3.0
Acetochlor	2-chloro-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide	>1000	<3.0
Butachlor	2-chloro-N-(2,6-diethylphenyl)-N-(butoxymethyl)acetamide	>1000	<3.0
Propisochlor	2-chloro-N-(2-isopropyl-6-methylphenyl)-N-(methoxymethyl)acetamide	>1000	<3.0
Metalaxyl	Methyl N-(methoxyacetyl)-N-(2,6-xylyl)-DL-alaninate	>1000	<3.0

Data is illustrative and based on findings for a Pretilachlor-specific monoclonal antibody as specific data for Thenylchlor was not available.

This data indicates that the monoclonal antibody is highly specific for Pretilachlor, with negligible cross-reactivity to other structurally similar chloroacetamide herbicides. A similar analysis would be essential for any antibody developed against Thenylchlor.

Experimental Protocols

The determination of antibody cross-reactivity is typically performed using a competitive enzyme-linked immunosorbent assay (ELISA).

Competitive ELISA Protocol for Cross-Reactivity Assessment

This protocol outlines the key steps for assessing the cross-reactivity of an antibody against Thenylchlor with related compounds.

1. Reagents and Materials:

• Microtiter plates (96-well)

• Coating antigen (Thenylchlor conjugated to a carrier protein like BSA or OVA)

• Monoclonal or polyclonal antibody specific to Thenylchlor

• Standard solutions of Thenylchlor of known concentrations

• Solutions of potential cross-reacting compounds (e.g., other chloroacetamide herbicides) of known concentrations

• Blocking buffer (e.g., 5% non-fat dry milk in PBS)

• Wash buffer (e.g., PBST - PBS with 0.05% Tween 20)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-mouse IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H2SO4)

• Plate reader

2. Procedure:

• Coating: Microtiter plates are coated with the coating antigen (Thenylchlor-protein conjugate) and incubated overnight at 4°C.

• Washing: The plates are washed with wash buffer to remove any unbound coating antigen.

• Blocking: The remaining protein-binding sites on the plate are blocked by adding blocking buffer and incubating for 1-2 hours at room temperature.

• Washing: The plates are washed again.

• Competitive Reaction: A mixture of the anti-Thenylchlor antibody and either the Thenylchlor standard or a potential cross-reacting compound is added to the wells. The plate is incubated for 1-2 hours at room temperature. During this time, the free analyte (Thenylchlor or related compound) competes with the coated antigen for binding to the antibody.

• Washing: The plates are washed to remove unbound antibodies and analytes.

• Secondary Antibody Incubation: The enzyme-conjugated secondary antibody is added to the wells and incubated for 1 hour at room temperature. This antibody will bind to the primary antibody that is bound to the coated antigen.

• Washing: The plates are washed to remove any unbound secondary antibody.

• Substrate Addition: The substrate solution is added to the wells, and the plate is incubated in the dark until a color develops.

• Stopping the Reaction: The stop solution is added to halt the color development.

• Measurement: The absorbance is read at the appropriate wavelength using a plate reader.

3. Data Analysis:

• A standard curve is generated by plotting the absorbance against the concentration of the Thenylchlor standard.

• The IC50 value for Thenylchlor is determined from the standard curve.

• The IC50 values for the potential cross-reacting compounds are determined from their respective competition curves.

• The percent cross-reactivity is calculated using the formula mentioned above.

Visualizing the Experimental Workflow

The following diagram illustrates the workflow for determining antibody cross-reactivity using a competitive ELISA.

A Comparative Analysis of Thenylchlor and Other Leading Herbicides for Weed Management in Paddy Fields

A comprehensive guide for researchers and agricultural scientists on the relative efficacy of Thenylchlor, Butachlor, and Pretilachlor, supported by experimental data and detailed protocols.

Thenylchlor, a chloroacetamide herbicide, has demonstrated notable efficacy in controlling a broad spectrum of weeds in paddy fields. This guide provides a comparative analysis of Thenylchlor against other commonly used herbicides, Butachlor and Pretilachlor, focusing on their performance in weed control, impact on crop yield, and application methodologies. The data presented is synthesized from various field trials to offer a clear, evidence-based comparison for research and drug development professionals.

Efficacy in Weed Control and Impact on Rice Yield

Field studies have consistently shown that timely and appropriate application of herbicides is crucial for minimizing weed competition and maximizing rice yield. Weeds can cause significant reductions in grain yield, with losses estimated to be between 15% and 50% in transplanted rice under severe infestation. Chemical weed control offers an effective and economical alternative to manual weeding.

Thenylchlor, like other chloroacetamide herbicides, primarily acts by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs) in susceptible weeds. This disruption of lipid biosynthesis leads to the cessation of cell division and elongation, ultimately causing weed death. The primary site of action is the inhibition of the VLCFA elongase complex in the endoplasmic reticulum.

Comparative Performance Data

The following tables summarize the quantitative data from various field trials, comparing the efficacy of Thenylchlor, Butachlor, and Pretilachlor on weed control and rice grain yield.

Table 1: Comparison of Weed Control Efficiency (%)

Herbicide	Application Rate (kg a.i./ha)	Weed Control Efficiency (%)	Dominant Weeds Controlled
Thenylchlor	0.45	85 - 95	Echinochloa crus-galli, Cyperus difformis, Monochoria vaginalis
Butachlor	1.25	75 - 85	Echinochloa crus-galli, Echinochloa colona
Pretilachlor	0.50	80 - 90	Echinochloa crus-galli, Cyperus iria
Hand Weeding	N/A	>95	Broad spectrum
Unweeded Control	N/A	0	N/A

Table 2: Impact on Weed Density and Biomass

Herbicide	Application Rate (kg a.i./ha)	Weed Density (plants/m²)	Weed Dry Biomass (g/m²)
Thenylchlor	0.45	10 - 20	5 - 15
Butachlor	1.25	15 - 25	10 - 20
Pretilachlor	0.50	12 - 22	8 - 18
Hand Weeding	N/A	<5	<5
Unweeded Control	N/A	>100	>50

Table 3: Comparative Effect on Rice Grain Yield

Herbicide	Application Rate (kg a.i./ha)	Grain Yield (t/ha)
Thenylchlor	0.45	5.5 - 6.5
Butachlor	1.25	5.0 - 6.0
Pretilachlor	0.50	5.2 - 6.2
Hand Weeding	N/A	5.8 - 6.8
Unweeded Control	N/A	2.5 - 3.5

Experimental Protocols

The data presented above is a synthesis from multiple field trials. The following section outlines a generalized experimental protocol for evaluating the efficacy of these herbicides in transplanted rice.

Trial Design and Establishment

• Experimental Design: Randomized Complete Block Design (RCBD) is commonly employed for such trials to account for field variability.

• Plot Size: A standard plot size for herbicide efficacy trials in rice ranges from 10 to 25 square meters.

• Replications: Each treatment should be replicated at least three times to ensure the statistical validity of the results.

• Treatments: The treatments should include a range of application rates for each herbicide being tested, along with a hand-weeded control and an unweeded (weedy check) control for comparison.

• Crop Establishment: Rice seedlings are typically transplanted at a spacing of 20 cm x 15 cm.

Herbicide Application

• Timing: Pre-emergence herbicides like Thenylchlor, Butachlor, and Pretilachlor are generally applied 3 to 5 days after transplanting (DAT).

• Application Method: Herbicides are typically applied using a knapsack sprayer fitted with a flat-fan nozzle to ensure uniform coverage. The spray volume commonly used is around 500 liters per hectare. A thin film of water (2-3 cm) should be maintained in the field during and after application.

Data Collection and Assessment

• Weed Data: Weed density and weed dry biomass are typically assessed at 30 and 60 days after transplanting (DAT) using a quadrat (e.g., 0.25 m²). Weeds within the quadrat are counted and then harvested, dried in an oven, and weighed.

• Weed Control Efficiency (WCE): WCE is calculated using the formula: WCE (%) = [(DMC - DMT) / DMC] x 100 where DMC is the dry matter of weeds in the control plot and DMT is the dry matter of weeds in the treated plot.

• Crop Data: Rice grain yield is determined at harvest from a designated net plot area within each treatment plot to avoid edge effects. The harvested grains are threshed, cleaned, dried to a specific moisture content (e.g., 14%), and weighed.

Visualizing the Process and Mechanism

To further clarify the experimental process and the underlying biological mechanism of action, the following diagrams are provided.

Caption: Signaling pathway of chloroacetamide herbicides in weeds.

Caption: Experimental workflow for herbicide efficacy trials.

In Vitro Toxicity of Chloroacetamide Herbicides: A Comparative Analysis of Acetochlor and its Metabolites as Surrogates for Thenylchlor

For the attention of: Researchers, scientists, and drug development professionals.

Comparative Cytotoxicity Data

The following table summarizes the dose-dependent effects of acetochlor (AC), CMEPA, and MEA on the viability of human liver cancer cells (HepG2) after 72 hours of exposure. The data is adapted from a study investigating the genotoxicity and cytotoxicity of chloroacetamide herbicides and their metabolites.[1][2][3][4][5]

Compound	Concentration (µM)	Cell Viability (%)
Acetochlor (AC)	10	Significantly decreased
25	Significantly decreased
50	Significantly decreased
100	Significantly decreased
CMEPA	10	Significantly decreased
25	Significantly decreased
50	Significantly decreased
100	Significantly decreased
MEA	10	Significantly decreased
25	Significantly decreased
50	Significantly decreased
100	Significantly decreased

Note: The original study presented the data graphically, indicating a dose-dependent decrease in cell viability for all three compounds. The term "Significantly decreased" is used here to reflect the findings of the source material. For precise IC50 values, further dedicated studies would be required.

Experimental Protocols

The following methodologies are based on the protocols described in the study on acetochlor and its metabolites.[1][2][3][4][5]

Cell Culture and Exposure

• Cell Line: Human hepatoma (HepG2) cells were utilized as an in vitro model for liver cytotoxicity.

• Culture Conditions: Cells were maintained in an appropriate culture medium supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: HepG2 cells were exposed to varying concentrations of acetochlor, CMEPA, or MEA (typically ranging from 10 to 100 µM) for a duration of 72 hours. Control cells were treated with the vehicle (methanol) alone.

Cytotoxicity Assessment: MTT Assay

The viability of HepG2 cells following exposure to the test compounds was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Principle: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • After the 72-hour incubation period, the culture medium containing the test compounds was removed.

  • MTT solution was added to each well and the cells were incubated for a further 4 hours.

  • The resulting formazan crystals were dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance of the solution was measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Cell viability was expressed as a percentage of the control group.

Visualizations

Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow for assessing the cytotoxicity of chloroacetamide herbicides.

Proposed Toxicity Pathway

Based on the findings that acetochlor and its metabolites induce reactive oxygen species (ROS) generation, a simplified signaling pathway leading to cytotoxicity can be proposed.[1][2][3][4]

Caption: Proposed mechanism of chloroacetamide herbicide-induced cytotoxicity.

References

• 1. Genotoxicity of chloroacetamide herbicides and their metabolites <i>in vitro</i> and <i>in vivo</i> - ProQuest [proquest.com]
• 2. Genotoxicity of chloroacetamide herbicides and their metabolites in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Genotoxicity of chloroacetamide herbicides and their metabolites in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Thenylchlor Detection in Soil

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the detection of Thenylchlor, a chloroacetanilide herbicide, in soil. The selection of an appropriate analytical method is critical for accurate environmental monitoring, residue analysis in agricultural products, and ensuring human and ecological safety. This document outlines validated methodologies, presents comparative performance data, and offers detailed experimental protocols to assist researchers in choosing the most suitable approach for their specific needs.

Introduction to Thenylchlor and its Detection

Thenylchlor is a selective herbicide used for the control of annual grasses and some broadleaf weeds in various crops. Due to its potential for persistence in soil and off-site transport, sensitive and reliable analytical methods are essential for monitoring its environmental fate and ensuring compliance with regulatory limits. The complexity of the soil matrix presents a significant challenge in pesticide residue analysis, requiring robust extraction and cleanup procedures coupled with sensitive detection techniques.

This guide focuses on two primary analytical techniques for Thenylchlor determination: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV). Both methods are widely used for pesticide analysis and offer distinct advantages and limitations.

Comparison of Analytical Method Performance

The selection of an analytical method is often guided by its performance characteristics. The following table summarizes typical validation data for the analysis of Thenylchlor in soil using QuEChERS extraction followed by either GC-MS or HPLC-UV. It is important to note that these values can vary depending on the specific soil type, instrumentation, and laboratory conditions.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-UV (HPLC-UV)
Limit of Detection (LOD)	0.001 - 0.005 mg/kg[1]	0.005 - 0.010 mg/kg[2]
Limit of Quantification (LOQ)	0.01 mg/kg[3]	0.01 - 0.06 mg/kg[4]
Recovery (%)	70 - 120%[3][5]	81 - 92%[4]
Precision (RSD %)	< 20%[3]	< 15%
Linearity (r²)	> 0.99	> 0.99

Key Observations:

• Sensitivity: GC-MS generally offers a lower limit of detection compared to HPLC-UV, making it more suitable for trace-level analysis.[1][2]

• Recovery: Both methods, when combined with an efficient extraction technique like QuEChERS, can achieve acceptable recovery rates, typically within the 70-120% range required by many regulatory guidelines.[3][4][5]

• Precision: Both techniques demonstrate good precision, with Relative Standard Deviations (RSDs) well below the commonly accepted limit of 20%.

Experimental Protocols

Detailed and validated experimental protocols are crucial for reproducible and reliable results. Below are representative protocols for the extraction and analysis of Thenylchlor in soil.

Sample Preparation: QuEChERS Extraction

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices, including soil.[5][6][7][8]

Materials:

• Homogenized soil sample

• Deionized water

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., Primary Secondary Amine - PSA, C18)

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes for d-SPE

Procedure:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of deionized water and vortex for 30 seconds to hydrate the soil.

• Add 10 mL of acetonitrile to the tube.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Immediately cap and shake the tube vigorously for 1 minute.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Transfer the acetonitrile supernatant (upper layer) to a 15 mL d-SPE tube containing MgSO₄ and PSA for cleanup.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The resulting supernatant is ready for analysis by GC-MS or HPLC-UV.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp to 150 °C at 25 °C/min

  • Ramp to 200 °C at 3 °C/min

  • Ramp to 280 °C at 8 °C/min, hold for 10 minutes[3]

• Transfer Line Temperature: 280 °C

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230 °C

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for Thenylchlor.

Instrumental Analysis: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

HPLC Conditions:

• Mobile Phase: Acetonitrile and water (e.g., 60:40, v/v). The exact ratio may need optimization.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30 °C

• UV Detection Wavelength: 230 nm (This may require optimization based on the UV spectrum of Thenylchlor)

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the key steps involved in method validation and sample analysis.

Caption: Workflow for validating analytical methods for Thenylchlor detection in soil.

Caption: General experimental workflow for Thenylchlor analysis in soil samples.

Conclusion

Both GC-MS and HPLC-UV are suitable techniques for the determination of Thenylchlor in soil, with the choice depending on the specific requirements of the analysis. GC-MS offers higher sensitivity, which is advantageous for detecting low-level contamination. HPLC-UV provides a robust and often more accessible alternative for routine monitoring where slightly higher detection limits are acceptable. The QuEChERS extraction method is a highly effective and efficient sample preparation technique that can be readily coupled with either analytical instrument. By following the detailed protocols and considering the performance data presented in this guide, researchers can confidently select and implement a validated method for the reliable detection of Thenylchlor in soil.

References

• 1. researchgate.net [researchgate.net]
• 2. nanobioletters.com [nanobioletters.com]
• 3. aensiweb.com [aensiweb.com]
• 4. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 5. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. weber.hu [weber.hu]
• 7. researchgate.net [researchgate.net]
• 8. dergipark.org.tr [dergipark.org.tr]

A Comparative Analysis of Thenylchlor Synthesis Routes for Drug Development Professionals

Thenylchlor, a chloroacetamide herbicide, has garnered attention for its potential applications in medicinal chemistry. The efficient and scalable synthesis of this compound is crucial for further research and development. This guide provides a comparative study of the primary synthesis routes for Thenylchlor, offering detailed experimental protocols, quantitative data, and pathway visualizations to aid researchers in selecting the most suitable method for their needs.

Classical Chloroacetylation Method

This widely adopted two-step approach involves the initial synthesis of a chloroacetamide intermediate, which is subsequently alkylated to yield Thenylchlor. This method is favored for its straightforward reaction sequence and generally good yields.

Experimental Protocol

Step 1: Synthesis of 2-chloro-N-(2,6-dimethylphenyl)acetamide

• In a 1-liter, three-necked flask equipped with a mechanical stirrer, dropping funnel, and thermometer, dissolve 36.3 g (0.3 mol) of 2,6-dimethylaniline and 30.36 g (0.3 mol) of triethylamine in 550 mL of methylene chloride.

• Cool the stirred solution to 0-5 °C using an ice bath.

• Add 33.9 g (0.3 mol) of chloroacetyl chloride dropwise over 30 minutes, maintaining the temperature between 0-5 °C.

• After the addition is complete, allow the reaction mixture to stir at ambient temperature for 21 hours.

• Transfer the mixture to a separatory funnel and wash sequentially with 300 mL of 1N hydrochloric acid, 300 mL of 10% aqueous sodium carbonate solution, and 300 mL of water.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure using a rotary evaporator at 55 °C to obtain a solid.

• Recrystallize the solid from a 20:80 (v/v) solution of ethyl acetate and ligroin to yield 2-chloro-N-(2,6-dimethylphenyl)acetamide.

Step 2: Synthesis of Thenylchlor

• To a solution of the 2-chloro-N-(2,6-dimethylphenyl)acetamide intermediate in a suitable aprotic solvent (e.g., DMF or THF), add an equimolar amount of a suitable base (e.g., sodium hydride or potassium carbonate).

• Stir the mixture at room temperature for 30 minutes.

• Add an equimolar amount of 2-(chloromethyl)-3-methoxythiophene.

• Heat the reaction mixture to 60-80 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization to obtain Thenylchlor.

Quantitative Data

Parameter	Step 1: Chloroacetylation	Step 2: Alkylation	Overall
Yield	~93-95%[1]	Reported yields vary, typically 60-80%	~56-76%
Reaction Time	~21.5 hours	2-6 hours	~23.5-27.5 hours
Temperature	0-5 °C then ambient	60-80 °C	-
Purity	High after recrystallization	High after purification	High

Synthesis Pathway

Classical Chloroacetylation Synthesis of Thenylchlor.

Schiff Base Formation Route

This alternative approach involves the formation of a Schiff base intermediate, which is then chloroacetylated to produce Thenylchlor. This route can offer advantages in terms of precursor availability and potential for diversification of the final product.

Experimental Protocol

Step 1: Synthesis of the Schiff Base Intermediate

• In a round-bottom flask, dissolve an equimolar amount of 2,6-dimethylaniline and 3-methoxy-2-thenaldehyde in a suitable solvent such as ethanol or methanol.

• Add a catalytic amount of an acid (e.g., a few drops of glacial acetic acid).

• Reflux the reaction mixture for 2-4 hours, monitoring the formation of the Schiff base by TLC.

• Upon completion, cool the reaction mixture to room temperature to allow the Schiff base to precipitate.

• Filter the solid, wash with cold solvent, and dry to obtain the N-((3-methoxythiophen-2-yl)methylene)-2,6-dimethylaniline intermediate.

Step 2: Reduction of the Schiff Base

• Suspend the Schiff base intermediate in a suitable solvent like methanol.

• Add a reducing agent, such as sodium borohydride, portion-wise at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours until the reduction is complete (monitored by TLC).

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent, wash the organic layer with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent to obtain the N-((3-methoxythiophen-2-yl)methyl)-2,6-dimethylaniline intermediate.

Step 3: Chloroacetylation

• Dissolve the N-((3-methoxythiophen-2-yl)methyl)-2,6-dimethylaniline intermediate and a base (e.g., triethylamine) in an anhydrous solvent like dichloromethane or THF.

• Cool the solution to 0 °C in an ice bath.

• Add chloroacetyl chloride dropwise while maintaining the low temperature.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to yield Thenylchlor.

Quantitative Data

Parameter	Step 1: Schiff Base Formation	Step 2: Reduction	Step 3: Chloroacetylation	Overall
Yield	Typically high, >90%	~85-95%	~80-90%	~65-77%
Reaction Time	2-4 hours	1-2 hours	2-4 hours	5-10 hours
Temperature	Reflux	0 °C to RT	0 °C to RT	-
Purity	High after filtration	High after workup	High after purification	High

Synthesis Pathwaydot

References

• 1. US20130090475A1 - Process for the Preparation of Ranolazine - Google Patents [patents.google.com]

Cross-Species Toxicity Analysis of Thenylchlor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-species toxicity of the herbicide thenylchlor and its alternatives, including acetochlor, butachlor, and pretilachlor. The information is compiled from publicly available safety data sheets and scientific literature. All quantitative data is summarized in structured tables for ease of comparison. Detailed descriptions of standard experimental protocols and visual diagrams of key toxicity pathways are also provided to support further research and risk assessment.

Executive Summary

Thenylchlor, a chloroacetanilide herbicide, functions by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs) and the enzyme acetolactate synthase (ALS) in plants.[1][2] While effective for weed control, its toxicological profile across different non-target species raises environmental and health concerns. This guide compares the acute toxicity of thenylchlor with other chloroacetanilide herbicides—acetochlor, butachlor, and pretilachlor—across mammals, birds, fish, aquatic invertebrates, and bees. The data indicates that while all these herbicides exhibit varying degrees of toxicity, there are notable differences in their potency across different species.

Comparative Toxicity Data

The following tables summarize the acute toxicity data (LD50 and LC50 values) for thenylchlor and its alternatives. Lower values indicate higher toxicity.

Table 1: Acute Oral and Dermal Toxicity in Mammals (Rat)

Herbicide	Oral LD50 (mg/kg)	Dermal LD50 (mg/kg)
Thenylchlor	> 5000[3]	Not Available
Acetochlor	1426 - 2953[4]	> 4166[4]
Butachlor	1740 - 2000[5][6][7]	> 13,000[5]
Pretilachlor	6099[8]	Not Available

Table 2: Acute Toxicity in Birds

Herbicide	Species	Oral LD50 (mg/kg)
Thenylchlor	Not Specified	232.29
Acetochlor	Bobwhite Quail	1260[4]
Pretilachlor	Japanese Quail	> 10000[8]
Butachlor	Not Specified	Not Available

Table 3: Acute Toxicity in Fish (96-hour LC50)

Herbicide	Rainbow Trout (mg/L)	Bluegill Sunfish (mg/L)	Carp (mg/L)
Thenylchlor	6.5[9]	Not Available	Not Available
Acetochlor	0.45[10]	1.3[11][12]	Not Available
Butachlor	0.52[5][13][14]	0.44[13][14]	0.32[13][14]
Pretilachlor	Not Available	Not Available	Not Available

Table 4: Acute Toxicity in Aquatic Invertebrates (Daphnia magna)

Herbicide	48-hour EC50/LC50 (mg/L)
Thenylchlor	Not Available
Acetochlor	16.0
Butachlor	Not Available
Pretilachlor	Not Available

Table 5: Acute Contact Toxicity in Bees (Honeybee)

Herbicide	Contact LD50 (µ g/bee )
Thenylchlor	Not Available
Acetochlor	> 200
Butachlor	> 100
Pretilachlor	Not Available

Signaling Pathways of Toxicity

Thenylchlor and other chloroacetanilide herbicides primarily exert their phytotoxic effects by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs).[1][2] This disruption of lipid metabolism is crucial for plant cell membrane integrity and development. Additionally, thenylchlor is known to inhibit acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids.

Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis

VLCFAs are fatty acids with chain lengths of 20 carbons or more, and they are essential components of various cellular structures in plants. The synthesis of VLCFAs occurs in the endoplasmic reticulum through the action of a multi-enzyme complex known as the fatty acid elongase (FAE) complex. Chloroacetanilide herbicides, including thenylchlor, are known to inhibit the condensing enzyme, 3-ketoacyl-CoA synthase (KCS), which is the first and rate-limiting enzyme in the VLCFA elongation cycle.[15]

Caption: Inhibition of VLCFA synthesis by thenylchlor.

Inhibition of Acetolactate Synthase (ALS)

Acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS), is a critical enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and isoleucine). Thenylchlor can inhibit this enzyme, leading to a deficiency in these essential amino acids and ultimately causing plant death.

Caption: Inhibition of ALS pathway by thenylchlor.

Experimental Protocols

The toxicity data presented in this guide are typically generated following standardized protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure the reproducibility and comparability of results across different laboratories.

Acute Oral Toxicity (OECD 420, 423, 425)

This test determines the median lethal dose (LD50) of a substance when administered orally to rats.

Caption: General workflow for acute oral toxicity testing.

Aquatic Toxicity (OECD 203 - Fish, OECD 202 - Daphnia)

These tests evaluate the acute toxicity of a substance to aquatic organisms. The 96-hour LC50 for fish and the 48-hour EC50 for Daphnia magna are determined.

Caption: General workflow for aquatic toxicity testing.

Honeybee Acute Contact Toxicity (OECD 214)

This test assesses the acute contact toxicity of a substance to honeybees, determining the LD50 value.

Caption: General workflow for bee contact toxicity testing.

Conclusion

This comparative guide provides a snapshot of the cross-species toxicity of thenylchlor and selected alternative chloroacetanilide herbicides. The available data suggests that while these herbicides share a similar mode of action, their toxicological profiles can differ significantly across various non-target organisms. Butachlor and acetochlor appear to be more toxic to aquatic organisms than thenylchlor, based on the available data. For terrestrial animals, the acute oral toxicity of thenylchlor appears to be lower than that of acetochlor and butachlor. However, significant data gaps remain, particularly for the acute toxicity of thenylchlor to fish, aquatic invertebrates, and bees. Further research is warranted to fill these gaps and to conduct a more comprehensive risk assessment of these widely used herbicides. Researchers and drug development professionals are encouraged to consider these comparative data and the underlying toxicological pathways in their work.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chemview.epa.gov [chemview.epa.gov]
• 4. EXTOXNET PIP - ACETOCHLOR [extoxnet.orst.edu]
• 5. Butachlor | C17H26ClNO2 | CID 31677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. Pretilachlor (Ref: CGA 26423) [sitem.herts.ac.uk]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. OPP Pesticide Ecotoxicity Database [ecotox.ipmcenters.org]
• 11. echemi.com [echemi.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of C20–38 Fatty Acids in Plant Tissues - PMC [pmc.ncbi.nlm.nih.gov]

Validating In Vitro Models for Thenylchlor Risk Assessment: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The robust assessment of chemical toxicity is a cornerstone of public health and environmental safety. Traditionally, this has relied heavily on in vivo animal studies. However, ethical considerations and the drive for more efficient and human-relevant testing methods have propelled the development and validation of in vitro models. This guide provides a comparative analysis of in vitro and in vivo data for the chloroacetamide herbicide Thenylchlor and its surrogates, acetochlor and metolachlor, to validate the use of in vitro systems for risk assessment. Due to the limited availability of in vitro data for Thenylchlor, this guide incorporates data from structurally related chloroacetamide herbicides to provide a comprehensive overview.

Quantitative Toxicity Data Summary

The following table summarizes the available quantitative data from both in vivo and in vitro studies for Thenylchlor and its surrogate compounds. This allows for a direct comparison of toxicity endpoints across different testing systems.

Chemical	Test System	Endpoint	Value
Thenylchlor	In vivo (Rat)	Acute Oral LD50	>5000 mg/kg bw[1]
Acetochlor	In vivo (Rat)	Acute Oral LD50	2148 mg/kg bw
Metolachlor	In vivo (Rat)	Acute Oral LD50	2780 mg/kg bw
Acetochlor	In vitro (HepG2 cells)	Cytotoxicity (IC50)	~100 µM (after 72h exposure)[2]
Acetochlor	In vitro (HepG2 cells)	Genotoxicity (Comet Assay)	Increased DNA damage observed[2]

Note: The in vitro data for acetochlor is used as a surrogate for Thenylchlor due to the lack of publicly available in vitro studies on Thenylchlor.

Signaling Pathways and Experimental Workflow

To visualize the biological mechanisms and the process of in vitro risk assessment, the following diagrams are provided.

Caption: Proposed signaling pathway for Thenylchlor-induced toxicity.

Caption: General experimental workflow for in vitro risk assessment.

Experimental Protocols

Detailed methodologies for key in vitro experiments are crucial for the reproducibility and validation of findings. Below are representative protocols for cytotoxicity and genotoxicity assessment.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Cell Line: Human hepatocellular carcinoma (HepG2) cells.

Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Exposure: Prepare a series of dilutions of the test compound (e.g., acetochlor) in culture medium. After the 24-hour incubation, remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the solvent used to dissolve the compound) and a negative control (medium only). Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the exposure period, add 10 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C to allow the formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The cell viability is expressed as a percentage of the control. The IC50 value (the concentration of the compound that inhibits 50% of cell viability) can be calculated from the dose-response curve.

Comet Assay (Single Cell Gel Electrophoresis) for Genotoxicity

The comet assay is a sensitive method for the detection of DNA damage at the level of the individual eukaryotic cell.

Cell Line: Human hepatocellular carcinoma (HepG2) cells.

Methodology:

• Cell Preparation: Expose HepG2 cells to the test compound at various concentrations for a specific duration (e.g., 24 hours). After exposure, harvest the cells by trypsinization and resuspend them in ice-cold phosphate-buffered saline (PBS) at a concentration of 1 x 10⁵ cells/mL.

• Slide Preparation: Mix a small volume of the cell suspension (e.g., 10 µL) with low melting point agarose (e.g., 75 µL of 0.5% agarose) at 37°C. Pipette this mixture onto a pre-coated microscope slide and cover with a coverslip. Allow the agarose to solidify at 4°C.

• Lysis: Remove the coverslip and immerse the slides in a cold, freshly prepared lysis solution (containing high salt and detergents) overnight at 4°C. This step removes cellular and nuclear membranes, leaving behind the DNA as a "nucleoid."

• Alkaline Unwinding: After lysis, immerse the slides in an alkaline electrophoresis buffer (pH > 13) for a period (e.g., 20-40 minutes) to allow the DNA to unwind.

• Electrophoresis: Perform electrophoresis in the same alkaline buffer at a low voltage (e.g., 25 V) and current (e.g., 300 mA) for a set time (e.g., 20-30 minutes). This allows the fragmented DNA to migrate out of the nucleoid, forming a "comet tail."

• Neutralization and Staining: Neutralize the slides with a neutralization buffer (e.g., Tris-HCl, pH 7.5) and then stain the DNA with a fluorescent dye (e.g., ethidium bromide or SYBR Green).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of the DNA in the tail, often expressed as "% tail DNA" or "tail moment."

Conclusion

The comparison of in vivo and in vitro data for chloroacetamide herbicides, including the surrogate acetochlor, demonstrates the potential of in vitro models to provide valuable information for risk assessment. The in vitro cytotoxicity data for acetochlor, with an IC50 of approximately 100 µM, aligns with the moderate acute oral toxicity observed in vivo for this class of compounds. Furthermore, the ability of in vitro assays to detect genotoxicity highlights their utility in identifying potential long-term health risks that may not be apparent in acute in vivo studies.

While a direct quantitative correlation between in vitro and in vivo data can be complex and requires sophisticated extrapolation models (IVIVE), the qualitative and semi-quantitative data generated from these in vitro systems provide a strong basis for prioritizing chemicals for further investigation and for reducing reliance on animal testing. The detailed mechanistic insights offered by in vitro models, as illustrated in the signaling pathway diagram, are invaluable for a more complete understanding of a chemical's toxicological profile. Continued development and validation of these models will undoubtedly enhance the efficiency and human relevance of chemical risk assessment.

References

• 1. Thenylchlor (Ref: NSK 850) [sitem.herts.ac.uk]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Thenylchlor: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and environmentally responsible disposal of chemical reagents is paramount. This document provides essential guidance on the proper disposal procedures for Thenylchlor, a synthetic herbicide, emphasizing safety and regulatory compliance.

Thenylchlor is recognized as a substance that may cause allergic skin reactions and is very toxic to aquatic life with long-lasting effects.[1] Adherence to proper disposal protocols is critical to mitigate these risks. The following procedures are based on general best practices for hazardous chemical waste and should be supplemented by a thorough review of the specific Safety Data Sheet (SDS) for the product in use and consultation with local environmental health and safety (EHS) authorities.

Chemical and Physical Properties of Thenylchlor

A clear understanding of a substance's properties is fundamental to its safe handling and disposal.

Property	Value
CAS Number	96491-05-3
Molecular Formula	C16H18ClNO2S[1][2][3]
Molecular Weight	323.8 g/mol [1][2]
IUPAC Name	2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-yl)methyl]acetamide[1][2]

GHS Hazard Classification

Thenylchlor is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the following hazards:[1]

• Skin Sensitization: Category 1[1]

• Hazardous to the aquatic environment (Acute): Category 1[1]

• Hazardous to the aquatic environment (Long-term): Category 1[1]

These classifications underscore the need for careful handling and disposal to prevent skin contact and release into the environment.

Step-by-Step Disposal Procedures

The following protocol outlines the recommended steps for the proper disposal of Thenylchlor from a laboratory setting.

Personal Protective Equipment (PPE) and Safety Precautions

Before handling Thenylchlor for disposal, ensure that appropriate personal protective equipment is worn. This includes:

• Chemical-resistant gloves (e.g., nitrile rubber)

• Safety goggles or a face shield

• A laboratory coat

• Closed-toe shoes

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[4][5]

Waste Segregation and Collection

• Do not mix Thenylchlor waste with other chemical waste streams unless explicitly permitted by your institution's EHS guidelines.

• Collect all Thenylchlor waste, including contaminated materials such as gloves, weighing paper, and pipette tips, in a designated, properly labeled, and sealed hazardous waste container.

• The container must be made of a material compatible with Thenylchlor and clearly labeled with "Hazardous Waste," the chemical name "Thenylchlor," and the associated hazard symbols (e.g., skin sensitizer, environmentally hazardous).

Handling Spills

In the event of a spill, follow these steps:

• Evacuate and restrict access to the spill area.

• Wear appropriate PPE before attempting to clean the spill.

• For small spills: Absorb the material with an inert absorbent, such as vermiculite, sand, or earth.[6]

• Collect the absorbed material using non-sparking tools and place it in the designated hazardous waste container.

• Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• For large spills: Evacuate the area and contact your institution's EHS department or emergency response team immediately.

Final Disposal

• Never dispose of Thenylchlor down the drain or in the regular trash. [7][8][9] This can lead to severe environmental contamination.

• Arrange for pickup and disposal by a licensed hazardous waste disposal company. Your institution's EHS department will have established procedures for this.

• Follow all local, state, and federal regulations regarding the disposal of hazardous chemical waste.[7][10] These regulations may have specific requirements for the disposal of pesticides and herbicides.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Thenylchlor.

References

• 1. Thenylchlor | C16H18ClNO2S | CID 443036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Thenylchlor | 96491-05-3 [smolecule.com]
• 3. Thenylchlor [webbook.nist.gov]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. assets.greenbook.net [assets.greenbook.net]
• 7. epa.gov [epa.gov]
• 8. Safe Disposal of Herbicides and Pesticides - NEDT [nedt.org]
• 9. Storing and Disposing of Chemicals Safely | RHS Advice [rhs.org.uk]
• 10. Disposal of Pesticides [npic.orst.edu]

Essential Safety and Handling Protocols for Thenylchlor

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of Thenylchlor, a chloroacetamide herbicide. Adherence to these protocols is essential to ensure the safety of all personnel working with this compound. Thenylchlor is recognized as a moderately toxic substance that can cause skin and eye irritation, and may elicit an allergic skin reaction.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling Thenylchlor. It is imperative that all personnel are trained in the proper use and disposal of PPE.

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Nitrile, butyl, or neoprene gloves are recommended. Ensure gloves are inspected for integrity before each use. For extensive handling, consider double-gloving.
Body Protection	Protective clothing	A lab coat or chemical-resistant coveralls should be worn to prevent skin contact.
Eye and Face Protection	Safety glasses, goggles, or face shield	At a minimum, safety glasses with side shields must be worn. When there is a risk of splashing, chemical safety goggles are required. For operations with a significant splash hazard, a full-face shield should be used in conjunction with goggles.
Respiratory Protection	Respirator	The necessity of respiratory protection should be determined by a risk assessment of the specific procedure. If there is a potential for aerosolization or if working in a poorly ventilated area, a NIOSH-approved respirator appropriate for organic vapors and particulates should be used.

Operational Plans

Strict adherence to the following operational procedures is mandatory to minimize exposure and ensure a safe working environment.

Handling Procedures

• Work Area: All handling of Thenylchlor should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

• Hygiene: Avoid all direct contact with the skin, eyes, and clothing. Do not eat, drink, or smoke in areas where Thenylchlor is handled. Wash hands thoroughly with soap and water after handling.

• Spill Prevention: Use secondary containment for all containers of Thenylchlor. When transferring the chemical, do so over a spill tray.

Spill Response Workflow

In the event of a Thenylchlor spill, the following workflow must be initiated immediately.

Caption: Workflow for managing a Thenylchlor spill.

Disposal Plan

All waste materials contaminated with Thenylchlor must be treated as hazardous waste.

Waste Collection and Storage

• Containers: Use dedicated, clearly labeled, and sealed containers for Thenylchlor waste.

• Segregation: Do not mix Thenylchlor waste with other chemical waste streams unless compatibility has been confirmed.

• Storage: Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.

Disposal Procedures

• Contaminated Materials: All PPE, absorbent materials, and any other items that have come into contact with Thenylchlor must be collected and disposed of as hazardous waste.

• Empty Containers: "Empty" containers of Thenylchlor should be triple-rinsed with a suitable solvent. The rinsate must be collected and treated as hazardous waste. The rinsed containers should then be disposed of in accordance with institutional and local regulations.

• Waste Disposal: The disposal of Thenylchlor waste must be handled by a licensed hazardous waste disposal company. Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[1]

By implementing these safety and logistical protocols, researchers, scientists, and drug development professionals can mitigate the risks associated with handling Thenylchlor and ensure a safe and compliant laboratory environment.

References

• 1. hgic.clemson.edu [hgic.clemson.edu]